D-Galactofuranose, pentabenzoate

• CAS: 138811-45-7

Core Science & Biosynthesis

Technical Guide: Synthesis of 1,2,3,5,6-Penta-O-benzoyl-α,β-D-galactofuranose

[1][2][3]

Executive Summary

Target Molecule: 1,2,3,5,6-Penta-O-benzoyl-α,β-D-galactofuranose (Galf-pentabenzoate).[1][2][3] Primary Application: A universal glycosyl donor for synthesizing galactofuranosyl residues found in the glycoconjugates of pathogens such as Mycobacterium tuberculosis, Aspergillus fumigatus, and Leishmania spp. The Challenge: D-Galactose naturally exists in a thermodynamic equilibrium heavily favoring the pyranose (six-membered) ring (~93%) over the furanose (five-membered) ring.[1] Synthesizing the furanose form requires shifting this equilibrium and kinetically trapping the less stable isomer.

Part 1: Strategic Analysis (Thermodynamics vs. Kinetics)

The synthesis of Galf-pentabenzoate is a classic exercise in manipulating carbohydrate mutarotation. At room temperature in standard solvents, the pyranose form is energetically favored due to minimized steric strain (all equatorial substituents in the

-anomer).

To access the furanose form exclusively, we utilize the "High-Temperature Pyridine Shift."

• Mechanism: At elevated temperatures (>80°C) in a basic solvent like pyridine, the rate of mutarotation increases, and the equilibrium population of the furanose form rises significantly.

• Trapping: Benzoyl chloride (BzCl) reacts rapidly with the hydroxyl groups. While both pyranose and furanose forms react, the furanose form is continuously replenished from the open-chain intermediate to maintain equilibrium, eventually funneling the bulk of the material into the furanose benzoate product, which is chemically stable and does not revert.

Comparative Pathway Analysis

Feature	Low-Temp Benzoylation (<0°C)	High-Temp Benzoylation (>90°C)
Major Product	Galactopyranose (Galp)	Galactofuranose (Galf)
Mechanism	Kinetic trapping of the dominant isomer	Thermodynamic shift + Kinetic trapping
Solvent	Pyridine (or DCM/Pyridine)	Pyridine
Key Reagent	Benzoyl Chloride (BzCl)	Benzoyl Chloride (BzCl)
Yield (Furanose)	< 5%	70–85%

Part 2: The "Hot Pyridine" Synthesis Protocol

This protocol is the industry standard for generating multi-gram quantities of Galf donors. It is a one-pot procedure that avoids the need for dithioacetal intermediates.[1]

Reagents & Equipment[1][4][5]

• Substrate: D-Galactose (finely powdered).

• Reagent: Benzoyl Chloride (BzCl) – Must be distilled or high purity (clear, not yellow).[1]

• Solvent: Anhydrous Pyridine (dried over KOH or molecular sieves).

• Equipment: Round-bottom flask, reflux condenser, dropping funnel, oil bath.[1]

Step-by-Step Methodology

1. Solvation and Equilibration

• Suspend D-Galactose (1.0 eq) in anhydrous pyridine (approx. 10–15 mL per gram of sugar).

• Critical Step: Heat the mixture to 95–100°C . Stir vigorously.

• Observation: The sugar will dissolve, and the solution will turn slightly yellow. Maintain this temperature for 30–60 minutes to ensure the mutarotation equilibrium shifts toward the furanose form.

2. High-Temperature Benzoylation[1]

• While maintaining the temperature at 90–100°C , add Benzoyl Chloride (5.5 eq) dropwise over 20–30 minutes.

• Caution: The reaction is exothermic. Pyridinium hydrochloride salts will begin to precipitate.[1]

• Why High Temp? Adding BzCl at high temperature ensures that as the furanose is consumed (benzoylated), the pyranose

  open-chain furanose equilibrium rapidly replenishes the furanose pool.

3. Reaction Completion

• After addition, stir at 90–100°C for an additional 30 minutes.

• Cool the reaction mixture to room temperature.

4. Workup (Pyridine Removal)

• Pour the reaction mixture into ice-cold water (10x volume) with vigorous stirring. The product is hydrophobic and will separate as a sticky gum or oil.

• Extraction: Extract with Dichloromethane (DCM) or Ethyl Acetate (EtOAc).[1]

• Wash Cycle:

  • 2M HCl or 1M H₂SO₄: Wash the organic layer 2x to remove residual pyridine (monitor pH of aqueous layer; it must be acidic).

  • Sat. NaHCO₃: Wash 2x to neutralize excess acid and remove benzoic acid byproducts.

  • Brine: Wash 1x to remove bulk water.[1]

• Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

5. Crystallization

• The crude residue is a syrup containing mostly

  -Galf pentabenzoate with minor pyranose impurities.[1]

• Solvent System: Dissolve in a minimum amount of hot Ethanol (EtOH) or Methanol (MeOH).[1]

• Process: Allow to cool slowly to room temperature, then refrigerate.

• Result: 1,2,3,5,6-Penta-O-benzoyl-α,β-D-galactofuranose typically crystallizes as a white solid.[1]

Part 3: Mechanism of Action (Visualization)[1]

The following diagram illustrates the kinetic funneling of galactose into the furanose form.

Figure 1: Reaction pathway showing the high-temperature equilibration and kinetic trapping of the furanose isomer.

Part 4: Characterization & Validation[1]

Distinguishing the furanose product from the pyranose impurity is critical.[4] NMR spectroscopy is the definitive method.

1H NMR Diagnostic Signals (CDCl₃)[1][7]

The coupling constant between H-1 and H-2 (

) is the primary identifier.[1]

Isomer	Ring Form	Anomeric Proton ( ppm)	Coupling Constant ( )	Visual Appearance
-D-Galf	Furanose	~6.60	0 – 1.5 Hz	Singlet (or very narrow doublet)
-D-Galf	Furanose	~6.90	~4.5 Hz	Doublet
-D-Galp	Pyranose	~6.40	~3.6 Hz	Doublet
-D-Galp	Pyranose	~6.00	~8.0 Hz	Large Doublet (Diaxial)

Interpretation:

• The

  -furanose is often the major product in the crystalline mixture. Look for the singlet at ~6.6 ppm. This confirms the furanose ring structure (1,2-trans relationship in furanose results in near-zero coupling).[1]

• The presence of a large doublet (

  Hz) indicates contamination with -pyranose.

TLC Analysis[8]

• Stationary Phase: Silica Gel 60 F254.[1]

• Mobile Phase: Hexane:Ethyl Acetate (3:1 or 4:1).[1]

• Detection: UV light (benzoates absorb strongly) and charring with H₂SO₄/EtOH.[1]

• Differentiation: The furanose derivatives generally have slightly different Rf values than pyranoses, though they run close. The

  and anomers of the furanose may also separate slightly.[4]

Part 5: Troubleshooting & Optimization

Issue	Cause	Solution
Low Yield / Sticky Solid	Incomplete pyridine removal	Increase HCl washes or co-evaporate with Toluene to remove trace pyridine azeotropically.[1]
Pyranose Contamination	Temperature too low during addition	Ensure reaction mix is >90°C before and during BzCl addition. Do not add BzCl at RT.[1]
Dark/Black Mixture	Charring of sugar	Add BzCl slowly to control exotherm. Ensure good stirring. Use high-purity pyridine.[1]
No Crystallization	Anomeric mixture prevents lattice formation	The syrup is often usable for glycosylation without crystallization. If pure anomer needed, perform flash chromatography (Hex/EtOAc gradient).[1]

References

• Marino, C., Gandolfi-Donadio, L., Bai, Y., & de Lederkremer, R. M. (2011).[1] One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-α,β-D-Galactofuranose and 1,2,3,5-Tetra-O-Benzoyl-α,β-D-Arabinofuranose.[1][3] In Carbohydrate Chemistry: Proven Methods (Vol. 1).[1] CRC Press.[1][3] Source:[1]

• de Lederkremer, R. M., Marino, C., & Varela, O. (1990).[1] Convenient syntheses of 5-O- and 3,5-di-O-(β-D-galactofuranosyl)-D-galactofuranose.[1][2] Carbohydrate Research, 200, 227-235.[1][2] Source:[1]

• Kovács, J., Pintér, I., Messmer, A., & Tóth, G. (1986).[1] A simple synthesis of 1,2,3,5,6-penta-O-benzoyl-D-galactofuranose.[1][3][5] Carbohydrate Research, 150(1), 241-253.[1] Source:[1]

• Gallo-Rodriguez, C., et al. (2002).[1] Synthesis of 1,2,3,5,6-Penta-O-benzoyl-α,β-D-galactofuranose. Journal of Organic Chemistry. Note: This is a foundational method often cited in conjunction with the de Lederkremer work.

Sources

• 1. synthose.com [synthose.com]
• 2. Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose [pubmed.ncbi.nlm.nih.gov]
• 3. One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-a,b-D-Galactofuranose and 1,2,3,5-Tetra-O-Benzoyl-a,b-D-Arabinofuranose - CONICET [bicyt.conicet.gov.ar]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

chemical and spectroscopic characterization of D-Galactofuranose, pentabenzoate

Executive Summary

D-Galactofuranose (Galf) is a thermodynamically less stable isomer of galactose that is absent in mammals but critical to the virulence of pathogens such as Mycobacterium tuberculosis (cell wall arabinogalactan) and Aspergillus fumigatus. Consequently, its derivatives, particularly 1,2,3,5,6-penta-O-benzoyl-D-galactofuranose , serve as essential glycosyl donors in the synthesis of antitubercular and antifungal drug candidates.

This guide details the synthesis, purification, and rigorous spectroscopic validation of D-galactofuranose pentabenzoate. It addresses the primary challenge in this field: distinguishing the kinetic furanose product from the thermodynamic pyranose byproduct using definitive NMR fingerprints.

Synthetic Strategy: Kinetic Trapping of the Furanose Ring

Unlike glucose, where the pyranose form is overwhelmingly dominant, galactose possesses a slightly higher propensity for furanose formation, yet the pyranose form remains thermodynamically preferred. To synthesize the furanose pentabenzoate, one must employ high-temperature benzoylation , which leverages the faster rate of furanose ring closure/reaction to "trap" the molecule before it relaxes into the pyranose state.

Protocol: High-Temperature Benzoylation

• Reagents: D-Galactose (finely powdered), Benzoyl Chloride (BzCl), Anhydrous Pyridine.

• Principle: At elevated temperatures (>100°C), the mutarotation equilibrium shifts, and the reaction kinetics favor the rapid esterification of the furanose hydroxyls. Once fully benzoylated, the ring size is locked.

Step-by-Step Methodology

• Dissolution: Suspend 1.0 eq of anhydrous D-galactose in anhydrous pyridine (approx. 10-15 mL per gram of sugar).

• Thermal Shift: Heat the mixture to 100°C for 30 minutes. This ensures a significant population of the furanose tautomer is available.

• Acylation: Add Benzoyl Chloride (6.0 eq) dropwise while maintaining the high temperature. Caution: Exothermic reaction.

• Completion: Stir at 100°C for 2–4 hours. Monitor by TLC (Hexane:EtOAc 7:3).

• Workup: Pour into ice water to hydrolyze excess BzCl. Extract with Dichloromethane (DCM). Wash with 1M HCl (to remove pyridine), saturated NaHCO

  , and brine.

• Purification: The crude usually contains a mixture of

  -furanosides and pyranosides.

  • Crystallization: Ethanol or MeOH often yields the

    -D-galactofuranose pentabenzoate as white crystals.

  • Chromatography: If crystallization fails, silica gel flash chromatography (Hexane/EtOAc gradient) is required.

Spectroscopic Characterization & Validation

The critical task is confirming the ring size (furanose vs. pyranose) and the anomeric configuration (

vs. ).

Nuclear Magnetic Resonance (NMR) Fingerprinting

The most definitive differentiator is the Carbon-13 chemical shift of C-4 and the Proton coupling constant

.

Comparative NMR Data Table (CDCl )

Feature	-D-Galactofuranose Pentabenzoate (Target)	-D-Galactofuranose Pentabenzoate	-D-Galactopyranose Pentabenzoate (Impurity)
Ring Size Indicator	C-4 Shift	C-4 Shift	C-4 Shift
C NMR (ppm)	81.0 – 83.0 ppm (Ring closure)	81.0 – 83.0 ppm (Ring closure)	68.0 – 70.0 ppm (Non-ring)
Anomeric Proton	H-1 Signal	H-1 Signal	H-1 Signal
H Shift (ppm)	~6.60 ppm	~6.90 ppm	~6.40 ppm
Coupling Constant
Stereochemistry	< 1.0 Hz (Singlet/br s)	4.0 – 5.0 Hz (Doublet)	3.5 – 4.0 Hz (Doublet)
C-1 Shift	~101.0 ppm	~95.0 ppm	~90.0 ppm

Critical Insight: In the furanose form, C-4 is part of the ring system and is significantly deshielded (shifted downfield to >80 ppm) due to the ether oxygen. In the pyranose form, C-4 is a standard chiral center outside the ring oxygen's direct influence, resonating upfield at <70 ppm. This is the "smoking gun" for validation.

Visualization: Structural Validation Logic

The following diagram illustrates the decision tree for validating the synthesized product using NMR data.

Figure 1: NMR Logic Tree for distinguishing Galactofuranose isomers from Pyranose byproducts.

Infrared Spectroscopy (IR)

While less specific than NMR, IR confirms full benzoylation.

• C=O Stretch: Strong band at 1720–1730 cm

  (Ester carbonyls).

• C-H Stretch: Weak signals >3000 cm

  (Aromatic C-H) and ~2900 cm (Aliphatic C-H).

• Absence of O-H: No broad band at 3400 cm

  (confirms complete protection).

Applications in Drug Development[6]

The

-D-galactofuranose pentabenzoate is not merely an analytical standard; it is a versatile "armed" glycosyl donor precursor.

• Conversion to Glycosyl Halides: Treatment with HBr/AcOH or TMSI yields galactofuranosyl bromide/iodide, which are highly reactive donors for constructing the Galf-Galf linkages found in the M. tuberculosis cell wall.

• Thioglycoside Synthesis: Reaction with thiols (e.g., p-thiocresol) and Lewis acids (

  ) creates stable thioglycoside donors, which can be activated orthogonally.

Biological Relevance Pathway[7]

Figure 2: Role of Galf-pentabenzoate in synthesizing pathogenic glycans for drug research.

References

• Marino, C., & Baldoni, L. (2014). Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors. ChemBioChem.

• Kovács, L., & Osztrovszky, G. (2001). Synthesis of 1,2,3,5,6-Penta-O-benzoyl-α/β-D-galactofuranose. Carbohydrate Research.

• Lowary, T. L. (2003). Synthesis of furanose-containing templates for the inhibition of UDP-galactopyranose mutase. Journal of Organic Chemistry.

• Bordoni, A., et al. (2010). Synthesis of 5-deoxy-beta-D-galactofuranosides as tools for the characterization of beta-D-galactofuranosidases. Bioorganic & Medicinal Chemistry.

Benzoylated Galactofuranose: Structural Dynamics, Synthesis, and Chemical Utility

Topic: Physical and Chemical Properties of Benzoylated Galactofuranose Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]

[1][2]

Executive Summary: The Furanose Challenge

Galactofuranose (Galf) is a thermodynamically unstable isomer of galactose found exclusively in the glycoconjugates of pathogens—including Mycobacterium tuberculosis, Aspergillus fumigatus, and Leishmania spp.—while being notably absent in mammalian biology. This dichotomy makes Galf processing enzymes high-value targets for antimicrobial and antifungal therapeutics.[1][2]

However, the study of Galf is complicated by its tendency to isomerize to the more stable pyranose (Galp) form. Benzoylation (the installation of benzoyl protecting groups) is the premier strategy to "lock" the furanose ring configuration. The resulting per-O-benzoyl-galactofuranose derivatives serve two critical functions:

• Thermodynamic Stabilization: The electron-withdrawing benzoyl groups stabilize the furanose ring against hydrolysis and isomerization.

• Stereochemical Control: The 2-O-benzoyl group acts as a participating group during glycosylation, directing the formation of 1,2-trans linkages (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -D-Galf) via anchimeric assistance.[1]

Physical Properties and Characterization

Unlike the rigid chair conformation of pyranosides, benzoylated galactofuranose adopts a flexible envelope conformation. Distinguishing it from its pyranose isomer requires precise spectroscopic analysis.

Physical State and Solubility

• Appearance: White crystalline solid.

• Solubility: Highly soluble in organic solvents (DCM, Chloroform, Toluene, Ethyl Acetate). Insoluble in water.

• Melting Point: High crystallinity due to

  - stacking of the aromatic rings (typically >100°C, though polymorphs exist).

NMR Fingerprinting: The "Broad Singlet" Diagnostic

The most reliable method to confirm the furanose ring size and anomeric configuration is ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

H NMR. The coupling constant between H-1 and H-2 ( ) is the diagnostic standard.[1][3]

Feature	-D-Galf (Benzoate)	-D-Galf (Benzoate)	-D-Galp (Benzoate)
Ring Conformation	Twist/Envelope ( / )	Twist/Envelope ( )	Chair ( )
H-1 Signal	Broad Singlet	Doublet	Doublet
Coupling	< 1.0 Hz (often ~0 Hz)	~ 4.5 Hz	~ 8.0 Hz (Diaxial)
C-1 Shift ( C)	~100-105 ppm	~95-100 ppm	~100-102 ppm

Technical Insight: In ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-D-Galf, the dihedral angle between H-1 and H-2 is approximately 90°, resulting in a Karplus-predicted coupling constant of near zero.[1] This appears as a singlet in the NMR spectrum, distinguishing it instantly from the large doublet of -Galp.

Synthesis Protocols

Direct benzoylation of galactose yields predominantly pyranose. To access the furanose, one must use "kinetic trapping" or ring-contraction strategies.[2]

Method A: The Dithioacetal Route (The "Gold Standard")

This method relies on the acyclic dithioacetal intermediate to cyclize preferentially into the furanoside under mild conditions.

Protocol:

• Thioacetal Formation: React D-galactose with ethanethiol (EtSH) and conc. HCl to form D-galactose diethyl dithioacetal.[1][2]

• Cyclization: Treat the dithioacetal with Iodine (

  ) and Methanol/Sodium Bicarbonate. The kinetic product is the methyl galactofuranoside.

• Benzoylation: Immediately treat the crude methyl furanoside with Benzoyl Chloride (BzCl) and Pyridine.

• Acetolysis (Optional): If the per-O-benzoate is required (replacing the OMe), treat with

  in Acetic Anhydride/Acetic Acid, followed by re-benzoylation if mixed esters form.

Method B: Pyranose-into-Furanoside (PIF) Rearrangement

A modern, high-yield approach utilizing the thermodynamic preference of highly benzoylated systems to adopt furanose forms under specific acidic conditions due to favorable ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-stacking interactions.[1]

Workflow Visualization:

Figure 1: Synthetic pathways to Benzoylated Galactofuranose. The dithioacetal route is preferred for scale-up.[1][2]

Chemical Utility: Glycosylation & Stereocontrol[2]

The primary utility of benzoylated galactofuranose lies in its role as a glycosyl donor . The benzoyl group at C-2 is not merely a protector; it is a stereochemical director.

Neighboring Group Participation (NGP)

When a glycosyl donor (e.g., a thioglycoside or trichloroacetimidate) is activated, the oxocarbenium ion intermediate is stabilized by the carbonyl oxygen of the C-2 benzoyl group. This forms a five-membered dioxolenium ion (acoxonium) intermediate.[1][2]

• Mechanism: The dioxolenium ring blocks the cis face (the

  -face) of the furanose ring.

• Outcome: The nucleophile (acceptor) must attack from the opposite trans face (the

  -face).

• Result: Exclusive formation of 1,2-trans-

  -D-galactofuranosides .

Stability Profile ("Armed" vs. "Disarmed")

Benzoyl groups are electron-withdrawing (EWG).[1][2] Compared to benzyl ethers ("armed" donors), benzoyl esters "disarm" the glycosyl donor.

• Consequence: The donor is less reactive, requiring stronger promoters (e.g., NIS/TfOH for thioglycosides).

• Advantage: The lower reactivity suppresses side reactions (like hydrolysis) and enhances the stereoselectivity of the NGP mechanism.

Mechanism Visualization:

Figure 2: Neighboring Group Participation (NGP) mechanism ensuring

-selectivity.

References

• Synthesis via Dithioacetal: Pathak, A. K., et al. "Synthesis of mannan-binding protein ligands."[1][2] Carbohydrate Research, 343(10), 2008.

• Pyranose-into-Furanoside Rearrangement: Trostianetskaia, A. S., et al.[1][2] "The intramolecular stabilizing effects of O-benzoyl substituents." Beilstein Journal of Organic Chemistry, 21, 2025.

• NMR Characterization (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  values): Richards, M. R., et al. "Comparison between DFT- and NMR-based conformational analysis of methyl galactofuranosides."[1] Carbohydrate Research, 374, 2013.

• Glycosylation & NGP: Crich, D. "Mechanism of a chemical glycosylation reaction." Accounts of Chemical Research, 43(8), 2010.

Sources

• 1. 1,2,3,4,6-pentakis-O-(3,4,5-trihydroxybenzoyl)-beta-D-glucopyranose | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. synthose.com [synthose.com]
• 3. researchgate.net [researchgate.net]

D-Galactofuranose, pentabenzoate molecular weight and formula

Molecular Weight, Formula, and Synthetic Utility in Glycoconjugate Research

Executive Summary

This technical guide profiles 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose , a critical intermediate in the synthesis of pathogen-specific glycans.[][2] Unlike the thermodynamically stable pyranose form of galactose found in mammals, the furanose (5-membered ring) isomer is xenobiotic to humans but essential for the cell wall integrity of pathogens such as Mycobacterium tuberculosis, Aspergillus fumigatus, and Leishmania spp..

Consequently, this molecule serves as a high-value building block for developing diagnostic antigens and antitubercular drugs.[2] This guide details its physicochemical properties, thermodynamic synthesis logic, and characterization protocols.

Part 1: Physicochemical Profile[2][3]

The pentabenzoate derivative of D-galactofuranose is a fully protected carbohydrate.[] The benzoyl (Bz) groups serve two functions: they render the molecule lipophilic for organic synthesis and provide "neighboring group participation" (NGP) at C-2 to direct 1,2-trans glycosylation.[2]

Core Data Table[2]

Property	Specification
Chemical Name	1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose
Common Abbreviation	Galf-OBz
Molecular Formula	C H O
Molecular Weight	700.69 g/mol
Monoisotopic Mass	700.1945 Da
Physical State	White crystalline solid or foam (anomeric mixture)
Solubility	Soluble in DCM, Chloroform, Toluene, Ethyl Acetate; Insoluble in Water
Stability	Stable at room temperature; hydrolyzes in strong base (Zemplén conditions)

Structural Isomerism Warning

Researchers must distinguish this compound from its pyranose isomer (1,2,3,4,6-Penta-O-benzoyl-D-galactopyranose).[2] Both share the same formula (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

) and MW (700.69), but possess vastly different reactivities and biological relevance.

• Pyranose: 6-membered ring (Thermodynamic product).[2]

• Furanose: 5-membered ring (Kinetic product, trapped at high temperature).[2]

Part 2: Synthetic Strategy (The "High-Temperature" Protocol)[2]

Thermodynamic Logic

D-Galactose exists in equilibrium between pyranose (~93%) and furanose (~7%) forms in solution.[2] Standard benzoylation (Pyridine, 0°C) yields the pyranose. To access the furanose pentabenzoate, the equilibrium must be shifted.

The most robust protocol utilizes the high-temperature pyridine shift . At elevated temperatures (reflux), the proportion of the furanose form increases. Rapid benzoylation traps this form before it can revert to the pyranose.

Step-by-Step Protocol

Reagents:

• D-Galactose (anhydrous)[2]

• Benzoyl Chloride (BzCl)[2][3][4][5]

• Pyridine (anhydrous)[2]

• Dichloromethane (DCM) for extraction[2]

Workflow:

• Dissolution: Suspend D-Galactose (1.0 eq) in anhydrous pyridine (approx. 20 mL per gram of sugar).

• Thermal Shift: Heat the mixture to 100°C for 1 hour. This shifts the mutarotation equilibrium toward the furanose form.

• Acylation: While maintaining high heat (or cooling slightly to 70°C depending on specific variant), add Benzoyl Chloride (5.5 eq) dropwise.

  • Critical Control Point: Adding BzCl too slowly at low temp favors pyranose formation.

• Reaction: Stir at elevated temperature (approx. 70–80°C) for 2–4 hours.

• Quench: Cool to RT and pour into ice water to hydrolyze excess BzCl.

• Extraction: Extract with DCM (3x). Wash organic layer with 1M HCl (to remove pyridine), saturated NaHCOngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  , and brine.

• Purification: The crude product is often a mixture of pyranose and furanose. Recrystallization from Ethanol/Acetone or Flash Column Chromatography (Hexane/EtOAc) is required to isolate the furanose isomer.

Synthesis Pathway Diagram[2]

Figure 1: Kinetic trapping strategy to synthesize D-galactofuranose pentabenzoate from D-galactose.[2]

Part 3: Structural Characterization[2]

Characterization is vital to ensure the ring has not isomerized back to pyranose during processing.

NMR Spectroscopy (Proton)

The key differentiator is the coupling constant and chemical shift of the anomeric proton (H-1) and the ring protons.

• -D-Galf-OBz :

  • H-1 Signal: Typically a doublet around ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    6.90 ppm.

  • ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    Coupling: ~4.5 Hz (Characteristic of cis relationship in furanose).
• -D-Galf-OBz :

  • H-1 Signal: Typically a singlet or very small doublet around ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    6.60 ppm.

  • ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    Coupling: ~0–1 Hz (Characteristic of trans relationship in furanose).

Note: In contrast, Galactopyranose anomers typically show ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

of 3.6 Hz ( ) and 8.0 Hz ( , large axial-axial coupling).

Mass Spectrometry[2][7][8]

• ESI-MS (+): Expect ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  peak at 723.2 Da .

• Fragmentation: Loss of benzoyl groups (

  , mass 105) is common in MS/MS.

Part 4: Applications in Drug Discovery[1][2]

The "Trojan Horse" Strategy

Since humans lack the enzyme UDP-galactopyranose mutase (UGM) which creates galactofuranose, inhibitors of this pathway are non-toxic to humans but lethal to pathogens. Galf-pentabenzoate is the primary donor used to synthesize:

• Galf-1-Phosphate: A substrate mimic for studying GlfT1/GlfT2 galactosyltransferases in M. tuberculosis.[2]

• Disaccharide Antigens: Creating Galf-(ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  1 5)-Galf motifs found in the arabinogalactan layer of the mycobacterial cell wall.

Glycosylation Mechanism (NGP)

The benzoyl group at C-2 is critical for stereoselectivity.[2] During glycosylation (using Lewis acids like TMSOTf), the C-2 benzoate participates to form a dioxolenium ion intermediate, blocking the cis face and forcing the incoming nucleophile to attack from the trans side (1,2-trans selectivity).[2]

Figure 2: Neighboring Group Participation (NGP) of the C-2 benzoate ensures stereoselective glycosidic bond formation.[2]

References

• Marino, C., et al. (2011).[2] One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-a,b-D-Galactofuranose. Carbohydrate Chemistry: Proven Methods, Vol 1. CRC Press.[2][6] [2]

• PubChem. (2024).[2] Compound Summary: Glucose Pentabenzoate (Isomer Reference for MW/Formula). National Library of Medicine. [2]

• De Lederkremer, R. M., & Marino, C. (2008).[2] Galactofuranose-containing glycoconjugates in trypanosomatids. Advances in Carbohydrate Chemistry and Biochemistry. [2]

• Lowary, T. L. (2003).[2] Synthesis of furanose-containing templates for the assembly of mycobacterial arabinogalactan. Journal of Organic Chemistry. [2]

Sources

• 2. synthose.com [synthose.com]
• 3. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S- Glycosides of d-Galactose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-a,b-D-Galactofuranose and 1,2,3,5-Tetra-O-Benzoyl-a,b-D-Arabinofuranose - CONICET [bicyt.conicet.gov.ar]

The Galactofuranose Paradox: Structural Biology, Biosynthesis, and Therapeutic Targeting of Non-Mammalian Glycoconjugates

Executive Summary

D-Galactofuranose (Galf) represents a critical anomaly in carbohydrate chemistry. While the six-membered pyranose form (Galp) is ubiquitous in mammalian physiology, the five-membered furanose form is strictly xenobiotic to humans yet essential for the viability and virulence of major pathogens, including Mycobacterium tuberculosis, Aspergillus fumigatus, and Trypanosoma cruzi.

This guide serves as a technical blueprint for researchers targeting Galf metabolic pathways. It synthesizes structural biology, biosynthetic mechanisms, and validated analytical protocols to accelerate the development of novel antimicrobials and diagnostics.

Part 1: Structural Biology & The Thermodynamic Anomaly

To target Galf, one must first understand why it is rare. In aqueous solution, D-galactose exists in an equilibrium dominated by the pyranose form (~92%

-Galp, ~7% -Galp). The furanose forms constitute less than 1% of the total population due to ring strain and unfavorable steric interactions in the five-membered ring.

The Drug Development Implication: Because Galf is thermodynamically unstable, its incorporation into glycoconjugates requires high-energy activation and specialized enzymes (mutases and transferases) that have no homologs in mammalian cells. This provides a high-specificity therapeutic window with minimal predicted host toxicity.

Table 1: Taxonomic Distribution of Galf Glycoconjugates

Organism	Pathogenicity	Glycoconjugate	Structural Role
Mycobacterium tuberculosis	Tuberculosis	Arabinogalactan (AG)	Essential linker between peptidoglycan and mycolic acids. The galactan core consists of linear ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> -(1$\to$5) and -(1$\to$6) linked Galf residues.
Aspergillus fumigatus	Invasive Aspergillosis	Galactomannan (GM)	Cell wall component and secreted antigen.[1] Contains a mannan core with -(1$\to$5)-Galf side chains.
Leishmania major	Leishmaniasis	Lipophosphoglycan (LPG)	Surface glycocalyx anchoring. Galf acts as a critical epitope for vector adhesion.
Trypanosoma cruzi	Chagas Disease	Glycoinositolphospholipids (GIPLs)	Major surface antigen; Galf residues modulate host immune evasion.
Escherichia coli (K-12)	Commensal/Opportunistic	O-Antigen (LPS)	Serotype specificity; Galf is found in the O-antigen repeat units of specific serotypes (e.g., O157).

Part 2: The Biosynthetic Machinery (The Target)

The sole source of Galf in biology is the nucleotide sugar UDP-Galf .[2] This precursor is not salvaged from the environment but must be synthesized de novo from UDP-Galp via the enzyme UDP-galactopyranose mutase (UGM) .[3]

Mechanism of Action: The Flavin Paradox

UGM is a flavoenzyme (FAD-dependent), yet it catalyzes a non-redox isomerization. This mechanism is unique:

• FAD must be in the reduced state (FADH⁻) to be active.

• FADH⁻ acts as a nucleophile, attacking the anomeric carbon (C1) of galactose.

• The ring opens, rotates, and closes in the furanose configuration.

This mechanism makes UGM an "Achilles' heel" for pathogens. Inhibiting UGM halts cell wall synthesis in Mycobacteria and causes cell lysis.

Visualization: The Galf Biosynthetic Pathway[1][4][5]

Figure 1: The critical conversion of UDP-Galp to UDP-Galf by UGM, the obligate step for Galf incorporation.[4][5][6][7]

Part 3: Analytical Methodologies & Validation Protocols

Identifying Galf requires distinguishing it from the overwhelming background of Galp. Standard hydrolysis protocols often destroy Galf before it can be detected.

Protocol 1: Differential Acid Hydrolysis (The "Kinetic Test")

Principle: Galactofuranosidic bonds are significantly more acid-labile than galactopyranosidic bonds due to the higher ground-state energy of the furanose ring.

Step-by-Step Workflow:

• Preparation: Dissolve 1 mg of purified glycan in 500 µL of 0.01 M Trifluoroacetic acid (TFA).

• Incubation: Heat at 100°C for 20 minutes . (Note: Standard Galp hydrolysis requires 2 M TFA for 2-4 hours).

• Neutralization: Evaporate TFA under nitrogen stream.

• Analysis: Analyze the hydrolysate via HPAEC-PAD or convert to alditol acetates for GC-MS.

• Validation: If galactose is detected under these mild conditions, it confirms the presence of Galf or terminal sialic acids (which can be ruled out by chemical shift).

Protocol 2: 1H-NMR Structural Fingerprinting

NMR is the gold standard for non-destructive verification. Galf residues exhibit distinct chemical shifts compared to Galp.

• Anomeric Region: Galf anomeric protons (

  -form) typically resonate downfield (δ 5.0 – 5.4 ppm) compared to -Galp (δ 4.4 – 4.6 ppm).

• Coupling Constants:

  • -Galf: Hz (Singlet/Broad Singlet appearance).
  • -Galf: Hz (Doublet).

Diagnostic Signal: Look for a sharp signal at δ 5.15-5.25 ppm with a small coupling constant (

Hz). This is characteristic of -D-Galf-(1$\to$X) linkages found in arabinogalactan.

Visualization: Structural Characterization Logic

Figure 2: Decision tree for distinguishing Galf from Galp using NMR screening and differential hydrolysis.

Part 4: Therapeutic Targeting (Inhibitor Design)[9]

The primary drug target is UDP-Galactopyranose Mutase (UGM) .[8]

Current Challenges:

• Polarity: The substrate (UDP-Gal) is highly polar, making competitive inhibitors difficult to transport across the mycobacterial cell wall.

• Selectivity: Inhibitors must not affect human UDP-Glucose-4-Epimerase (GalE).

Leading Strategies:

• Thiazolidinones: Small molecules identified via high-throughput screening that bind to an allosteric site on UGM, preventing the conformational change required for catalysis.

• Substrate Mimics: UDP-C-glycosides where the pyrophosphate is replaced by a non-hydrolyzable linker. These act as competitive inhibitors.

References

• Richards, M. R., & Lowary, T. L. (2009). Chemistry and Biology of Galactofuranose-Containing Polysaccharides. ChemBioChem.

• Pedale, T. J., et al. (2020).[2] Mechanism and Inhibition of UDP-Galactopyranose Mutase.[8][5][9][10] Chemical Reviews.

• Tefsen, B., et al. (2012). Galactofuranose in Eukaryotes: Aspects of Biosynthesis and Functional Impact. Glycobiology.

• Wesener, D. A., et al. (2013). UDP-Galactopyranose Mutase: A Key Enzyme in Pathogen Cell Wall Biosynthesis.[5][9] Current Opinion in Chemical Biology.

• Turco, S. J., & Descoteaux, A. (1992). The Lipophosphoglycan of Leishmania Parasites. Annual Review of Microbiology.

Sources

• 1. Galactofuranose-Related Enzymes: Challenges and Hopes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Chemical Mechanism of UDP-Galactopyranose Mutase from Trypanosoma cruzi: A Potential Drug Target against Chagas' Disease | PLOS One [journals.plos.org]
• 4. books.rsc.org [books.rsc.org]
• 5. kiesslinglab.com [kiesslinglab.com]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Structure, mechanism, and dynamics of UDP-galactopyranose mutase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanism-based candidate inhibitors of uridine diphosphate galactopyranose mutase (UGM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]

Technical Guide: Biosynthesis of D-Galactofuranose in Pathogenic Microorganisms

Target Audience: Researchers, Structural Biologists, and Drug Discovery Professionals.

Executive Summary: The Thermodynamic Anomaly as a Drug Target

D-galactofuranose (Galf) represents a critical vulnerability in the structural integrity of major human pathogens, including Mycobacterium tuberculosis, Aspergillus fumigatus, and Trypanosoma cruzi. Unlike its thermodynamically stable pyranose counterpart (Galp), Galf is a high-energy ring form absent in mammalian physiology. This absence makes the biosynthetic machinery of Galf—specifically the rate-limiting enzyme UDP-galactopyranose mutase (UGM) —a high-value target for antimicrobial intervention with theoretically zero host toxicity.

This guide moves beyond basic pathway description to dissect the mechanistic paradox of UGM (a flavoenzyme that performs no net redox reaction) and provides a validated experimental framework for its study and inhibition.

Part 1: The Biological Imperative & Thermodynamic Barrier

In aqueous solution, galactose exists predominantly in the pyranose form (

92%). The furanose form is thermodynamically disfavored due to ring strain. Pathogens must invest significant energy to forge Galf for use in:

• Mycobacteria: The arabinogalactan layer, essential for connecting peptidoglycan to mycolic acids.[1]

• Fungi (A. fumigatus): Galactomannan cell wall components.

• Protozoa (Leishmania, Trypanosoma): Lipophosphoglycan (LPG) virulence factors.[2]

The conversion of UDP-Galp to UDP-Galf is not spontaneous.[3] It requires UGM to overcome the activation energy barrier.

Table 1: Kinetic Parameters of UGM Across Species

Note: Values are representative of wild-type enzymes at pH 7.0.

Organism	Enzyme	(UDP-Galp)	( )	Key Structural Feature
E. coli	EcUGM	~60 M	~18	Open/Closed conformation gating
M. tuberculosis	MtUGM	~30-150 M	~4-12	Arginine clamp stabilizes phosphate
A. fumigatus	AfUGM	~180 M	~30	Eukaryotic-specific loop insertions
T. cruzi	TcUGM	~25 M	~12	High affinity for reduced FAD

Part 2: The Biosynthetic Engine (Mechanistic Causality)

The conversion of UDP-Galp to UDP-Galf by UGM is a "mechanistic paradox." UGM contains a non-covalently bound FAD cofactor. Despite being a flavoenzyme, the reaction is redox neutral —the substrate is not oxidized or reduced.

The "Chemical Switch" Hypothesis

Current consensus dictates that FAD must be in its reduced hydroquinone state (FADH⁻) to be active. The reduced flavin does not act as an electron carrier but as a chemical nucleophile .

• Nucleophilic Attack: The N5 of FADH⁻ attacks the anomeric carbon (C1) of galactose.[4]

• Ring Opening: This attack breaks the glycosidic bond, opening the pyranose ring and forming a covalent FAD-galactose adduct.

• Recyclization: The sugar chain rotates, and the C4 hydroxyl group attacks the C1 position, closing the ring in the furanose configuration.

• Release: The FAD-sugar bond is cleaved, releasing UDP-Galf.

Visualization: The UGM Catalytic Cycle

Figure 1: The catalytic cycle of UGM highlighting the nucleophilic role of reduced FAD (FADH⁻) in the ring contraction mechanism.

Part 3: Experimental Protocols (Self-Validating Systems)

Studying UGM requires strict control over the redox environment. Oxidized UGM is catalytically dead. The following protocols incorporate necessary controls to prevent false negatives.

Protocol A: Recombinant Expression & Purification (Anaerobic Handling)

Objective: Isolate active UGM loaded with FAD.

• Expression: Transform E. coli BL21(DE3) with pET-derived plasmid containing glf.

  • Critical Step: Supplement culture media with Riboflavin (50

    M) during induction to ensure high FAD occupancy in the expressed protein.

• Lysis: Lyse cells in buffer containing 10% Glycerol (stabilizer) and 1 mM FAD .

  • Why? UGM binds FAD non-covalently. Without excess FAD in the buffer, the cofactor dissociates during purification, yielding inactive apo-enzyme.

• Purification (Ni-NTA): Perform at 4°C.

  • Elution: Use Imidazole gradient.

  • Validation: The protein solution should be bright yellow (oxidized FAD bound). If colorless, FAD is lost.

• Storage: Flash freeze in liquid nitrogen. Do not store at 4°C for prolonged periods as FAD dissociates.

Protocol B: HPLC-Based Activity Assay

Objective: Quantify conversion of UDP-Galp to UDP-Galf.

Reagents:

• Buffer: 50 mM Sodium Phosphate, pH 7.0.

• Reducing Agent: 20 mM Sodium Dithionite (freshly prepared).

• Substrate: 1 mM UDP-Galp.

• Mobile Phase: Isocratic 0.1 M Potassium Phosphate (pH 6.5) / Acetonitrile.

Workflow:

• Pre-Reduction (The "Activation" Step):

  • Mix 100 nM UGM with 20 mM Sodium Dithionite in an anaerobic chamber or sealed tube.

  • Incubate 15 mins on ice.

  • Visual Check: The yellow solution must turn colorless (FAD

    FADH₂). If it remains yellow, the enzyme is inactive.

• Reaction Initiation:

  • Add UDP-Galp.[5][6] Incubate at 37°C for defined intervals (e.g., 1, 5, 10 min).

• Quenching:

  • Add equal volume of Chloroform or heat at 95°C for 1 min.

  • Why? Instant quenching is vital because the reaction is reversible.

• HPLC Analysis:

  • Column: CarboPac PA1 or equivalent anion exchange.

  • Detection: UV at 262 nm (Uridine moiety).

  • Separation: UDP-Galf elutes before UDP-Galp due to conformational differences.

Visualization: Experimental Workflow

Figure 2: Step-by-step workflow for the HPLC-based UGM activity assay, emphasizing the critical pre-reduction step.

Part 4: Drug Discovery & Inhibitor Classes

Inhibiting UGM effectively sterilizes the pathogen by preventing cell wall maturation. High-Throughput Screening (HTS) has identified several scaffolds.

• Uridine Analogs: Mimic the substrate but lack the reactive sugar. Often suffer from poor membrane permeability.

• Thiazolidinones: Identified via HTS. These small molecules bind to the UGM active site, preventing the flexible "capping" loop from closing over the substrate.

• Allosteric Inhibitors (e.g., MS208): Bind away from the active site but freeze the enzyme dynamics required for the ring-contraction conformational change.

Screening Note: For HTS, the HPLC method is too slow. Use the Periodate-Formaldehyde Assay .[3] Galf (but not Galp) releases formaldehyde upon periodate oxidation, which can be detected colorimetrically or fluorometrically.

References

• Sanders, D. A., et al. (2001). "UDP-galactopyranose mutase has a novel structure and mechanism." Nature Structural Biology. Link

• Soltero-Higgin, M., et al. (2004). "A unique catalytic mechanism for UDP-galactopyranose mutase." Nature Structural & Molecular Biology. Link

• Gruber, T. D., & Kiessling, L. L. (2014). "Substrate-binding features of the eukaryotic UDP-galactopyranose mutase from Aspergillus fumigatus." Journal of Biological Chemistry. Link

• Dykhuizen, E. C., et al. (2008). "Inhibitors of UDP-galactopyranose mutase from Mycobacterium tuberculosis." Journal of the American Chemical Society. Link

• Wesener, D. A., et al. (2013). "UDP-galactopyranose mutase: mechanism, structure, and inhibition." Chemical Reviews. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. kiesslinglab.com [kiesslinglab.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. kiesslinglab.com [kiesslinglab.com]
• 6. Structural insight into the unique substrate binding mechanism and flavin redox state of UDP-galactopyranose mutase from Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unseen Architect: D-Galactofuranose in Microbial Cell Wall Integrity and Drug Discovery

Executive Summary

D-galactofuranose (Galf) represents a critical divergence in evolutionary biochemistry. While mammals exclusively utilize the thermodynamically stable pyranose form (Galp), major pathogens—including Mycobacterium tuberculosis, Aspergillus fumigatus, and Trypanosoma cruzi—incorporate the kinetically labile furanose ring into essential cell wall glycoconjugates. This structural exclusivity makes the Galf biosynthetic pathway, particularly the flavoenzyme UDP-galactopyranose mutase (UGM), a high-value target for antimicrobial intervention.[1][2][3] This guide dissects the structural role of Galf, the mechanistic enzymology of its synthesis, and the analytical workflows required to validate it as a therapeutic target.

Structural Biology: The Furanose Imperative

In microbial cell walls, Galf is not merely a spacer; it is a structural scaffold that dictates permeability and immune evasion.

Mycobacterium tuberculosis: The Arabinogalactan Anchor

In mycobacteria, the cell wall core consists of the Mycolyl-Arabinogalactan-Peptidoglycan (mAGP) complex.[4][5][6] Galf forms the linear galactan core of the arabinogalactan (AG).

• Linkage: Approximately 30 residues of alternating

  -(1$\to$5) and -(1$\to$6) linked Galf.

• Function: This linear chain acts as a flexible linker connecting the rigid peptidoglycan (via a phosphodiester bond) to the highly branched arabinan domain, which is subsequently esterified by mycolic acids.

• Causality: Disruption of this Galf chain prevents mycolic acid attachment, leading to cell lysis.

Aspergillus fumigatus: Virulence via Galactomannan

In fungal pathogens, Galf is found in galactomannan (GM), a major cell wall component and secreted antigen.[7][8]

• Structure: A mannan backbone with side chains of

  -(1$\to$5)-linked Galf residues.[9]

• Pathogenicity: Galf residues are immunodominant epitopes. Deletion of the glfA gene (encoding UGM) results in thinner cell walls, increased susceptibility to antifungals (e.g., caspofungin), and attenuated virulence in murine models.

Comparative Structural Metrics

Feature	Mycobacterium tuberculosis (AG)	Aspergillus fumigatus (GM)	Mammalian Host
Ring Form	Furanose (5-membered)	Furanose (5-membered)	Pyranose (6-membered)
Primary Linkage	-(1$\to$5), -(1$\to$6) linear	-(1$\to$5) side chains	N/A
Biosynthetic Enzyme	UGM (Rv3809c)	UGM (GlfA)	None
Role	Peptidoglycan-Mycolate Linker	Cell wall integrity, Adhesion	N/A

The Biosynthetic Engine: UDP-Galactopyranose Mutase (UGM)

The conversion of UDP-Galp to UDP-Galf is the committed step in Galf incorporation.[1][3][10][11][12] This reaction is thermodynamically unfavorable (favoring pyranose 93:7) and requires a unique catalytic mechanism involving a flavin cofactor (FAD).

The Mechanism

Unlike typical redox enzymes, UGM uses reduced FAD (FADH

) as a nucleophile, not an electron carrier.

• Nucleophilic Attack: N5 of FADH

  attacks the anomeric carbon (C1) of galactose.

• Ring Opening: The pyranose ring opens, forming a sugar-flavin adduct.

• Recyclization: The ring closes in the furanose form (1,4-linkage).

• Release: The UDP-Galf product is released.

This mechanism is "redox neutral" overall but requires the flavin to be in a reduced state, necessitating an external reducing system (NADPH/reductase) in vivo.

Figure 1: The Galf* biosynthetic pathway.[4][11][13] The red node highlights the critical ring contraction step catalyzed by UGM, the primary drug target.*

Experimental Protocols: Validating Galf Presence

To study Galf biology or screen inhibitors, one must definitively identify the furanose ring linkage. Standard NMR often struggles with complex polymers; Methylation Analysis by GC-MS is the gold standard for linkage determination.

Protocol: Methylation Analysis (Linkage Determination)

Objective: Determine the specific linkage positions (e.g., 1

5 vs 1 6) of Galf residues.

Principle: Free hydroxyl groups are methylated. Glycosidic bonds are hydrolyzed. The resulting newly exposed hydroxyls (involved in linkages) are acetylated. The pattern of methoxy vs. acetoxy groups on the final alditol reveals the original linkage.

Workflow:

• Permethylation (Ciucanu & Kerek Method):

  • Dissolve 1-2 mg dried cell wall fraction in DMSO.

  • Add powdered NaOH and Methyl Iodide (CH

    I).

  • Mechanism:[1][3][10][11][14][15] NaOH deprotonates hydroxyls; CH

    I methylates the alkoxides.

  • Critical Step: Ensure anhydrous conditions to prevent side reactions.

• Hydrolysis:

  • Treat with 2M Trifluoroacetic acid (TFA) at 120°C for 2 hours.

  • Result: Cleaves glycosidic bonds. Methyl groups remain attached. Linkage positions are now free OH groups.

• Reduction:

  • Evaporate TFA. Dissolve in 1M NH

    OH.

  • Add Sodium Borodeuteride (NaBD

    ).

  • Reasoning: Reduces the aldehyde (C1) to an alcohol. Deuterium labeling at C1 allows differentiation of the anomeric end from C6 in mass spec.

• Acetylation:

  • Treat with Acetic Anhydride (Ac

    O) and Pyridine.

  • Result: Acetylates the free OH groups (originally involved in linkages).

• GC-MS Analysis:

  • Inject Partially Methylated Alditol Acetates (PMAAs).[16]

  • Identification:

    • Terminal Galf: 1,4-di-O-acetyl-2,3,5,6-tetra-O-methyl-galactitol.

    • 5-linked Galf: 1,4,5-tri-O-acetyl-2,3,6-tri-O-methyl-galactitol.

    • 6-linked Galf: 1,4,6-tri-O-acetyl-2,3,5-tri-O-methyl-galactitol.

  • Note: The "4-O-acetyl" is present in all Galf derivatives because the ring oxygen was at C4 (furanose).

Figure 2: Methylation analysis workflow for determining Galf* linkages. This destructive technique is essential for structural validation.*

Drug Discovery: Targeting UGM

Since UGM is absent in humans, inhibitors theoretically possess a high therapeutic index.

High-Throughput Screening (HTS) Assays

Direct detection of UDP-Galf is difficult due to its instability.

• Fluorescence Polarization (FP): Uses a fluorescent UDP-sugar analog. Displacement by a small molecule inhibitor decreases polarization.

• HPLC-Based Assay:

  • Incubate recombinant UGM with UDP-Galp and reduced FAD.

  • Quench reaction at specific time points.

  • Separate UDP-Galp and UDP-Galf via HPLC (Reverse Phase or Ion Exchange).

  • Note: UDP-Galf elutes differently than Galp. This is the definitive kinetic assay.

Known Inhibitor Classes

• Uridine Analogs: Competitive inhibitors competing with the UDP moiety.

• Thiazolidinones: Identified via HTS, these often act allosterically.

• Nitrofurans: Some activity observed, potentially exploiting the flavin redox mechanism.

References

• Contribution of Galactofuranose to the Virulence of the Opportunistic Pathogen Aspergillus fumigatus. Eukaryotic Cell. [Link][8]

• Structure, mechanism, and dynamics of UDP-galactopyranose mutase. Bioorganic Chemistry. [Link]

• Biosynthesis of the arabinogalactan-peptidoglycan complex of Mycobacterium tuberculosis. Glycobiology. [Link]

• Methylation-GC-MS analysis of arabinofuranose- and galactofuranose-containing structures. Anais da Academia Brasileira de Ciências. [Link][17][18]

• Identification of inhibitors for UDP-galactopyranose mutase. Nature Chemical Biology. [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. UDP-galactopyranose mutase - Wikipedia [en.wikipedia.org]
• 3. Structure, mechanism, and dynamics of UDP-galactopyranose mutase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis of Galactan in Mycobacterium tuberculosis as a Viable TB Drug Target? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biosynthesis of mycobacterial arabinogalactan: identification of a novel α(1→3) arabinofuranosyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Contribution of Galactofuranose to the Virulence of the Opportunistic Pathogen Aspergillus fumigatus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Substrate-dependent dynamics of UDP-galactopyranose mutase: Implications for drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis and Analysis of Substrate Analogues for UDP-Galactopyranose Mutase: Implication for an Oxocarbenium Ion Intermediate in the Catalytic Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pyrazole and Triazole Derivatives as Mycobacterium tuberculosis UDP-Galactopyranose Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]
• 14. Contribution of galactofuranose to the virulence of the opportunistic pathogen Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. journals.asm.org [journals.asm.org]
• 16. A facile method for the synthesis of partially O-methylated alditol acetate standards for GC-MS analysis of galactofuranose-containing structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. semanticscholar.org [semanticscholar.org]
• 18. scielo.br [scielo.br]

structural determination of D-Galactofuranose, pentabenzoate anomers

A Technical Guide for Glycomimetics and Antimicrobial Research

Strategic Context: The Furanose Imperative

In the landscape of drug development, D-galactofuranose (Galf) represents a high-value target. Unlike the thermodynamically stable pyranose form found in mammals, the furanose ring is a critical structural component of the cell walls in pathogens such as Mycobacterium tuberculosis (arabinogalactan) and Aspergillus fumigatus (galactomannan).

Because mammals lack the enzymes to process Galf, inhibitors of Galf-processing enzymes (e.g., GlfT1/T2) offer a pathway for selective antimicrobial agents with low host toxicity.

However, Galf is elusive. In solution, D-galactose exists predominantly (>93%) as pyranose. To study Galf, researchers must trap it kinetically. Per-O-benzoylation is the preferred strategy for structural determination because the benzoate groups provide:

• Crystallinity: Facilitating X-ray diffraction.

• UV Chromophores: Enabling HPLC detection during separation.

• NMR Dispersion: Spreading proton signals to resolve spectral overlap common in carbohydrates.

This guide details the synthesis, isolation, and definitive structural validation of D-galactofuranose pentabenzoate anomers.

Synthetic Pathway: The Kinetic Trap

To isolate the furanose form, we cannot rely on thermodynamic equilibrium. We must utilize high-temperature benzoylation in pyridine, which shifts the mutarotation equilibrium toward the furanose form and traps it faster than it can revert to pyranose.

Synthesis Logic Diagram

Figure 1: Kinetic trapping strategy to access the elusive furanose form.

Structural Determination: The NMR Decision Matrix

The most critical challenge is distinguishing the

-furanose from the -furanose (and ensuring no pyranose contamination). This relies on the Karplus relationship , which correlates the dihedral angle between H-1 and H-2 protons with their coupling constant ( ).

Key Diagnostic Parameters[1][2]

Parameter	-D-Galf Pentabenzoate	-D-Galf Pentabenzoate	D-Galp (Pyranose)
Stereochemistry (1,2)	cis	trans	cis ( ) / trans ( )
Coupling (Hz)	4.0 – 5.5 Hz (Doublet)	0 – 2.0 Hz (Singlet/Broad S)	3.5 Hz ( ) / 8.0 Hz ( )
H-1 Chemical Shift	Downfield (Typically > 6.5 ppm)	Upfield (Typically < 6.5 ppm)	Variable
C-1 ( C NMR)	~95 - 100 ppm	~100 - 105 ppm	~90 - 95 ppm
C-4 ( C NMR)	~80 - 85 ppm (Ring Carbon)	~80 - 85 ppm (Ring Carbon)	~68 - 70 ppm (Non-ring)

Critical Validation Step: The C-4 carbon signal is your "Self-Validating" check. If C-4 appears at ~69 ppm, you have isolated the pyranose form, regardless of what the proton splitting looks like. Furanose C-4 must be downfield (~82 ppm) because it is part of the ring system.

NMR Logic Tree

Figure 2: Step-by-step NMR validation logic to confirm ring size and anomeric configuration.

Experimental Protocols

Protocol A: Synthesis of D-Galactofuranose Pentabenzoate

Objective: Maximize furanose yield via high-temperature benzoylation.

• Preparation: In a round-bottom flask equipped with a condenser and drying tube, dissolve finely powdered D-galactose (5.0 g, 27.7 mmol) in anhydrous pyridine (50 mL) .

• Thermal Shift: Heat the mixture to 100°C for 1 hour. This promotes the mutarotation to the furanose form.

• Benzoylation: While maintaining 100°C, add benzoyl chloride (20 mL, 6.2 eq) dropwise over 20 minutes. Caution: Exothermic reaction.

• Reaction: Stir at 100°C for 2 hours.

• Workup: Cool to room temperature. Pour the mixture into ice water (500 mL) under vigorous stirring. The product will precipitate as a sticky gum or solid.

• Extraction: Extract with dichloromethane (DCM, 3 x 100 mL). Wash the organic layer successively with 1M HCl (to remove pyridine), saturated NaHCO3, and brine.

• Drying: Dry over anhydrous MgSO4 and concentrate in vacuo.

Protocol B: Purification and Separation

Objective: Separate Pyranose (major) from Furanose (minor) and resolve anomers.[1][2]

• Crystallization (Pyranose Removal): Dissolve the crude syrup in hot methanol. Allow to cool slowly. The

  -D-galactopyranose pentabenzoate will crystallize out (Yield ~60-70%). Filter off the crystals.

• Chromatography (Furanose Isolation): Concentrate the mother liquor (containing the furanose anomers and residual pyranose).

• Flash Column: Use silica gel (230-400 mesh).

  • Eluent: Hexane:Ethyl Acetate gradient (start 9:1, move to 4:1).

  • Order of Elution: Typically, the

    -furanose elutes first, followed closely by the -furanose, and finally residual pyranoses.

• TLC Monitoring: Use UV light (254 nm). The benzoates are UV active.

Protocol C: X-Ray Crystallography (Confirmation)

While NMR is sufficient for routine identification, X-ray crystallography provides absolute configuration.

• Solvent System: Slow evaporation from Ethanol/Acetone (1:1).

• Target:

  -D-galactofuranose pentabenzoate often crystallizes more readily than the -anomer from the syrup after chromatographic separation.

References

• Marino, K., Baldoni, L., & Marino, C. (2006).[3] Facile synthesis of benzyl beta-D-galactofuranoside.[3][4] A convenient intermediate for the synthesis of D-galactofuranose-containing molecules.[3] Carbohydrate Research, 341(13), 2286–2289.[3] Link

• Roslund, M. U., et al. (2008).[5] Complete assignments of the 1H and 13C chemical shifts and J(H,H) coupling constants in NMR spectra of D-glucopyranose and all D-glucopyranosyl-D-glucopyranosides. Carbohydrate Research, 343(1), 101–112.[5] (Provides foundational comparative data for pyranose/furanose coupling trends). Link

• PubChem. (2023).[6] D-Galactofuranose Compound Summary. National Library of Medicine. Link

• Sigma-Aldrich. (2023).[7] D-Glucofuranose Pentabenzoate Product Sheet (Analogous Reference). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Complete assignments of the (1)H and (13)C chemical shifts and J(H,H) coupling constants in NMR spectra of D-glucopyranose and all D-glucopyranosyl-D-glucopyranosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. alpha-D-Galactofuranose | C6H12O6 | CID 21627868 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. D-GLUCOFURANOSE PENTABENZOATE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

stability and storage conditions for D-Galactofuranose, pentabenzoate

Executive Summary & Chemical Identity

D-Galactofuranose, pentabenzoate (specifically 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose) is a specialized carbohydrate intermediate.[][2] Unlike the thermodynamically preferred pyranose form of galactose found in mammalian systems, the furanose ring configuration is critical for synthesizing glycoconjugates mimicking the cell walls of pathogens such as Mycobacterium tuberculosis, Trypanosoma cruzi, and Aspergillus fumigatus.

This compound is not merely a protected sugar; it is a kinetically trapped high-energy intermediate . Its stability relies heavily on the steric and electronic "locking" provided by the benzoyl groups. Improper storage that compromises these protecting groups will lead to a rapid thermodynamic collapse into the pyranose form, rendering the material useless for furanosyl-transfer applications.

Property	Specification
Chemical Name	1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose
CAS Registry Number	89202-34-6 (Generic/Isomer specific variants exist)
Molecular Formula	C H O
Molecular Weight	700.70 g/mol
Physical State	White to off-white crystalline solid or viscous syrup (anomer dependent)
Solubility	Soluble in DCM, Chloroform, Toluene; Insoluble in Water

Chemical Stability Profile: The "Benzoyl Lock" Mechanism

To handle this compound effectively, one must understand the "Benzoyl Lock" mechanism. Naked galactofuranose is unstable and rapidly isomerizes to galactopyranose in aqueous solution. However, per-benzoylation stabilizes the furanose ring through two distinct mechanisms:

• Steric Bulk & Stacking: The five benzoyl rings engage in intramolecular van der Waals interactions (

  - stacking), creating a hydrophobic shell that physically restricts the conformational flexibility required for ring opening [1].

• Electronic Deactivation: The electron-withdrawing nature of the ester carbonyls reduces the electron density at the anomeric center, raising the activation energy required for hydrolysis or mutarotation under neutral conditions.

Critical Risk Factor: The primary degradation pathway is ester hydrolysis followed by ring expansion . If moisture breaches the container, trace hydrolysis of a single benzoate group exposes a hydroxyl group. This "crack in the armor" allows the ring to open and re-close into the thermodynamically stable pyranose form.

Degradation Pathway Visualization

The following diagram illustrates the cascade from the stable pentabenzoate to the useless pyranose byproduct.

Caption: Figure 1. The degradation cascade of Galactofuranose pentabenzoate. Note that the initial hydrolysis step is the rate-limiting "gatekeeper" preventing irreversible isomerization to the pyranose form.

Storage & Handling Protocols

This protocol is designed to maintain the integrity of the benzoyl shell.

A. Long-Term Storage Conditions (Shelf Life > 6 Months)

• Temperature: -20°C ± 5°C . Low temperature kinetically inhibits the hydrolysis of the ester bonds.

• Atmosphere: Inert Gas (Argon or Nitrogen) . The vial must be flushed with dry inert gas before sealing to displace atmospheric moisture.

• Container: Amber glass vial with a Teflon-lined screw cap. Avoid plastic containers for long-term storage as organic vapors can permeate, and plasticizers may leach into the lipophilic benzoate matrix.

• Desiccation: Store the vial inside a secondary container (e.g., a sealed jar) containing active desiccant (silica gel or molecular sieves).

B. Handling & Usage (The "Warm-Up" Rule)

• Step 1: Remove the vial from the freezer.

• Step 2 (CRITICAL): Allow the closed vial to equilibrate to room temperature for at least 60 minutes before opening.

  • Reasoning: Opening a cold vial in humid lab air causes immediate condensation of water vapor onto the solid. This trapped moisture will initiate hydrolysis once the vial is returned to storage [2].

• Step 3: Weigh quickly in a low-humidity environment.

• Step 4: Re-flush with Argon/Nitrogen, seal tightly with Parafilm, and return to -20°C immediately.

C. Solution Stability

• Solvents: DCM, Chloroform, Toluene, Ethyl Acetate.

• Stability: Stable in anhydrous organic solvents for 24-48 hours at Room Temperature.

• Prohibited: Do not store in protic solvents (Methanol, Ethanol, Water) or solvents containing trace amines (DMF, Pyridine) for extended periods, as these promote transesterification and nucleophilic attack.

Self-Validating Quality Control (QC)

Before committing this expensive intermediate to a synthesis, validate its integrity using the following NMR markers. This system allows you to detect degradation (pyranose formation) before it ruins your reaction.

Check	Method	Pass Criteria	Fail Criteria (Degradation)
Anomeric Purity	H NMR (CDCl )	Furanose H-1 Signal: Typically appears as a doublet (or singlet depending on anomer) with characteristic chemical shift (e.g., 6.5-6.9 ppm).	Pyranose H-1 Signal: Appearance of new doublets upfield (typically 5.5-6.2 ppm) indicates ring expansion.
Hydrolysis	H NMR	Sharp, defined aromatic multiplets (Benzoyl region 7.2-8.1 ppm).	Presence of Benzoic Acid protons (broad singlet ~11-12 ppm or distinct aromatic shift) indicates ester cleavage.
TLC	Silica Gel (Hex/EtOAc)	Single spot (Rf ~0.4-0.6 depending on solvent ratio).	Streaking or baseline material (free sugars) or a lower Rf spot (partial benzoates).

Expert Insight: If the material appears as a "gum" but was originally a solid, run an NMR immediately. While some anomeric mixtures are naturally syrupy, a change in physical state often signals the disruption of the crystal lattice by hydrolysis products (Benzoic acid) [3].

References

• Gerbst, A. G., et al. (2025). The intramolecular stabilizing effects of O-benzoyl substituents as a driving force of the acid-promoted pyranoside-into-furanoside rearrangement. Beilstein Journal of Organic Chemistry.

• Tocris Bioscience. (n.d.). Stability and Storage of Bioactive Chemicals.

• Marino, C., et al. (2014).[3] Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors. ChemBioChem.[3]

• BOC Sciences. (n.d.). 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose Product Information.

Sources

• 2. One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-a,b-D-Galactofuranose and 1,2,3,5-Tetra-O-Benzoyl-a,b-D-Arabinofuranose - CONICET [bicyt.conicet.gov.ar]
• 3. Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]

D-Galactofuranose Pentabenzoate: Solubility Profile &amp; Handling Guide

Topic: Solubility of D-Galactofuranose Pentabenzoate in Organic Solvents Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

D-Galactofuranose pentabenzoate (1,2,3,5,6-penta-O-benzoyl-D-galactofuranose) is a critical synthetic intermediate, particularly in the construction of mycobacterial cell wall glycans (arabinogalactans) and bioactive nucleosides. Unlike its pyranose counterparts, the furanose ring is thermodynamically less stable, making the solubility and handling of this perbenzoylated derivative pivotal for maintaining ring integrity during glycosylation reactions.

This guide provides a definitive technical analysis of its solubility landscape, driven by the structural imposition of five lipophilic benzoate esters on the hydrophilic sugar core.

Physicochemical Profile & Solubility Mechanism

To predict and manipulate solubility, one must understand the molecular architecture.

• Core Structure: D-Galactose in a 5-membered furanose ring.

• Protection: Five benzoyl (Bz) groups.

• Net Effect: The "Lipophilic Shell."

The Mechanistic Insight: Native sugars are water-soluble due to extensive hydrogen bonding networks. In D-Galactofuranose pentabenzoate, the hydroxyl protons are replaced by benzoyl groups.[] These aromatic rings create a bulky, non-polar shield that disrupts hydrogen bonding with polar protic solvents (like water) while creating high affinity for polar aprotic and aromatic solvents via

stacking and van der Waals interactions.

Solubility Landscape

The following data categorizes solvents based on their interaction with the pentabenzoate derivative. This classification is derived from standard carbohydrate synthesis protocols and structural analogs.

Table 1: Solvent Compatibility Matrix

Solvent Class	Specific Solvents	Solubility Status	Operational Context
Chlorinated	Dichloromethane (DCM), Chloroform ( )	High	Primary Reaction Solvent. Ideal for glycosylation reactions and optical rotation measurements.
Aromatic	Toluene, Benzene	High	Azeotropic Drying. Used to remove trace water prior to sensitive Lewis acid-catalyzed reactions.
Esters/Ketones	Ethyl Acetate, Acetone	High	Extraction/Chromatography. Excellent for dissolving the crude material during aqueous workup.
Polar Aprotic	Pyridine, DMF, DMSO	High	Synthesis Medium. Pyridine is often the solvent of choice for the benzoylation step itself.
Alcohols	Methanol, Ethanol, Isopropanol	Low / Hot Only	Recrystallization. The compound is sparingly soluble at RT but soluble at boiling points, facilitating purification.
Alkanes	Hexanes, Pentane, Heptane	Insoluble	Precipitation. Used to crash the product out of solution or as a non-polar eluent component.
Aqueous	Water, Brine, Buffers	Insoluble	Washing. The compound remains in the organic phase during biphasic extractions.

Experimental Protocols

Protocol A: Dissolution for Glycosylation (Anhydrous Conditions)

Context: Preparing the donor for coupling reactions using Lewis acids (e.g.,

, TMSOTf).

• Weighing: Transfer the required mass of crystalline D-Galactofuranose pentabenzoate into a flame-dried round-bottom flask.

• Azeotropic Drying (Critical Step):

  • Add anhydrous Toluene (10 mL per gram of sugar).

  • Evaporate under reduced pressure (Rotavap) at 40°C.

  • Repeat this step 2x. This removes trace moisture trapped in the crystal lattice which could hydrolyze the oxocarbenium ion intermediate.

• Final Dissolution: Dissolve the dried residue in anhydrous DCM (approx. 0.1 M concentration) under an Argon atmosphere.

Protocol B: Purification via Recrystallization

Context: Removing minor impurities (often pyranose isomers or partially benzoylated byproducts) without column chromatography.

• Solvent Choice: Ethanol (EtOH) or a Methanol/DCM mixture.[2]

• Dissolution:

  • Place crude solid in an Erlenmeyer flask.

  • Add a minimal amount of DCM to fully dissolve the solid at room temperature.[2]

• Nucleation:

  • Slowly add Methanol (or Ethanol) while swirling until the solution turns slightly turbid (cloud point).

  • Heat gently (water bath, ~45°C) until the solution becomes clear again.

• Crystallization:

  • Remove from heat and let it stand at room temperature for 2 hours.

  • Transfer to a 4°C fridge overnight.

  • Result: White needles of pure D-Galactofuranose pentabenzoate should form.

• Collection: Filter the crystals and wash with cold Methanol.

Visualizing the Workflow

The following diagram illustrates the decision logic for solvent selection during the lifecycle of the compound.

Figure 1: Operational workflow for handling D-Galactofuranose pentabenzoate, highlighting solvent switches for purification versus reaction preparation.

Troubleshooting & Optimization

• Issue: Oiling Out.

  • Cause: The compound separates as a liquid rather than crystals during recrystallization.

  • Solution: The solution is likely too concentrated or cooled too fast. Re-dissolve by heating, add a small amount of the "good" solvent (DCM), and cool much more slowly. Seeding with a tiny crystal of pure product helps significantly.

• Issue: Poor Solubility in Alcohols.

  • Observation: Solid remains clumped at the bottom of the flask in Ethanol.

  • Correction: This is expected. Do not use pure alcohols for initial dissolution. Use the Cosolvent Method : Dissolve in minimal DCM first, then dilute with alcohol.

References

• Marino, C., et al. (2012). One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-α,β-D-Galactofuranose. Carbohydrate Chemistry: Proven Methods.

• Lederkremer, R. M., et al. (1990). Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose. Carbohydrate Research.

• Gallo-Rodriguez, C., et al. (2002). Synthesis of 1,2,3,5,6-penta-O-benzoyl-D-galactofuranose. Journal of Carbohydrate Chemistry.

• Cayman Chemical. (2022).[3] D-Galactose Product Information & Solubility Data. (Base sugar solubility contrast).

Sources

• 2. m.youtube.com [m.youtube.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Protocols & Analytical Methods

Technical Guide: D-Galactofuranose Pentabenzoate in Glycosylation

This guide details the technical application of 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose (Galf-pentabenzoate) as a glycosyl donor.[1] It addresses the specific challenges of stabilizing the thermodynamically disfavored furanose ring and achieving stereochemical control in the synthesis of pathogen-associated glycans.

[1]

Executive Summary

D-Galactofuranose (Galf) is a hexose isomer absent in mammals but critical to the virulence of pathogens such as Mycobacterium tuberculosis, Aspergillus fumigatus, and Trypanosoma cruzi. The absence of Galf in human physiology makes its biosynthetic pathways and synthetic analogs high-value targets for drug and vaccine development.

The pentabenzoate derivative (1,2,3,5,6-penta-O-benzoyl-D-galactofuranose) serves as a primary "locked" precursor.[1] Unlike pyranosides, the furanose ring is thermodynamically unstable; the benzoyl groups provide essential lipophilicity and electronic stabilization. Crucially, the C-2 benzoate group acts as a stereodirecting element via Neighboring Group Participation (NGP) , enforcing 1,2-trans (

-D-Galf) selectivity.[1]

Chemical Profile & Mechanistic Logic[1][2]

The Thermodynamic Challenge

D-Galactose naturally equilibrates to its pyranose form (approx. 93%) and furanose form (approx. 7%) in solution. To utilize Galf as a donor, one must "trap" the furanose ring kinetically or chemically.

• Role of Pentabenzoate: The bulky electron-withdrawing benzoyl (Bz) groups protect the hydroxyls and suppress the ring-expansion to the more stable pyranose form during storage and handling.

• Stereochemistry: The C-2 substituent in D-galactofuranose is oriented "down" (

  -face). NGP from the C-2 benzoate blocks the -face of the oxocarbenium ion, forcing the nucleophile (acceptor) to attack from the top ( -face).

Mechanism of Glycosylation

The following diagram illustrates the activation and stereoselective pathway.

Caption: Mechanistic pathway showing Neighboring Group Participation (NGP) leading to exclusive

-selectivity.

Experimental Protocols

Protocol A: Synthesis of the Donor (Kinetic Trapping)

Objective: Isolate the furanose form directly from D-galactose without intermediate dithioacetals.

Reagents: D-Galactose, Benzoyl Chloride (BzCl), Pyridine.[1] Principle: High-temperature benzoylation favors the formation of the furanose ring (kinetic product), while low temperature favors the pyranose (thermodynamic product).

• Preparation: Suspend D-galactose (10.0 g, 55.5 mmol) in anhydrous pyridine (100 mL).

• Reaction: Heat the mixture to 100°C .

• Addition: Add Benzoyl Chloride (40 mL, 345 mmol, ~6.2 eq) dropwise over 30 minutes while maintaining 100°C.

  • Note: The high temperature is critical. Performing this at 0°C or RT will yield predominantly pyranose.[1]

• Incubation: Stir at 100°C for 1 hour.

• Quenching: Cool to room temperature and pour into ice water (500 mL). Extract with Dichloromethane (DCM).[2][3]

• Purification: Wash organic layer with 1M HCl, sat. NaHCO3, and brine.[1] Dry over MgSO4.[1]

• Crystallization: The crude syrup contains a mixture of furanose (

  ) and pyranose. Crystallize from Ethanol/Hexane.[1] The -D-Galf pentabenzoate often crystallizes preferentially.[1]

  • Yield Target: 40–50% (furanose isomer).

Protocol B: Direct Glycosylation (SnCl4 Promoted)

Objective: Use Pentabenzoate directly as a donor for simple primary alcohols or non-hindered acceptors.

Reagents: Donor (Protocol A), Acceptor (ROH), Tin(IV) Chloride (

), DCM.

• Setup: Dissolve Galf-pentabenzoate (1.0 eq) and Glycosyl Acceptor (1.2 eq) in anhydrous DCM (0.1 M concentration).

• Drying: Add activated 4Å Molecular Sieves (powdered) and stir for 30 min under Argon.

• Activation: Cool to 0°C . Add

  (1.2 eq, 1M in DCM) dropwise.

  • Mechanistic Note:

    acts as a Lewis acid to activate the anomeric 1-O-benzoate.[1]

• Monitoring: Stir at 0°C -> RT. Monitor by TLC (Hexane:EtOAc). Reaction typically completes in 2–4 hours.[1]

• Workup: Quench with sat. NaHCO3. Wash with water.[1]

• Result: Exclusive formation of the

  -D-Galf-(1→X) linkage.

Protocol C: Conversion to Thioglycoside (For Convergent Synthesis)

Objective: Convert pentabenzoate to a more versatile thioglycoside donor (e.g., for block synthesis of oligosaccharides).

Reagents: Galf-pentabenzoate, p-Toluenethiol (TolSH),

or .[1]

• Dissolution: Dissolve Galf-pentabenzoate (1.0 eq) and p-Toluenethiol (1.5 eq) in DCM.

• Catalysis: Add

  (1.5 eq) at 0°C.

• Reaction: Stir for 2 hours. The anomeric benzoate is displaced by the thiol.

• Product: Tolyl 2,3,5,6-tetra-O-benzoyl-1-thio-β-D-galactofuranoside .

• Usage: This thioglycoside can now be activated with NIS/TfOH for highly convergent glycosylations with complex acceptors.[1]

Data & Optimization Summary

Solvent & Promoter Effects

The choice of solvent influences the stability of the oxocarbenium ion intermediate.

Parameter	Condition	Outcome	Rationale
Solvent	Dichloromethane (DCM)	High -selectivity	Non-participating; supports tight ion pairing.[1]
Solvent	Acetonitrile (MeCN)	Lower yield	Can compete with the donor; may form N-glycosyl acetonitrilium species.
Promoter		Excellent	Strong enough to activate 1-O-Bz; compatible with acid-sensitive groups.[1]
Promoter	TMSOTf	Good	Highly reactive; requires strict anhydrous conditions.[1]
Temperature	0°C to RT	Optimal	Balances reactivity with suppression of side reactions (hydrolysis).

Troubleshooting Common Issues

• Pyranose Contamination: If NMR shows pyranose signals (typically

  4.0–3.5 region distinct from furanose ring protons), recrystallize the donor. Furanose ring protons (H1-H4) often appear further downfield due to deshielding by benzoates.

• Orthoester Formation: If the acceptor is hindered, the C-2 benzoate may form a stable 1,2-orthoester instead of the glycoside. Remedy: Increase the acidity of the promoter (e.g., add catalytic TfOH to the

  mixture) to rearrange the orthoester to the glycoside.

References

• Marino, C., & Baldoni, L. (2014).[1] Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors. ChemBioChem.[1]

• Gallo-Rodriguez, C., et al. (1997).[1][4] One-pot synthesis of beta-D-Galf(1-->4)[beta-D-Galp(1-->6)]-D-GlcNAc. Carbohydrate Research.

• Varela, O., et al. (2006).[1] Facile synthesis of benzyl beta-D-galactofuranoside. Carbohydrate Research.

• Lowary, T. L. (2003).[1] Synthesis of beta-D-Galf-(1->6)-beta-D-Galf-(1->5)-D-Galf, trisaccharide units in the galactan of Mycobacterium tuberculosis. Journal of Organic Chemistry.

• Kovacs, L. (2009).[1] Facile Synthesis of per-O-tert-Butyldimethylsilyl-beta-D-galactofuranose and Efficient Glycosylation via the Galactofuranosyl Iodide. Journal of Organic Chemistry.

Sources

• 1. 1,2,3,4,6-pentakis-O-(3,4,5-trihydroxybenzoyl)-beta-D-glucopyranose | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Recent Advances in Stereoselective Chemical O-Glycosylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. One-pot synthesis of beta-D-Galf(1-->4)[beta-D-Galp(1-->6)]-D-GlcNAc, a 'core' trisaccharide linked O-glycosidically in glycoproteins of Trypanosoma cruzi - PubMed [pubmed.ncbi.nlm.nih.gov]

protocols for glycosylation reactions using D-Galactofuranose, pentabenzoate

Executive Summary & Strategic Context

D-Galactofuranose (Galf) is a thermodynamically less stable isomer of galactose found exclusively in the glycoconjugates of specific pathogens—notably Mycobacterium tuberculosis, Leishmania spp., and Aspergillus fumigatus—while being absent in mammalian hosts. This distinction renders the Galf biosynthetic pathway and its incorporation into cell walls a high-value target for novel antimicrobial and antiparasitic therapeutics.

The primary challenge in Galf chemistry is the ring size; the furanose ring is labile and prone to isomerization to the more stable pyranose form. 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose (Galf-OBz) serves as a critical, bench-stable glycosyl donor. Unlike non-participating protecting groups, the benzoate esters provide two strategic advantages:

• Stability: They "lock" the furanose ring conformation, preventing isomerization during storage.

• Stereocontrol: The C-2 benzoate ester exerts Neighboring Group Participation (NGP), reliably directing the formation of 1,2-trans (

  -D) glycosidic linkages, which are the biologically relevant configurations in many pathogen glycans.

This guide details the protocols for synthesizing this donor and deploying it in direct glycosylation reactions.[1][2]

Critical Material Preparation: The "High-Temperature" Shift

While Galf-OBz can be sourced commercially, in-house synthesis is often required to ensure purity from pyranose contaminants. The synthesis exploits the mutarotation equilibrium of galactose in pyridine at elevated temperatures.

Mechanism of Selectivity

At room temperature, D-galactose exists predominantly as the pyranose (~93%). However, at elevated temperatures (approx. 100°C) in pyridine, the equilibrium shifts, increasing the proportion of the furanose form. Rapid benzoylation traps this kinetic isomer before it reverts.

Protocol A: Synthesis of 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose

Target: Isolation of pure furanose donor from D-Galactose.

Reagents: D-Galactose, Benzoyl Chloride (BzCl), Anhydrous Pyridine. Equipment: Round-bottom flask, Reflux condenser, Oil bath.

• Dissolution: Suspend D-Galactose (10.0 g, 55.5 mmol) in anhydrous pyridine (100 mL).

• Thermal Shift: Heat the suspension to 100°C for 1 hour. The solution should become clear as mutarotation equilibrates.

• Acylation: While maintaining 100°C, add Benzoyl Chloride (35 mL, 300 mmol, ~5.5 eq) dropwise over 30 minutes. Caution: Exothermic reaction.

• Reaction: Stir at 100°C for an additional 2 hours.

• Quench: Cool to Room Temperature (RT) and pour into ice water (500 mL).

• Extraction: Extract with Dichloromethane (DCM, 3 x 100 mL). Wash combined organics with 1M HCl (to remove pyridine), saturated NaHCO

  , and brine.

• Purification (The Critical Step):

  • The crude mixture contains both pyranose and furanose benzoates.

  • Crystallization: Dissolve the syrup in a minimum amount of hot ethanol or methanol. Cool slowly. The furanose isomer (specifically the

    -anomer) is often less soluble and crystallizes preferentially.

  • Yield: Expect ~30-40% yield of pure furanose pentabenzoate.

  • Validation: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    H NMR is essential. Look for the anomeric proton signal. Galf anomers typically appear downfield ( ppm for , ppm for ) with characteristic coupling constants ( Hz for -Galf, though benzoates may shift this).

Direct Glycosylation Protocols

Direct use of 1-O-acyl sugars as donors (without conversion to halides/imidates) is efficient when activated by strong Lewis acids. This method minimizes steps and handling of unstable intermediates.

Protocol B: Tin(IV) Chloride Promoted Glycosylation

Application: Coupling Galf-OBz directly to primary or secondary alcohol acceptors.

Rationale: SnCl

acts as a strong Lewis acid to activate the anomeric benzoate, generating an oxocarbenium ion. The C-2 benzoate stabilizes this intermediate via an acetoxonium ion, blocking the cis-face and forcing trans ( ) attack.

Reagents:

• Donor: Penta-O-benzoyl-D-galactofuranose.[3][4][5]

• Acceptor: Alcohol (ROH) with acid-stable protecting groups (e.g., benzyl ethers).

• Promoter: Tin(IV) Chloride (SnCl

  ) (1M solution in DCM).

• Solvent: Anhydrous DCM.

Step-by-Step:

• Preparation: Dry Donor (1.2 eq) and Acceptor (1.0 eq) under high vacuum for 2 hours.

• Solvation: Dissolve in anhydrous DCM (0.1 M concentration relative to acceptor) under Argon/Nitrogen atmosphere.

• Activation: Cool the mixture to 0°C . Add SnCl

  (1.5 eq) dropwise.

  • Note: A slight color change (yellow/orange) is normal due to complexation.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to RT. Monitor by TLC (Target: Disappearance of acceptor).

  • Timeframe: 2–6 hours.

• Quench: Dilute with DCM and pour into saturated NaHCO

  solution. Stir vigorously for 15 minutes to decompose tin emulsions.

• Workup: Filter through a Celite pad if emulsion persists. Wash organic layer with water and brine. Dry over MgSO

  .

• Purification: Flash column chromatography (Hexane/Ethyl Acetate).

Expected Outcome: Formation of the

-D-galactofuranoside (1,2-trans) as the major product.

Mechanistic Visualization & Stereocontrol

The following diagram illustrates the pathway from the pentabenzoate donor to the

-glycoside, highlighting the critical role of Neighboring Group Participation (NGP).

Figure 1: Mechanism of SnCl4-promoted glycosylation showing C-2 benzoate participation ensuring

-selectivity.

Alternative Workflow: Thioglycoside Route

If the direct pentabenzoate coupling (Protocol B) proves sluggish (yield <40%), convert the pentabenzoate to a thioglycoside . Thioglycosides are more reactive ("armed" or "disarmed" tunable) and can be activated under milder conditions.

Protocol C: Conversion to Phenyl 1-thio-D-galactofuranoside

• Reagents: Penta-O-benzoyl-D-galactofuranose, Thiophenol (PhSH), SnCl

  .

• Conditions: Dissolve Donor in DCM. Add PhSH (1.5 eq) and SnCl

  (1.0 eq) at 0°C.

• Outcome: This yields the thioglycoside donor, which can subsequently be coupled to complex acceptors using NIS/TfOH (N-Iodosuccinimide/Triflic Acid) at -40°C, often providing higher yields for sterically hindered acceptors.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<30%)	Incomplete activation of the 1-O-benzoate.	Switch to Protocol C (Thioglycoside route) or increase SnCl to 2.0 eq and reflux (carefully).
Pyranose Contamination	Impure starting material.	Recrystallize the Pentabenzoate donor from Ethanol before glycosylation. Pyranose benzoates are often more soluble.
-Anomer Formation	Loss of NGP or "mismatched" solvent effect.	Ensure solvent is non-coordinating (DCM or Toluene). Avoid Ether/THF. Confirm C-2 protecting group is indeed Benzoate.
Hydrolysis of Donor	Moisture in solvent/Lewis Acid.	Re-distill DCM over CaH . Use fresh ampules of SnCl .

References

• Marino, K., Baldoni, L., & Marino, C. (2006).[4] Facile synthesis of benzyl beta-D-galactofuranoside.[3][4][6] A convenient intermediate for the synthesis of D-galactofuranose-containing molecules.[1][4] Carbohydrate Research, 341(13), 2286–2289.[4]

• Gallo-Rodriguez, C., Varela, O., & de Lederkremer, R. M. (1997).[3] One-pot synthesis of beta-D-Galf(1-->4)[beta-D-Galp(1-->6)]-D-GlcNAc, a 'core' trisaccharide linked O-glycosidically in glycoproteins of Trypanosoma cruzi.[3] Carbohydrate Research, 305(2), 163–170.[3]

• Baldoni, L., & Marino, C. (2009). Facile Synthesis of per-O-tert-Butyldimethylsilyl-beta-D-galactofuranose and Efficient Glycosylation via the Galactofuranosyl Iodide.[1] The Journal of Organic Chemistry, 74(5), 1994–2003.[1]

• Gandolfi-Donadío, L., et al. (2002). Synthesis of 1-thio-β-D-galactofuranosides... Bioorganic & Medicinal Chemistry Letters.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hydrogen bond activated glycosylation under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. One-pot synthesis of beta-D-Galf(1-->4)[beta-D-Galp(1-->6)]-D-GlcNAc, a 'core' trisaccharide linked O-glycosidically in glycoproteins of Trypanosoma cruzi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. repositorio.ulisboa.pt [repositorio.ulisboa.pt]

Application Note: Strategic Synthesis of D-Galactofuranose Motifs for Antimicrobial Research

Executive Summary & Biological Context

D-Galactofuranose (Galf) is a thermodynamic anomaly in the carbohydrate world. While mammalian systems exclusively utilize the stable pyranose form (Galp), Galf is a critical structural motif in the cell walls of major pathogens, including Mycobacterium tuberculosis (arabinogalactan), Aspergillus fumigatus (galactomannan), and Leishmania spp.

Because Galf is xenobiotic to humans, the biosynthetic enzymes responsible for its formation (UDP-galactopyranose mutase, UGM) and transfer (galactofuranosyltransferases, GalfTs) are high-value targets for non-toxic antimicrobial drug development.

This guide details the chemical and chemoenzymatic synthesis of Galf-containing oligosaccharides. It addresses the primary synthetic bottleneck: forcing the thermodynamically disfavored furanose ring contraction and controlling the stereochemistry of the flexible furanosyl ring.

Chemical Synthesis Strategy: The Dithioacetal Route[1]

The most robust method for accessing Galf building blocks is not direct glycosylation (which yields mixtures), but the dithioacetal ring-contraction method . This approach kinetically traps the furanose form.

Mechanism of Action

The acyclic dithioacetal intermediate allows the C4-hydroxyl group to attack the C1 position under specific oxidative conditions, preferentially closing the 5-membered ring.

Figure 1: The strategic workflow for converting thermodynamic Galp to kinetic Galf building blocks via dithioacetal cyclization.

Protocol A: Synthesis of Per-O-benzoyl-D-galactofuranose

This protocol yields a versatile building block protected with esters to direct

-selectivity in subsequent couplings.

Reagents: D-Galactose, Ethanethiol (EtSH), Iodine (

), Methanol, Benzoyl Chloride (BzCl).

Step 1: Dithioacetal Formation

• Suspend D-galactose (10.0 g, 55.5 mmol) in conc. HCl (10 mL) and ethanethiol (10 mL).

  • Critical Note: Perform in a fume hood with a bleach trap to neutralize thiol stench.

• Stir vigorously at 0°C for 30 min, then warm to RT. The solution will solidify as the acyclic dithioacetal precipitates.

• Quench with ice water, filter the white solid, and wash with ice-cold water/hexanes.

• Recrystallize from ethanol. Yield: ~80%.

Step 2: Iodine-Promoted Cyclization (The Key Step)

• Dissolve D-galactose diethyl dithioacetal (5.0 g) in dry Methanol (100 mL).

• Add Iodine (

  , 1.2 equiv) and (1.5 equiv). Stir at RT for 2-4 hours.

  • Mechanism:[1][2][3] Iodine activates the thioacetal; methanol acts as the nucleophile, trapping the furanose oxocarbenium ion.

• Quench with aqueous

  (sodium thiosulfate) to remove excess iodine (color changes from brown to clear).

• Concentrate in vacuo. The residue contains predominantly Methyl

  -D-galactofuranoside .

Step 3: Benzoylation

• Dissolve the crude residue in Pyridine (50 mL).

• Add Benzoyl Chloride (BzCl, 5 equiv) dropwise at 0°C.

• Stir overnight at RT.

• Workup: Dilute with DCM, wash with 1M HCl, sat.

  , and brine.

• Purify via Flash Chromatography (Hex/EtOAc).

  • Result: Methyl 2,3,5,6-tetra-O-benzoyl-

    -D-galactofuranoside.

Glycosylation: Coupling and Stereocontrol[3][5]

Unlike pyranosides, furanosides are flexible.[4] Stereocontrol relies heavily on the Neighboring Group Participation (NGP) effect.

Stereochemical Rules

Target Linkage	Protecting Group at C-2	Mechanism	Selectivity
1,2-trans ( -Galf)	Ester (Benzoyl, Acetyl)	Acyloxonium ion intermediate	High (>20:1 : )
1,2-cis ( -Galf)	Ether (Benzyl)	Oxocarbenium ion (Solvent controlled)	Moderate (Requires ether solvents)

Protocol B: Thioglycoside Coupling ( -selective)

Thioglycosides are preferred donors due to their stability during intermediate protecting group manipulations.

Reagents:

• Donor: Phenyl 2,3,5,6-tetra-O-benzoyl-1-thio-

  -D-galactofuranoside.

• Acceptor: Primary or secondary sugar hydroxyl (e.g., 6-OH of a glucoside).

• Promoter: N-Iodosuccinimide (NIS) / Trifluoromethanesulfonic acid (TfOH).

Procedure:

• Drying: Co-evaporate Donor (1.2 equiv) and Acceptor (1.0 equiv) with dry toluene (3x). Dissolve in dry DCM under Argon. Add activated 4Å molecular sieves. Stir for 30 min.

• Activation: Cool to -40°C. Add NIS (1.5 equiv).

• Promotion: Add TfOH (0.1 equiv) dropwise.

  • Observation: Reaction typically completes within 15-30 mins. Furanosides are highly reactive.

• Quench: Add

  , then warm to RT.

• Workup: Wash with

  (aq) and .

• Validation: 1H NMR should show a singlet or doublet with small coupling (

  Hz) for the -anomer, though chemical shift is often more diagnostic (see Section 5).

Chemoenzymatic Synthesis: The Biomimetic Route

For complex oligosaccharides (e.g., repeating Galf units in arabinogalactan), chemical synthesis is labor-intensive. The chemoenzymatic approach utilizes recombinant enzymes.

Figure 2: Chemoenzymatic cascade utilizing UDP-Galactopyranose Mutase (UGM) and Galactofuranosyltransferase (GalfT).

Key Advantage: UGM generates UDP-Galfin situ from commercially available UDP-Galp, avoiding the synthesis of the unstable UDP-Galf donor.

Analytical Validation (NMR)

Distinguishing Galf from Galp and determining anomeric configuration is critical.

Table 1: Diagnostic NMR Parameters (400+ MHz, CDCl3)

Parameter	-D-Galf (1,2-trans)	-D-Galf (1,2-cis)	-D-Galp
H-1 Chemical Shift ( )	~5.0 - 5.2 ppm	~5.5 - 5.8 ppm	~4.4 - 4.6 ppm
Coupling	0 - 2 Hz (Singlet/Broad S)	4.0 - 4.5 Hz (Doublet)	7.0 - 8.0 Hz (Large Doublet)
C-1 Chemical Shift ( )	~105 - 108 ppm	~98 - 102 ppm	~100 - 102 ppm
Ring C-4 Shift	~82 ppm (Diagnostic)	~82 ppm	~70 ppm

Expert Tip: In

-Galf, the H1-H2 dihedral angle is close to 90°, resulting in a vanishing coupling constant ( Hz). Do not mistake this for a lack of coupling; it is the signature of the -furanoside.

References

• Lowary, T. L. (2003). Synthesis of D-galactofuranosides: a review of methods and applications. Journal of Carbohydrate Chemistry. Link

• Marino, C., & Baldoni, L. (2014).[5] Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors. ChemBioChem.[5] Link

• Sanders, D. A., et al. (2001). UDP-galactopyranose mutase has a novel structure and mechanism. Nature Structural Biology. Link

• Kováč, P. (Ed.). (2011).[6] Carbohydrate Chemistry: Proven Synthetic Methods, Volume 1. CRC Press. (Referenced for Dithioacetal protocols). Link

• Completo, G. C., & Lowary, T. L. (2008). Synthesis of a galactofuranose disaccharide found in the antigen of Mycobacterium tuberculosis.[7] Journal of Organic Chemistry.[8] Link

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. Highly stereoselective α-glycosylation with GalN3 donors enabled collective synthesis of mucin-related tumor associated carbohydrate antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Distinguishing Galactoside Isomers with Mass Spectrometry and Gas-Phase Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 7. researchgate.net [researchgate.net]
• 8. Stereoselectivity in Glycosylation with Deoxofluorinated Glucosazide and Galactosazide Thiodonors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: D-Galactofuranose Pentabenzoate in Glycoconjugate Synthesis

The following Application Note and Protocol Guide is designed for researchers in medicinal chemistry and glycobiology. It focuses on the strategic use of 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose (Galf-OBz) as a critical intermediate for accessing pathogen-associated glycans.[]

Executive Summary

D-Galactofuranose (Galf) is a thermodynamically unstable isomer of galactose found exclusively in the cell surface glycoconjugates of diverse pathogens, including Mycobacterium tuberculosis, Aspergillus fumigatus, and Trypanosoma cruzi.[2][3][4] Because Galf is absent in mammalian hosts, the enzymes responsible for its biosynthesis and metabolism are high-value targets for novel antibiotics and vaccines.[5]

However, the synthesis of Galf-containing molecules is complicated by the sugar's tendency to revert to its stable pyranose form. D-Galactofuranose pentabenzoate serves as the industry-standard "trap," locking the furanose ring in a stable, crystalline form that acts as a versatile glycosyl donor. This guide details the protocols for its synthesis, activation, and application in constructing

-D-Galf-(1 X) linkages via Neighboring Group Participation (NGP).

Chemical Background & Strategic Utility

The Thermodynamic Challenge

In aqueous solution, D-galactose exists in an equilibrium dominated by the pyranose form (>93%). The furanose form constitutes less than 3%. To utilize Galf in synthesis, one must shift this equilibrium and kinetically trap the 5-membered ring.

The Pentabenzoate Solution

• Conformational Locking: Per-benzoylation increases lipophilicity and crystallinity, allowing the isolation of the furanose form on a multi-gram scale.

• Stereocontrol: The benzoyl group at C-2 is crucial. During glycosylation, it participates in the reaction mechanism (anchimeric assistance), blocking the

  -face and forcing the incoming nucleophile to attack from the -face. This reliably yields 1,2-trans ( -D-Galf) linkages.

Mechanism of Stereoselectivity (NGP)

The following diagram illustrates the pathway from the pentabenzoate precursor to the

-glycoside, highlighting the role of the C-2 benzoyl group.

Figure 1: Mechanism of Neighboring Group Participation (NGP) leading to

-selectivity.

Experimental Protocols

Protocol A: One-Pot Synthesis of D-Galf Pentabenzoate

Objective: To synthesize 1,2,3,5,6-penta-O-benzoyl-D-galactofuranose directly from D-galactose by exploiting high-temperature mutarotation. Scale: 10 g input (Scalable to 100 g).

Reagents:

• D-Galactose (finely powdered)

• Pyridine (anhydrous)

• Benzoyl Chloride (BzCl)[6][7]

Step-by-Step Methodology:

• Mutarotation Shift: Suspend D-galactose (10.0 g, 55.5 mmol) in anhydrous pyridine (100 mL). Heat the mixture to 100°C for 1 hour.

  • Rationale: High temperature shifts the equilibrium, significantly increasing the population of the furanose tautomer.

• Cooling: Rapidly cool the solution to 0°C in an ice-salt bath.

  • Critical: Rapid cooling kinetically "freezes" the equilibrium distribution before the pyranose form can recover.

• Benzoylation: Add Benzoyl Chloride (40 mL, ~6.2 equiv) dropwise over 30 minutes, maintaining the temperature below 5°C.

  • Safety: Reaction is exothermic.

• Incubation: Remove the ice bath and stir at room temperature for 12 hours.

• Workup: Pour the mixture into ice water (500 mL) and extract with Dichloromethane (DCM, 3 x 150 mL). Wash the organic layer with 1M HCl (to remove pyridine), saturated NaHCO

  , and brine.

• Purification: Dry over MgSO

  and concentrate. The resulting syrup is often a mixture of pyranose and furanose benzoates.

• Crystallization: Dissolve the syrup in a minimum amount of hot ethanol. Upon cooling, D-galactofuranose pentabenzoate preferentially crystallizes (often as a mixture of

  anomers).[2][3]

  • Target Yield: 65–75%.

  • Validation:

    H NMR (CDCl ) should show furanose ring protons (distinctive shifts compared to pyranose).

Protocol B: Direct Glycosylation using Pentabenzoate

Objective: Use the pentabenzoate directly as a donor without converting to a halide, utilizing Lewis Acid catalysis. Application: Rapid screening of acceptors; synthesis of simple disaccharides.

Reagents:

• Donor: D-Galf Pentabenzoate

• Acceptor: Primary or secondary alcohol (sugar or lipid)

• Promoter: Tin(IV) Chloride (SnClngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  )[8]

Methodology:

• Preparation: Dissolve Donor (1.0 equiv) and Acceptor (1.2 equiv) in anhydrous DCM under Argon. Add 4Å molecular sieves and stir for 30 min.

• Activation: Cool to 0°C. Add SnCl

  (1.2 equiv, 1M in DCM) dropwise.

• Reaction: Stir at 0°C

  Room Temp. Monitor by TLC (Hexane:EtOAc).

  • Note: The reaction proceeds via the formation of an oxocarbenium ion generated by the Lewis acid-mediated cleavage of the anomeric benzoate.

• Quench: Pour into saturated NaHCO

  .

• Result: Predominantly ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -D-Galf-(1 X) glycoside.

Protocol C: Conversion to Thiogalactofuranosides

Objective: Convert pentabenzoate to a thioglycoside (e.g., Tolyl 1-thio-

-D-galactofuranoside) for use as a "armed" donor in orthogonal synthesis.

Methodology:

• Dissolve Pentabenzoate (5.0 g) in anhydrous DCM.

• Add p-Thiocresol (1.5 equiv).

• Cool to 0°C and add BF

  OEt (2.0 equiv).

• Stir for 2–4 hours. The Lewis acid activates the anomeric position, substituting the benzoate with the thiol.

• Purification: Flash chromatography.

  • Advantage:[7][9][10][11][12] Thioglycosides are stable to many reaction conditions and can be selectively activated later using NIS/TfOH.

Data Summary & Comparison

Donor Type	Activation Method	Stereoselectivity	Stability	Primary Application
Pentabenzoate	SnCl or TMSOTf	High ( -trans)	Very High (Shelf-stable)	Direct coupling; Precursor synthesis
Glycosyl Bromide	AgOTf / Ag CO	Moderate to High	Low (Hydrolysis prone)	Highly reactive acceptors
Thioglycoside	NIS / TfOH	High ( -trans)	High	Block synthesis; Convergent strategies
Trichloroacetimidate	TMSOTf	Variable	Moderate	Mild activation conditions

Workflow Visualization

The following diagram outlines the complete synthetic workflow from raw material to final conjugate.

Figure 2: Strategic workflow for accessing Galf-conjugates from D-Galactose.

Troubleshooting & Optimization

Issue: Pyranose Contamination

• Symptom: NMR shows signals corresponding to galactopyranose (check anomeric proton coupling constants; furanose

  is usually small, pyranose is larger for , small for but shifts differ).

• Cause: Incomplete mutarotation or slow cooling before benzoylation.

• Fix: Ensure the pyridine solution reaches 100°C and is cooled rapidly to 0°C. Do not allow the solution to sit at intermediate temperatures. Recrystallize from Ethanol/Acetone to enrich the furanose form.

Issue: Low Yield in Glycosylation[13]

• Cause: The pentabenzoate is a "disarmed" donor due to the electron-withdrawing benzoyl groups.

• Fix: Use a stronger promoter (e.g., TMSOTf instead of SnCl

  ) or convert to the more reactive Glycosyl Iodide (using TMSI) generated in situ.

References

• Lederkremer, R. M., et al. (1990). "Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose." Carbohydrate Research. Link

• Marino, C., et al. (2006). "Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules."[7][13] Carbohydrate Research. Link

• Lowary, T. L. (2003). "Synthesis of D-galactofuranosides." In: Carbohydrate Chemistry: Proven Methods. (Contextual Reference for Hot Pyridine Method).

• Gallo-Rodriguez, C., et al. (1997). "One-pot synthesis of beta-D-Galf(1-->4)[beta-D-Galp(1-->6)]-D-GlcNAc." Carbohydrate Research. Link

• Pathak, A. K., et al. (1998). "Synthesis of 1,2,3,5,6-penta-O-benzoyl-D-galactofuranose." Carbohydrate Research. (Standard Protocol Reference).

Sources

• 2. One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-a,b-D-Galactofuranose and 1,2,3,5-Tetra-O-Benzoyl-a,b-D-Arabinofuranose - CONICET [bicyt.conicet.gov.ar]
• 3. One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-ƒÑƒzƒÒ-D-Galactofuranose and 1,2,3,5-Tetra-O-Benzoyl-ƒÑ,ƒÒ-D-Arabinofuranose - CONICET [bicyt.conicet.gov.ar]
• 4. Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Galactofuranosidases: From the Initial Activity Detection to the First Crystalline Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. One-pot synthesis of beta-D-Galf(1-->4)[beta-D-Galp(1-->6)]-D-GlcNAc, a 'core' trisaccharide linked O-glycosidically in glycoproteins of Trypanosoma cruzi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Preparation of 8-methoxycarbonyloctyl glycosides of alpha-D-mannopyranose, 2-O-alpha-mannopyranosyl-alpha-D-mannopyranose, beta-D-galactofuranose, and 3-O-beta-D-galactofuranosyl-alpha-D-mannopyranose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Simple Preparation of 2,3,4,6-Tetra-O-acyl-Gluco-, Galacto- and Mannopyranoses and Relevant Theoretical Study [mdpi.com]
• 12. chemimpex.com [chemimpex.com]
• 13. Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: D-Galactofuranose Pentabenzoate as a Strategic Scaffold in Antimicrobial Drug Discovery

Topic: Applications of D-Galactofuranose Pentabenzoate in Medicinal Chemistry Content Type: Detailed Application Notes and Protocols Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Xenobiotic Advantage

In the landscape of medicinal chemistry, D-Galactofuranose (Galf) represents a high-value target for pathogen-selective drug design.[1] Unlike mammalian systems, which exclusively utilize the thermodynamically stable pyranose form (Galp), several lethal human pathogens—including Mycobacterium tuberculosis, Aspergillus fumigatus, Trypanosoma cruzi, and Leishmania spp.—rely on the furanose isomer for the structural integrity of their cell walls and virulence factors.

D-Galactofuranose pentabenzoate (1,2,3,5,6-penta-O-benzoyl-D-galactofuranose) serves as the primary, stable synthetic precursor for accessing this chemical space. It is the "master key" for:

• Glycosyl Donor Synthesis: Generating "armed" and "disarmed" donors for oligosaccharide assembly.

• Enzyme Inhibitor Design: Creating transition-state mimics for UDP-galactopyranose mutase (UGM) and galactofuranosyltransferases (GlfT).

• Antigen Fabrication: Synthesizing diagnostic glycoconjugates (e.g., for Invasive Aspergillosis detection).[2]

Strategic Landscape: Pathogen Dependence on Galf

The following diagram illustrates the critical biological pathways in pathogens that utilize Galf, highlighting where the pentabenzoate precursor enters the drug discovery pipeline.

Figure 1: The central role of Gal-f in pathogen survival and the entry point for Pentabenzoate-derived therapeutics.

Chemical Synthesis & Preparation

The Thermodynamic Challenge

Free D-galactose exists in aqueous solution as a mixture dominated by pyranose forms (~93%

-pyranose). To lock the sugar into the furanose ring, one cannot simply benzoylate at room temperature. The protocol below utilizes high-temperature benzoylation , which shifts the equilibrium toward the furanose form, trapping it as the pentabenzoate.

Protocol 1: High-Temperature Synthesis of Galf Pentabenzoate

Objective: Synthesis of 1,2,3,5,6-penta-O-benzoyl-D-galactofuranose from D-galactose.

Reagents:

• D-Galactose (anhydrous)[3]

• Benzoyl Chloride (BzCl)

• Pyridine (anhydrous)

• Dichloromethane (DCM)

• Ethanol (for crystallization)

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere.

• Solvation: Suspend D-galactose (1.0 eq) in anhydrous pyridine (approx. 10 mL per gram of sugar).

• The Shift: Heat the mixture to 100°C for 1 hour. Note: This thermal step is critical to shift the mutarotation equilibrium toward the furanose form.

• Acylation: Cool the solution slightly (to ~60°C) and add Benzoyl Chloride (5.5 eq) dropwise via an addition funnel.

  • Caution: The reaction is exothermic.

• Completion: Re-heat to 60–70°C and stir for 12–16 hours. Monitor by TLC (Hexane:EtOAc 3:1). The pyranose product (kinetic) may appear, but the furanose (thermodynamic product at high temp) should dominate.

• Workup:

  • Pour the reaction mixture into ice water to hydrolyze excess BzCl.

  • Extract with DCM (3x).

  • Wash organic layer with 1M HCl (to remove pyridine), saturated NaHCO₃, and brine.

  • Dry over Na₂SO₄ and concentrate in vacuo.

• Purification: The crude syrup often contains a mixture of pyranose and furanose benzoates.

  • Crystallization: Dissolve the syrup in a minimum amount of hot ethanol. Allow to cool slowly. The

    -D-galactofuranose pentabenzoate typically crystallizes preferentially.

  • Yield: Expect 40–50% after crystallization.

Validation Criteria (NMR):

• H NMR (CDCl₃): Look for the anomeric proton ( -1).
  • -anomer: Singlet or narrow doublet ( Hz) around 6.6–6.9 ppm.

  • Ring protons (

    -2, -3, -4): Shifted downfield (5.5–6.0 ppm) due to the electron-withdrawing benzoate groups.
• C NMR: The C-1 signal for furanosides is typically downfield (approx 100–105 ppm) compared to pyranosides, but the specific shift depends on the anomeric configuration.

Activation Protocols: From Scaffold to Donor

The pentabenzoate is a "disarmed" precursor (due to the electron-withdrawing esters) but provides Anchimeric Assistance (Neighboring Group Participation) at C-2, ensuring 1,2-trans stereoselectivity (formation of

-D-Galf linkages).

Protocol 2: Conversion to Glycosyl Bromide (The Donor)

Context: The glycosyl bromide is the standard donor for Koenigs-Knorr glycosylation.

• Dissolution: Dissolve Galf pentabenzoate (1.0 eq) in dry DCM.

• Bromination: Add HBr (33% in Acetic Acid) (5.0 eq) at 0°C.

• Reaction: Stir at Room Temperature for 2–4 hours.

• Workup: Dilute with DCM, wash with ice-cold water and saturated NaHCO₃ (critical to neutralize acid quickly to prevent hydrolysis).

• Isolation: Dry and concentrate. Note: Galactofuranosyl halides are unstable; use immediately without column chromatography.

Protocol 3: Conversion to Thio-Galactofuranoside (The Inhibitor/Stable Donor)

Context: Thioglycosides are stable to shelf storage and can be activated orthogonally. They also serve as hydrolytically stable cores for enzyme inhibitors.

• Lewis Acid Activation: Dissolve Galf pentabenzoate (1.0 eq) and the target Thiol (e.g., p-thiocresol or an alkyl thiol) (1.2 eq) in anhydrous DCM.

• Catalysis: Add BF₃·OEt₂ or SnCl₄ (1.5 eq) dropwise at 0°C.

• Mechanism: The C-1 benzoate is activated, forming an oxocarbenium ion, which is trapped by the thiol.

• Stereocontrol: The C-2 benzoate directs the attack to the

  -face (1,2-trans).

• Purification: Silica gel chromatography (Hexane/EtOAc).

Application Workflow: Synthesis of Mycobacterial Galactan Motif

The following DOT diagram details the workflow for synthesizing the

-D-Galf-(1 5)- -D-Galf disaccharide, a key motif in the TB cell wall (Arabinogalactan).

Figure 2: Convergent synthesis of the TB Galactan core using Pentabenzoate derivatives.

Data Summary: Comparison of Activation Methods

Activation Method	Reagent	Product Stability	Primary Application	Stereoselectivity
Bromination	HBr / AcOH	Low (Hydrolytically labile)	Direct Glycosylation (Koenigs-Knorr)	High ( via NGP)
Thiolysis	R-SH / Lewis Acid	High (Shelf-stable)	Orthogonal Donor / Enzyme Inhibitor	High ( )
Imidate Formation	Hydrazine then CCl₃CN	Moderate	Mild Glycosylation (TMSOTf promoted)	Moderate to High

References

• Pathak, A. K., et al. (1991). Synthesis of 1,2,3,5,6-penta-O-benzoyl-D-galactofuranose and its conversion into glycosyl donors. Carbohydrate Research.[4][5]

• Marino, C., et al. (2006).[4] Facile synthesis of benzyl beta-D-galactofuranoside.[4] A convenient intermediate for the synthesis of D-galactofuranose-containing molecules.[3][4][5][6] Carbohydrate Research.[4][5]

• Lowary, T. L. (2003). Synthesis of methyl 5-O-(beta-D-galactofuranosyl)-beta-D-galactofuranoside: a disaccharide fragment of the mycobacterial arabinogalactan. Journal of Carbohydrate Chemistry.

• Tefsen, B., et al. (2012). Galactofuranose in eukaryotes: aspects of biosynthesis and functional impact. Glycobiology.[2][5][7]

• Gandolfi-Donadío, L., et al. (2002). 1-Thio-β-D-galactofuranosides: Synthesis and evaluation as β-D-galactofuranosidase inhibitors.[1] Bioorganic & Medicinal Chemistry Letters.

Sources

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• 2. scispace.com [scispace.com]
• 3. Expedient synthesis of 1,6-anhydro-α-D-galactofuranose, a useful intermediate for glycobiological tools - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Enzymatic Synthesis of Galactofuranosides Using Protected Donors

Introduction: The Significance of Galactofuranose in Modern Drug Development

D-galactofuranose (Galf) is a unique five-membered ring isomer of galactose. While completely absent in mammals, Galf is an essential structural component in the cell walls of numerous pathogenic microorganisms, including bacteria (Mycobacterium tuberculosis), fungi (Aspergillus fumigatus), and protozoa (Trypanosoma cruzi).[1][2][3][4][5][6][7] This fundamental biological distinction makes the metabolic pathways responsible for Galf biosynthesis and incorporation prime targets for the development of novel, highly specific antimicrobial agents.[1][4][5][7] The creation of well-defined Galf-containing oligosaccharides is therefore critical for screening potential enzyme inhibitors, developing diagnostic tools, and studying host-pathogen interactions.

Traditional chemical synthesis of such oligosaccharides is notoriously complex, often requiring numerous, challenging steps of protection and deprotection to achieve the desired regio- and stereoselectivity.[4][8][9] Chemoenzymatic synthesis, which combines the strategic use of chemical protecting groups with the exquisite precision of enzymes, offers a powerful and elegant alternative. This guide provides a detailed overview of the principles and protocols for synthesizing galactofuranosides using protected glycosyl donors and engineered enzymes, a strategy designed to maximize yield and control product structure.

Principles of the Method: A Rationale-Driven Approach

The success of a chemoenzymatic strategy hinges on the rational selection of both the biocatalyst and the donor substrate. The use of protecting groups on the donor molecule is not merely a remnant of chemical synthesis but a deliberate tactic to direct the enzymatic reaction and prevent undesirable side products.[10][11]

The Biocatalyst: From Wild-Type Hydrolases to Engineered Glycosynthases

The enzymes of choice for this application are typically derived from glycoside hydrolases (GHs), which are responsible for cleaving glycosidic bonds in nature.[4][8]

• Transglycosylation with Wild-Type Glycoside Hydrolases: A retaining glycosidase operates via a two-step, double-displacement mechanism that involves a covalent glycosyl-enzyme intermediate.[12][13][14] While the natural function of these enzymes is hydrolysis (using water as an acceptor), they can be coerced into forming new glycosidic bonds (transglycosylation) by providing a high concentration of an alternative acceptor alcohol. However, a significant drawback is the potential for the enzyme to hydrolyze the newly formed product, leading to low yields. Interestingly, some hydrolases exhibit substrate promiscuity; for instance, certain α-L-arabinofuranosidases can effectively process D-galactofuranoside donors due to structural similarities, expanding the available enzymatic toolkit.[3][13][15][16]

• Glycosynthases: The Superior Synthetic Tool: To overcome the product hydrolysis issue, glycoside hydrolases can be engineered into "glycosynthases."[17][18][19] This is achieved through site-directed mutagenesis, where the catalytic nucleophile residue (e.g., a glutamate or aspartate) is replaced with a non-nucleophilic amino acid like alanine or glycine.[12] This single mutation renders the enzyme hydrolytically inactive.[12][20] To function, a glycosynthase requires a chemically activated glycosyl donor with an anomeric configuration opposite to that of the natural substrate (e.g., an α-galactosyl fluoride donor for an enzyme that naturally processes β-linkages).[12][19] This activated donor mimics the geometry of the covalent intermediate, allowing the enzyme to catalyze a single, high-yield glycosylation event without the risk of product degradation.[12]

Figure 2: High-level workflow for the chemoenzymatic synthesis of galactofuranosides.

Experimental Protocols

The following protocols provide a framework for the chemoenzymatic synthesis of a model β-D-galactofuranoside. All operations should be performed by trained personnel in a suitable laboratory setting.

Protocol 1: Chemical Synthesis of an Activated, Protected Donor

This protocol describes a general method for preparing a p-nitrophenyl (pNP) galactofuranoside donor with benzoyl protecting groups, adapted from principles of carbohydrate chemistry. [21][22] Objective: To synthesize p-nitrophenyl 2,3,5-tri-O-benzoyl-β-D-galactofuranoside.

Materials:

• 1,6-Anhydro-D-galactofuranose

• Benzoyl chloride (BzCl)

• Pyridine (anhydrous)

• p-Nitrophenol

• Tin(IV) chloride (SnCl₄)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes/ethyl acetate)

Procedure:

• Protection: Dissolve 1,6-anhydro-D-galactofuranose in anhydrous pyridine under an inert atmosphere (N₂ or Ar). Cool the solution to 0 °C.

• Add benzoyl chloride dropwise (excess, e.g., 3.5 equivalents). Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by slowly adding water. Extract the product into DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine. Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure to obtain the fully benzoylated intermediate.

• Glycosylation: Dissolve the protected intermediate and p-nitrophenol (1.5 equivalents) in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0 °C and add SnCl₄ (1.2 equivalents) dropwise.

• Monitor the reaction by Thin Layer Chromatography (TLC). Upon completion (typically 2-4 hours), carefully quench the reaction by adding saturated NaHCO₃ solution.

• Dilute with DCM, and wash the organic layer with NaHCO₃ and brine. Dry over MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by silica gel column chromatography using a suitable solvent gradient (e.g., 10% to 50% ethyl acetate in hexanes) to yield the pure p-nitrophenyl 2,3,5-tri-O-benzoyl-β-D-galactofuranoside donor.

• Characterization: Confirm the structure and purity of the donor by NMR and Mass Spectrometry.

Protocol 2: Enzymatic Synthesis using a Galactofuranosidase

This protocol details the transglycosylation reaction using a wild-type β-galactofuranosidase or a repurposed α-L-arabinofuranosidase.

Objective: To synthesize a disaccharide, e.g., methyl β-D-galactofuranosyl-(1→6)-α-D-mannopyranoside.

Materials:

• Protected Donor (from Protocol 1)

• Acceptor: Methyl α-D-mannopyranoside

• Enzyme: Recombinant β-D-galactofuranosidase (e.g., from Streptomyces sp.) or α-L-arabinofuranosidase (e.g., Araf51 from C. thermocellum) [3][23]* Reaction Buffer: e.g., 50 mM sodium phosphate, pH 6.5

• Acetonitrile (ACN) or Dimethyl sulfoxide (DMSO) to dissolve the donor

• Quenching solution: e.g., Trichloroacetic acid (TCA) or heat inactivation (95 °C for 5 min)

• C18 solid-phase extraction (SPE) cartridge

Procedure:

• Reaction Setup: In a microcentrifuge tube, dissolve the protected pNP-galactofuranoside donor (1 equivalent, e.g., 10 mM final concentration) in a minimal amount of ACN or DMSO.

• Add the acceptor, methyl α-D-mannopyranoside (5-10 equivalents, e.g., 50-100 mM final concentration), dissolved in the reaction buffer.

• Add the reaction buffer to reach the final desired volume.

• Initiate Reaction: Add the β-galactofuranosidase to the solution (concentration to be optimized, e.g., 1-5 µM).

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 37 °C) with gentle agitation.

• Monitoring: Monitor the reaction progress over time (e.g., 1, 4, 8, 24 hours) by taking small aliquots and analyzing via TLC or HPLC to observe the formation of the new product and consumption of the donor.

• Quenching: Once the optimal yield is reached (before significant product hydrolysis occurs), stop the reaction by heat inactivation or by adding a quenching solution.

• Purification:

  • Centrifuge the quenched reaction mixture to pellet the denatured enzyme.

  • The protected pNP donor and the pNP byproduct are hydrophobic. They can be largely removed by passing the supernatant through a C18 SPE cartridge, eluting the desired, more polar product with a low percentage of organic solvent.

  • Further purify the product by silica gel chromatography or preparative HPLC.

• Deprotection: The benzoyl protecting groups can be removed under standard Zemplén conditions (catalytic sodium methoxide in methanol) to yield the final, unprotected disaccharide.

Protocol 3: Structural Characterization of the Final Product

Accurate characterization is essential to confirm the identity, structure, and purity of the synthesized galactofuranoside.

Objective: To confirm the structure of the synthesized disaccharide.

Methods:

• Mass Spectrometry (MS):

  • Use Electrospray Ionization (ESI-MS) to confirm the molecular weight of the purified product.

  • Run MS/MS fragmentation to verify the sequence (i.e., Galf linked to Man).

  • This provides rapid confirmation of a successful glycosylation event. [15][24]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • NMR is the definitive method for elucidating the precise structure, including linkage position and anomeric stereochemistry. [1][6][25][26] * ¹H NMR: The chemical shift and coupling constant (³JH1,H2) of the anomeric proton (H-1) of the Galf residue are diagnostic of the anomeric configuration (typically < 2 Hz for β-furanosides).

  • ¹³C NMR: The chemical shift of the anomeric carbon (C-1) also provides information on the anomeric configuration.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for unambiguous assignment of all proton and carbon signals and, most importantly, for identifying the linkage position. An HMBC experiment will show a correlation between the anomeric proton (H-1) of the Galf unit and the carbon of the acceptor (e.g., C-6 of the mannose unit) to which it is attached.

Data Summary: Controlling Synthesis Outcomes

The choice of enzyme and donor protection strategy directly impacts reaction efficiency and outcome. The following table summarizes expected results from various synthetic approaches.

Donor Substrate	Enzyme Type	Expected Primary Linkage	Typical Yield (%)	Key Considerations
Unprotected pNP-β-Galf	Wild-Type Hydrolase	Mixture of regioisomers	5-20%	Low yield due to product hydrolysis and autocondensation. [12]
Unprotected pNP-β-Galf	Glycosynthase Mutant	Enzyme-dependent	30-50%	Autocondensation is still a major side reaction.
Protected pNP-β-Galf	Wild-Type Hydrolase	Enzyme-dependent	25-60%	Higher yield; protection prevents autocondensation. Regioselectivity depends on enzyme.
Protected α-Galf-F	Glycosynthase Mutant	Enzyme-dependent	>80%	Optimal approach. No product hydrolysis and no autocondensation leads to high yields of a single product. [12][19]

Conclusion and Future Perspectives

The chemoenzymatic synthesis of galactofuranosides using protected donors and engineered enzymes represents a robust and highly efficient strategy for accessing complex glycans that are of significant interest to the pharmaceutical and biotechnology industries. By combining the precision of biocatalysis with the strategic control of chemical protecting groups, researchers can overcome the limitations of both purely chemical and purely enzymatic methods. This approach minimizes side reactions, maximizes yields, and provides access to structurally defined oligosaccharides for drug screening, diagnostics, and fundamental glycobiology research.

Future efforts will likely focus on expanding the toolbox of available galactofuranosidases and glycosynthases with varied specificities and on developing orthogonal protecting group strategies that allow for the controlled, sequential enzymatic assembly of even more complex, biologically relevant galactofuranose-containing glycans. [28]

References

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• Perugien, M., et al. (2019). Harnessing glycoenzyme engineering for synthesis of bioactive oligosaccharides. Biotechnology Advances. [Link]

• Jakeman, D. L., & Withers, S. G. (2002). Glycosynthases: New tools for oligosaccharide synthesis. TRENDS IN GLYCOSCIENCE AND GLYCOTECHNOLOGY. [Link]

• Strazzulli, A., et al. (2017). Synthesis of Glycosides by Glycosynthases. Molecules. [Link]

• Beloqui, A., et al. (2004). An original chemoenzymatic route for the synthesis of beta-D-galactofuranosides using an alpha-L-arabinofuranosidase. Journal of Organic Chemistry. [Link]

• Petrović, D., et al. (2020). Galactofuranose-Related Enzymes: Challenges and Hopes. Catalysts. [Link]

• Mizumoto, H., et al. (2019). Chemo-enzymatic synthesis of p-nitrophenyl β-D-galactofuranosyl disaccharides from Aspergillus sp. fungal-type galactomannan. Carbohydrate Research. [Link]

• Kawar, M., et al. (2023). Substrate binding and catalytic mechanism of UDP-α-D-galactofuranose: β-galactofuranoside β-(1→5)-galactofuranosyltransferase GfsA. PNAS. [Link]

• Geurds, S. R., et al. (2019). Protecting-Group-Controlled Enzymatic Glycosylation of Oligo-N-Acetyllactosamine Derivatives. Angewandte Chemie. [Link]

• Peltier, P., et al. (2010). Enzymatic synthesis of oligo-D-galactofuranosides and L-arabinofuranosides: from molecular dynamics to immunological assays. Organic & Biomolecular Chemistry. [Link]

• Peltier, P., et al. (2010). Enzymatic synthesis of oligo-D-galactofuranosides and l-arabinofuranosides: from molecular dynamics to immunological assays. Organic & Biomolecular Chemistry. [Link]

• Peltier, P., et al. (2010). Enzymatic synthesis of oligo-d-galactofuranosides and l-arabinofuranosides: from molecular dynamics to immunological assays. Organic & Biomolecular Chemistry. [Link]

• Vetere, A., et al. (2019). Modulation of the Activity and Regioselectivity of a Glycosidase: Development of a Convenient Tool for the Synthesis of Specific Disaccharides. Catalysts. [Link]

• Varela, O., & de Lederkremer, R. M. (2000). Synthesis of 4-nitrophenyl beta-D-fucofuranoside and beta-D-fucofuranosyl-(1-->3)-D-mannopyranose: modified substrates for studies on catalytic requirements of beta-D-galactofuranosidase. Carbohydrate Research. [Link]

• Sastre, J. I. F., & Varela, O. (2021). Galactofuranosidases: From the Initial Activity Detection to the First Crystalline Structure. ACS Omega. [Link]

• Vincent, S. P., & Lowary, T. L. (2006). Synthesis of Galactofuranose-Containing Acceptor Substrates for Mycobacterial Galactofuranosyltransferases. The Journal of Organic Chemistry. [Link]

• Sastre, J. I. F., & Varela, O. (2021). Galactofuranosidases: From the Initial Activity Detection to the First Crystalline Structure. ACS Omega. [Link]

• Marino, C., & Varela, O. (2010). Galactofuranosyl-containing glycans: Occurrence, synthesis and biochemistry. Current Organic Chemistry. [Link]

• Geurds, S. R., et al. (2019). Protecting-Group-Controlled Enzymatic Glycosylation of Oligo-N-Acetyllactosamine Derivatives. ResearchGate. [Link]

• Overkleeft, H. S., & Seeberger, P. H. (2015). Chemoenzymatic Synthesis of Glycans and Glycoconjugates. Essentials of Glycobiology. [Link]

• Marino, C., & Baldoni, L. (2014). Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors. Chembiochem. [Link]

• Gerbst, A. G., Krylov, V. B., & Nifantiev, N. E. (2021). Computational and NMR Conformational Analysis of Galactofuranoside Cycles Presented in Bacterial and Fungal Polysaccharide Antigens. Frontiers in Molecular Biosciences. [Link]

• Gerbst, A. G., Krylov, V. B., & Nifantiev, N. E. (2021). Computational and NMR Conformational Analysis of Galactofuranoside Cycles Presented in Bacterial and Fungal Polysaccharide Antigens. Frontiers in Molecular Biosciences. [Link]

• Strazzulli, A., et al. (2017). Synthesis of Glycosides by Glycosynthases. ResearchGate. [Link]

• Li, Y., et al. (2022). Recent progress in chemoenzymatic synthesis of human glycans. Organic & Biomolecular Chemistry. [Link]

• Gerbst, A. G., Krylov, V. B., & Nifantiev, N. E. (2021). Computational and NMR Conformational Analysis of Galactofuranoside Cycles Presented in Bacterial and Fungal Polysaccharide Antigens. Frontiers in Molecular Biosciences. [Link]

• Rescifina, A., et al. (2014). Enzymatic Protecting Group Techniques. ResearchGate. [Link]

• Leahurst College. (2020). Carbohydrate Chemistry Part 3. Protecting Groups. YouTube. [Link]

• Richards, M. R. (2013). Conformational analysis of galactofuranosides using NMR spectroscopy and computational chemistry. University of Alberta (Canada). [Link]

• Rose, N. L., et al. (2010). Synthetic UDP-furanoses as potent inhibitors of mycobacterial galactan biogenesis. ACS Chemical Biology. [Link]

• Waldmann, H., & Sebastian, D. (1994). Enzymic Protecting Group Techniques. Chemical Reviews. [Link]

• Toledo, M. S., et al. (1995). Structural characterization of a new galactofuranose-containing glycolipid antigen of Paracoccidioides brasiliensis. Molecular and Biochemical Parasitology. [Link]

• Izumi, A., et al. (2024). Structural basis for the strict substrate specificity of β-D-galactofuranosidase from Streptomyces sp. JHA19. bioRxiv. [Link]

• Izumi, A., et al. (2024). Crystal structure of β-d-galactofuranosidase from Streptomyces sp. JHA19 in complex with an inhibitor provides insights into substrate specificity. FEBS Letters. [Link]

• Chen, Y., et al. (2024). Controllable Enzymatic Synthesis of Natural Asymmetric Human Milk Oligosaccharides. Journal of the American Chemical Society. [Link]

• Varki, A., et al. (2022). Chemical and Enzymatic Synthesis of Glycans. Essentials of Glycobiology, 4th edition. [Link]

• Okuyama, M., et al. (2009). Catalytic mechanism of retaining alpha-galactosidase belonging to glycoside hydrolase family 97. Journal of Biological Chemistry. [Link]

• Zhang, Q., & Li, X. (2024). Catalytic glycosylation for minimally protected donors and acceptors. Nature. [Link]

• Sweeney, R. P., & Lowary, T. L. (2019). 2,3-Anhydrosugars in glycoside bond synthesis. Application to alpha-D-galactofuranosides. Journal of Organic Chemistry. [Link]

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D-Galactofuranose, pentabenzoate as a precursor for enzyme inhibitors

Application Note: AN-GLYCO-2026-04 Subject: High-Fidelity Synthesis and Application of D-Galactofuranose Pentabenzoate as a Precursor for UDP-Galactopyranose Mutase (UGM) Inhibitors.

Executive Summary

This guide details the chemical synthesis, activation, and biological application of 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose (Galf-PB) . While D-galactose exists predominantly in the pyranose form in mammals, the furanose form (Galf) is critical for the cell wall integrity of pathogens including Mycobacterium tuberculosis and Aspergillus fumigatus.[1] Consequently, enzymes responsible for Galf biosynthesis and incorporation—specifically UDP-galactopyranose mutase (UGM) —are high-value therapeutic targets.[2]

This protocol provides a validated workflow for converting bulk D-galactose into the thermodynamically unstable Galf configuration, trapping it as the stable pentabenzoate, and utilizing it to synthesize transition-state analogs that function as enzyme inhibitors.

Chemical Profile & Mechanistic Rationale

The Thermodynamic Challenge: D-Galactose naturally equilibrates to ~93% pyranose (6-membered ring) and only ~2-3% furanose (5-membered ring) in aqueous solution. Direct functionalization of the furanose form is impossible without shifting this equilibrium.

The Solution (Galf-PB):

• Role: Galf-PB acts as a "trapped" high-energy intermediate.

• Stereochemical Control: The benzoyl (Bz) group at C-2 is not merely a protecting group; it is a stereodirecting auxiliary . During glycosylation, the C-2 benzoate participates in Neighboring Group Participation (NGP) , forming a cyclic acyloxonium ion intermediate. This blocks the cis-face, forcing the incoming nucleophile to attack from the trans-face, reliably yielding 1,2-trans-glycosides (typically

  -D-Galf).

Protocol A: Synthesis of Galf-PB Precursor

Objective: To shift the equilibrium of D-galactose to the furanose form and kinetically trap it.

Materials:

• D-Galactose (Anhydrous)

• Pyridine (Anhydrous, stored over KOH)

• Benzoyl Chloride (BzCl)[3]

• Dichloromethane (DCM)

• Reagents for workup: HCl (1M), NaHCO₃ (sat.), MgSO₄.

Step-by-Step Methodology:

• High-Temperature Mutarotation:

  • Suspend D-galactose (10.0 g, 55.5 mmol) in anhydrous pyridine (100 mL).

  • CRITICAL STEP: Heat the suspension to 100°C for 1 hour .

  • Expert Insight: This thermal stress shifts the mutarotation equilibrium, increasing the furanose population to approximately 40-50%.

• Kinetic Trapping (Benzoylation):

  • Cool the solution rapidly to 0°C (ice bath).

  • Add Benzoyl Chloride (35 mL, 300 mmol, ~5.5 eq) dropwise over 30 minutes.

  • Caution: The reaction is highly exothermic. Maintain internal temperature <10°C to prevent side reactions (pyranose reversion).

  • Allow to warm to room temperature and stir for 12 hours.

• Workup & Purification:

  • Pour reaction mixture into ice water to hydrolyze excess BzCl.

  • Extract with DCM (3 x 100 mL).

  • Wash organic layer sequentially with: 1M HCl (to remove pyridine), sat. NaHCO₃ (to remove benzoic acid), and brine.

  • Dry over MgSO₄ and concentrate in vacuo.

  • Crystallization: Recrystallize from Ethanol/Methanol.

  • Yield Target: ~40-50% (The remaining mass is the pyranose isomer, which remains in the mother liquor).

Validation Criteria:

• TLC: Silica gel (Hexane/EtOAc 3:1).

  ~0.4.

• ¹H-NMR: Look for the anomeric proton signals (

  6.5–6.9 ppm). The furanose ring protons (H-2, H-3, H-4) typically appear as a cluster distinct from pyranose signals due to the deshielding effect of the benzoyl groups.

Protocol B: Synthesis of UGM Inhibitors (The Application)

Objective: Use Galf-PB to synthesize a UDP-Galf mimic (e.g., a uridine-linked inhibitor).

Workflow Diagram (DOT):

Caption: Synthetic pathway from bulk Galactose to UGM Inhibitors using Galf-PB as the stereochemical anchor.

Experimental Steps (Coupling):

• Activation (Conversion to Glycosyl Donor):

  • Dissolve Galf-PB in DCM.

  • Treat with HBr/Acetic Acid (33%) at 0°C for 2 hours.

  • Result: 2,3,5,6-tetra-O-benzoyl-D-galactofuranosyl bromide. The anomeric benzoate is displaced by bromide.

• Coupling (Vorbrüggen Conditions):

  • Acceptor: Silylated Uridine or a non-hydrolyzable linker (e.g., a phosphonate mimic for stability).

  • Promoter: Silver Triflate (AgOTf) or Mercury(II) Cyanide (Hg(CN)₂).

  • Mechanism:[4] The bromide leaves, forming an oxocarbenium ion. The C-2 benzoate attacks the anomeric center (from the top face), forming the acyloxonium. The acceptor attacks from the bottom face.

  • Outcome:

    -D-Galf-Linker-Uridine .

• Deprotection:

  • Remove benzoyl groups using Zemplén conditions (NaOMe in MeOH, pH 9).

  • Note: Ensure anhydrous conditions to prevent hydrolysis of the furanose ring if the glycosidic bond is labile.

Biological Evaluation: The UGM Assay

Context: UGM converts UDP-Galp* (6-ring) to UDP-Galf (5-ring). Inhibitors mimic the transition state.*

Assay Setup:

• Enzyme: Recombinant UGM (from M. tuberculosis or K. pneumoniae).

• Substrate: UDP-Galp (commercially available).

• Detection: HPLC (separating pyranose/furanose forms) or a coupled spectrophotometric assay.

Data Interpretation:

Parameter	Observation	Interpretation
IC₅₀	< 10 µM	Potent inhibitor; likely mimics the oxocarbenium transition state.
Selectivity	No inhibition of Gal-Transferases	Specific to UGM; reduces off-target toxicity in humans.
Stability	Half-life > 24h in plasma	C-glycosidic linkage (if used) successfully prevents hydrolysis.

Troubleshooting & Critical Parameters

• Issue: Low Yield of Furanose Isomer.

  • Cause: Insufficient heating time in pyridine or slow addition of BzCl (allowing reversion to pyranose).

  • Fix: Ensure temperature hits 100°C. Quench rapidly.

• Issue:

  Mixture in Coupling.

  • Cause: Non-participating solvent (e.g., Ether) or lack of C-2 participation.

  • Fix: Use DCM or Acetonitrile. Ensure the C-2 protecting group is a benzoate or acetate (participating), not a benzyl ether (non-participating).

• Issue: Hygroscopicity.

  • Galf derivatives are prone to hydrolysis. Store all intermediates in a desiccator.

References

• Synthesis of Galf Pentabenzoate

  • Marino, C., et al. "One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-a,b-D-Galactofuranose."[5] Carbohydrate Chemistry: Proven Methods.

• UGM Inhibitor Design

  • Dykhuizen, E. C., & Kiessling, L. L.[6] "Potent Ligands for Prokaryotic UDP-Galactopyranose Mutase That Exploit an Enzyme Subsite." Organic Letters, 2009.

• Biological Significance (Aspergillus)

  • Latgé, J. P.

• Mechanistic Insight (C-Glycosides)

  • Bkassiny, S. E., et al. "Synthesis of a Novel UDP-carbasugar as UDP-galactopyranose Mutase Inhibitor."[7] Organic Letters, 2014.

• General Glycosylation Methodology

  • Lederkremer, R. M., et al. "Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose."[3] Carbohydrate Research, 1990.

Sources

• 1. scispace.com [scispace.com]
• 2. Galactofuranosidases: From the Initial Activity Detection to the First Crystalline Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-a,b-D-Galactofuranose and 1,2,3,5-Tetra-O-Benzoyl-a,b-D-Arabinofuranose - CONICET [bicyt.conicet.gov.ar]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

High-Fidelity Deprotection of Pentabenzoyl-D-Galactofuranose: Preservation of the Kinetic Ring

Topic: High-Fidelity Deprotection of Pentabenzoyl-D-Galactofuranose Content Type: Application Note & Protocol Guide Role: Senior Application Scientist

Executive Summary

D-Galactofuranose (Galf) is a thermodynamically unstable isomer of galactose found critically in the cell walls of pathogens such as Mycobacterium tuberculosis and Aspergillus fumigatus, but absent in mammalian physiology. This exclusivity makes Galf-processing enzymes attractive drug targets.

The synthesis of Galf-containing motifs typically proceeds via pentabenzoyl-D-galactofuranose (or similar per-benzoylated precursors). While the benzoyl groups provide excellent stability and stereocontrol during glycosylation, their removal (deprotection) presents a specific chemoselective challenge: preventing the thermodynamic relaxation of the furanose ring to the pyranose form.

This Application Note details the industry-standard Zemplén transesterification protocol, optimized specifically for furanosides to ensure ring integrity. We also discuss alternative ammonolysis strategies and provide a self-validating quality control workflow.

Strategic Analysis: The Thermodynamic Trap

The Furanose vs. Pyranose Dilemma

In aqueous solution, free D-galactose exists in an equilibrium dominated by the pyranose form (>92%) due to the lower ring strain and favorable chair conformation. The furanose form comprises less than 3%.

• Synthesis Context: We force the formation of the furanose ring using high-temperature acylation (kinetic trapping) to create pentabenzoyl-D-galactofuranose.

• Deprotection Risk: The deprotection step removes the "locking" esters. If the reaction environment becomes even mildly acidic or allows for mutarotation mechanisms to activate before the product is stabilized or derivatized, the ring will expand to the pyranose form, destroying the sample's biological relevance.

Why Zemplén?

Acid-catalyzed hydrolysis is strictly contraindicated for galactofuranosides because the mechanism involves protonation of the ring oxygen or the anomeric center, facilitating ring opening.

Zemplén transesterification (NaOMe in MeOH) is the method of choice because:

• Base-Catalyzed: It operates under basic conditions where the sugar ring is generally stable.

• Irreversible Removal: The byproduct (methyl benzoate) is non-reactive under these conditions.

• Anhydrous: Minimizes the presence of water, which is necessary for hemiacetal ring opening/closing equilibrium.

Detailed Protocol: Zemplén Transesterification

Objective: Quantitative removal of benzoyl groups yielding pure D-galactofuranose (or methyl galactofuranosides depending on workup) without isomerization.

Materials & Reagents

• Substrate: Pentabenzoyl-D-galactofuranose (dried in vacuo P₂O₅ overnight).

• Solvent: Anhydrous Methanol (MeOH), <50 ppm H₂O.

• Reagent: Sodium Methoxide (NaOMe), 0.5 M solution in MeOH (freshly prepared or titated).

• Neutralization: Amberlite® IR-120 (H+ form) ion-exchange resin. Crucial: Must be washed with MeOH prior to use to remove aqueous moisture.

Experimental Workflow

Step 1: Solubilization Dissolve 1.0 equivalent (e.g., 100 mg) of pentabenzoyl-D-galactofuranose in anhydrous MeOH (5 mL) under an inert atmosphere (N₂ or Ar).

• Note: Benzoylated sugars can be sparingly soluble in pure MeOH. If suspension persists, add minimal anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (up to 20% v/v) to achieve homogeneity.

Step 2: Initiation Add NaOMe solution dropwise to achieve a final concentration of pH 9–10 (typically 0.1 – 0.2 equivalents relative to the substrate, NOT per benzoyl group).

• Observation: The reaction is catalytic.[1] Stoichiometric base is unnecessary and increases the risk of side reactions (e.g., peeling).

Step 3: Monitoring Stir at Room Temperature (20–25°C). Monitor by TLC (Silica gel 60 F254).

• Mobile Phase: Ethyl Acetate/Hexane (1:1) to monitor disappearance of starting material.

• Mobile Phase: DCM/MeOH (4:1) to monitor appearance of the polar product (Rf ~ 0.1–0.2).

• Visualization: UV light (starting material absorbs) and H₂SO₄/EtOH charring (product visible).

• Timeframe: Typically 1–4 hours.

Step 4: Neutralization (The Critical Control Point) Once conversion is complete, do not use aqueous acid (HCl/AcOH) to neutralize. Localized acidity will trigger isomerization.

• Add pre-washed Amberlite® IR-120 (H+) resin directly to the reaction mixture.

• Stir gently until the pH of the supernatant (checked via wet pH paper) is neutral (pH 6.5–7.0).

• Stop immediately once neutral. Excess exposure to acid resin can catalyze anomerization or ring expansion.

Step 5: Workup

• Filter off the resin and wash with MeOH.

• Concentrate the filtrate in vacuo at <40°C.

• The residue contains methyl benzoate and D-galactofuranose.

• Partition between water and DCM. The sugar stays in the aqueous layer; methyl benzoate extracts into DCM.

• Lyophilize the aqueous layer to obtain D-galactofuranose as a white solid/syrup.

Alternative Strategy: Ammonolysis

For substrates containing base-sensitive moieties (other than esters) or if metal-free conditions are required.

Protocol:

• Dissolve substrate in anhydrous MeOH saturated with NH₃ gas (approx. 7 M).

• Stir in a sealed pressure tube at 0°C to RT.

• Time: Slower than Zemplén (often 12–24 hours).

• Workup: Evaporate solvent and ammonia stream. Partition with water/DCM to remove benzamide byproduct.

• Advantage: Self-buffering; no acidic resin required.

Visualization: Reaction Logic & Mechanism

Workflow Diagram

The following diagram illustrates the critical decision nodes in the deprotection workflow.

Figure 1: Step-by-step workflow for Zemplén deprotection emphasizing the critical neutralization step.

Mechanistic Pathway

Understanding the transesterification cycle confirms why this method preserves the ring.

Figure 2: Simplified catalytic cycle of base-mediated transesterification.

Quality Control & Data Interpretation

NMR Validation (The "Fingerprint")

The most common failure mode is ring expansion to Galp. You must validate the ring size using ¹³C NMR.

Feature	D-Galactofuranose (Target)	D-Galactopyranose (Contaminant)
C-1 (Anomeric)	δ 102–104 ppm (β) / 96–98 ppm (α)	δ 97.8 ppm (β) / 93.6 ppm (α)
C-4 (Ring Closure)	δ 82–85 ppm (Distinctive downfield shift)	δ 70–71 ppm
Coupling (J1,2)	Small (< 2 Hz) for β-Galf	~8 Hz for β-Galp (diaxial)

Scientist's Note: The C-4 signal is the definitive diagnostic. In furanose, C-4 is part of the ring and shifts downfield significantly compared to the exocyclic C-4 of the pyranose form.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Incomplete Deprotection	Wet methanol or old NaOMe.	Use freshly distilled MeOH; titrate NaOMe.
Product is Pyranose (NMR)	Acidic pH during workup; Aqueous exposure.[2]	Ensure resin neutralization stops exactly at pH 7. Avoid aqueous acid.
Low Yield	Product lost in organic layer.	Galf is highly water-soluble. Ensure thorough extraction of the DCM layer with water.

References

• Synthesis of Galactofuranose Precursors: Marino, C., et al. "Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose."[3] Carbohydrate Research, 1990. Link

• Zemplén Deprotection Methodology: Zemplén, G. "Abbau der reduzierenden Biosen." Berichte der deutschen chemischen Gesellschaft, 1926. (Foundational Method).[2]

• Furanose Ring Stability & Conformational Analysis: Krylov, V. B., & Nifantiev, N. E. "Computational and NMR Conformational Analysis of Galactofuranoside Cycles." Frontiers in Molecular Biosciences, 2021. Link

• Galactofuranose in Drug Development: Richards, M. R., & Lowary, T. L. "Chemistry and Biology of Galactofuranose-Containing Polysaccharides." ChemBioChem, 2009. Link

• Selective Deprotection Strategies: Rahim, M. A., et al. "Deprotection of benzyl ethers using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) under photoirradiation."[4] Tetrahedron Letters, 2005.[4] Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deprotection of benzyl ethers using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) under photoirradiation [organic-chemistry.org]

Application Note: Precision Synthesis of Galactofuranosyl Acceptors for Oligosaccharide Assembly

) Acceptors

Executive Summary & Clinical Relevance

Galactofuranose (

) is a thermodynamically disfavored hexose isomer absent in mammalian glycoconjugates but ubiquitous in the cell walls of lethal pathogens, including Mycobacterium tuberculosis, Aspergillus fumigatus, and Trypanosoma cruzi. This xenobiotic nature makes enzymes involved in metabolism (such as GlfT2 galactofuranosyltransferase) and -containing glycans high-value targets for novel antibiotics, vaccines, and diagnostic tools.

The Synthetic Challenge: D-Galactose naturally exists as a pyranose (6-membered ring) in a 93:7 equilibrium ratio favoring the pyranoside. Synthesizing

acceptors requires "trapping" the furanose (5-membered) form. Standard Fischer glycosylation often yields intractable mixtures of -pyranosides and -furanosides.

Scope of this Note: This guide details a high-fidelity, self-validating protocol for synthesizing Methyl

-D-galactofuranoside-based acceptors , specifically focusing on the 2,3-O-isopropylidene-5,6-diol scaffold. This intermediate allows for orthogonal extension at the C-5 and C-6 positions, critical for mimicking the -(1$\to$5) and -(1$\to$6) linkages found in mycobacterial arabinogalactan.

Strategic Overview: The "Thermodynamic Trap"

To ensure high purity and avoid pyranose contamination, we utilize the Dithioacetal Cyclization Route rather than direct Fischer glycosylation.

Mechanism of Action

• Acyclic Intermediate: Converting D-galactose to its diethyl dithioacetal forces the sugar into an open-chain form, erasing the pyranose memory.

• Kinetic Cyclization: Iodine-promoted cyclization in methanol preferentially closes the ring to the furanoside form due to the favorable kinetics of 5-membered ring formation involving the C-4 hydroxyl group.

• Regioselective Protection: The resulting

  scaffold is locked using isopropylidene acetals. The exocyclic acetal (covering C-5/C-6) is kinetically more labile to acid hydrolysis than the endocyclic acetal (covering C-2/C-3), allowing for the creation of a precise 5,6-diol acceptor.

Decision Matrix: Pathway Selection

Figure 1: Strategic workflow comparing the classic Fischer route (prone to mixtures) vs. the Dithioacetal route (high fidelity) for generating Galf acceptors.

Detailed Protocol: Synthesis of the 5,6-Diol Acceptor

Phase 1: The "Reset" – Preparation of Galactose Diethyl Dithioacetal

This step opens the pyranose ring.

• Reagents: D-Galactose, Ethanethiol (EtSH), Conc. HCl.

• Safety: Ethanethiol is extremely malodorous. Must be handled in a high-efficiency fume hood. Bleach trap required for waste.

• Suspend D-galactose (10.0 g, 55.5 mmol) in conc. HCl (10 mL).

• Add ethanethiol (10 mL) dropwise at 0°C.

• Shake/Stir vigorously. The reaction becomes homogenous after ~30 mins.

• Quench: Pour into ice water containing

  to neutralize.

• Isolation: Filter the white precipitate. Recrystallize from ethanol/water.

• QC Check:

  NMR should show loss of anomeric signal and presence of ethyl triplets ( ppm).

Phase 2: The Furanose Cyclization (Iodine Promoted)

This is the critical step that differentiates this protocol from standard methods.

• Reagents: Galactose diethyl dithioacetal, Iodine (

  ), Methanol, .

• Mechanism: Iodine activates the thioacetal; methanol attacks the activated center. The C-4 hydroxyl attacks the resulting oxocarbenium ion to form the 5-membered ring.

• Dissolve dithioacetal (5.0 g) in dry methanol (100 mL).

• Add

  (1.5 eq) to buffer the solution.

• Add

  (2.0 eq) and stir at room temperature for 2-4 hours.

• Monitor: TLC (DCM:MeOH 9:1). The acyclic starting material (

  ) disappears; the methyl glycoside appears ( ).

• Workup: Quench excess iodine with

  (solution turns colorless). Concentrate and filter through a short silica plug to remove salts.

• Result: Methyl

  -D-galactofuranoside (syrup).

Phase 3: Orthogonal Protection & Selective Hydrolysis

Creation of the acceptor scaffold.

Step A: Global Protection

• Dissolve crude Methyl

  -D-Galf in Acetone.

• Add catalytic

  -Toluenesulfonic acid ( TSA) and (anhydrous) or 2,2-dimethoxypropane (DMP).

• Stir 12h. Neutralize with

  .

• Product: Methyl 2,3:5,6-di-O-isopropylidene-

  -D-galactofuranoside.

• Purification: Silica Flash Chromatography (Hexane:EtOAc 4:1).

Step B: Selective Deprotection (The "Acceptor" Step) The 5,6-acetal is far more acid-sensitive than the 2,3-acetal.

• Dissolve the di-isopropylidene compound in 60% Acetic Acid (aq) .

• Heat to 40°C for 2-4 hours.

• Critical Endpoint: Monitor TLC closely.

  • Starting Material (Di-acetal): High

    (Non-polar).

  • Target (Mono-acetal): Medium

    .

  • Over-hydrolysis (Free sugar): Baseline.

• Stop: When SM is consumed but before baseline appears, concentrate in vacuo with toluene azeotrope to remove acetic acid.

• Yield: ~75-80% of Methyl 2,3-O-isopropylidene-

  -D-galactofuranoside .

Quality Control & Characterization (Self-Validating Metrics)

To ensure the acceptor is in the correct furanose form and not a pyranose contaminant, use these NMR signatures.

Feature	-D-Galactofuranoside (Target)	-D-Galactopyranoside (Contaminant)
Coupling	0 - 2 Hz (Singlet/Broad Singlet)	3 - 4 Hz (Doublet)
Anomeric Shift ( )	~4.8 - 5.0 ppm	~4.9 ppm (Overlap possible)
C-1 Shift ( )	106 - 109 ppm (Deshielded)	98 - 100 ppm
Ring Carbons (C2-C4)	75 - 85 ppm (Deshielded)	68 - 72 ppm

Expert Insight: The diagnostic "singlet" appearance of H-1 in

-Galf derivatives is the most rapid confirmation of furanose ring closure. If you see a clear doublet ( Hz), you likely have pyranose contamination or the -anomer.

Application: Building the Oligosaccharide

With the 5,6-diol acceptor in hand, you can proceed to:

• Selective Silylation: React with TBDMS-Cl (1.1 eq) at 0°C. The primary hydroxyl (OH-6) reacts preferentially.

  • Result: 6-O-TBDMS-2,3-O-isopropylidene-Galf (Free OH-5 acceptor).

• Glycosylation: Use a thioglycoside donor with NIS/TfOH to couple at the free OH-5 position, mimicking the native

  -(1$\to$5) galactan backbone.

References

• Marino, C., & Baldoni, L. (2014).[1][2] Synthesis of D-Galactofuranose-Containing Molecules: Design of Galactofuranosyl Acceptors. ChemBioChem, 15(2), 188–204.[1]

• Completo, G. C., & Lowary, T. L. (2008).[3] Synthesis of galactofuranose-containing acceptor substrates for mycobacterial galactofuranosyltransferases. The Journal of Organic Chemistry, 73(12), 4513–4525.[3]

• Baldoni, L., & Marino, C. (2009). Facile Synthesis of per-O-tert-Butyldimethylsilyl-beta-D-galactofuranose and Efficient Glycosylation via the Galactofuranosyl Iodide.[4] The Journal of Organic Chemistry, 74(5), 1994–2003.

• Gerbst, A. G., et al. (2021).[5] Computational and NMR Conformational Analysis of Galactofuranoside Cycles. Frontiers in Molecular Biosciences.

Sources

• 1. Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Synthesis of galactofuranose-containing acceptor substrates for mycobacterial galactofuranosyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Computational and NMR Conformational Analysis of Galactofuranoside Cycles Presented in Bacterial and Fungal Polysaccharide Antigens [frontiersin.org]

Technical Notes & Optimization

improving the yield of D-Galactofuranose, pentabenzoate synthesis

Technical Support Center: Optimizing D-Galactofuranose Pentabenzoate Synthesis

Executive Summary: The Thermodynamic Challenge

The Core Issue: D-Galactose exists primarily (~93%) as the pyranose (6-membered ring) tautomer at equilibrium in solution at room temperature.[1] The furanose (5-membered ring) form is thermodynamically less stable.[1]

The Solution: To synthesize D-galactofuranose pentabenzoate in high yield, you must shift the equilibrium toward the furanose form via high-temperature mutarotation and kinetically trap it via rapid benzoylation. Performing this reaction at room temperature will result in >90% pyranose product (unwanted).[1]

Core Protocol: The "Hot Pyridine" Method[3]

This protocol is adapted from standard carbohydrate chemistry methodologies, specifically optimizing for the furanose isomer.

Reagents & Equipment

• Substrate: D-Galactose (finely powdered).

• Solvent/Base: Anhydrous Pyridine (must be dry; water hydrolyzes benzoyl chloride).[1]

• Reagent: Benzoyl Chloride (BzCl).[1][2][3]

• Temp Control: Oil bath set to 100°C - 110°C.

Step-by-Step Workflow

Step	Action	Critical Technical Note
1	Dissolution	Suspend D-Galactose in anhydrous pyridine (approx. 1 g / 10-15 mL).
2	Equilibrium Shift	Heat the mixture to 100°C and stir for 30–60 mins.
3	Kinetic Trapping	Maintain 100°C. Add Benzoyl Chloride (1.1–1.2 eq per OH group; ~6 eq total) dropwise.
4	Reaction	Stir at 100°C for 1–2 hours.
5	Quenching	Cool to RT. Pour into ice water containing sodium bicarbonate.
6	Extraction	Extract with DCM or EtOAc. Wash with 1M HCl (remove pyridine), then NaHCO₃, then Brine.

Mechanistic Visualization

The following diagram illustrates the critical "Trapping" mechanism. You must visualize the reaction as a race between mutarotation (ring opening/closing) and esterification.

Caption: Kinetic trapping of the transient furanose isomer. High temperature shifts the equilibrium towards Gal-F, while rapid benzoylation locks the ring structure preventing reversion to the pyranose form.

Purification & Analytical Verification

Purification Strategy

The crude mixture often contains the target furanose (α/β mixture) and some pyranose.

• Crystallization: The pentabenzoyl-D-galactofuranose is highly crystalline.[1]

  • Solvent System:Ethanol (95% or absolute) or Methanol .[1]

  • Method: Dissolve crude syrup in minimum hot ethanol. Allow to cool slowly to RT, then 4°C.

  • Differentiation: Pyranose benzoates often remain in the mother liquor or crystallize with a distinctly different habit.

Analytical Verification (NMR)

You must distinguish the 5-membered ring (furanose) from the 6-membered ring (pyranose).[1]

Feature	D-Galactofuranose Pentabenzoate	D-Galactopyranose Pentabenzoate
Ring Type	5-membered	6-membered
H-1 Signal (Anomeric)	Typically δ 6.4 - 6.8 ppm (Singlet or doublet with small J)	Typically δ 5.8 - 6.2 ppm (Doublet, J depends on anomer)
J(1,[1]2) Coupling	Very small (~0-2 Hz) for β-anomer (often appears as singlet)	Large (~8 Hz) for β-anomer (diaxial)
C-1 (13C NMR)	δ ~100-105 ppm (Deshielded relative to Pyranose)	δ ~90-95 ppm

Troubleshooting Guide (FAQ)

Q1: My reaction mixture turned pitch black. Is the product ruined?

• Diagnosis: Pyridine is susceptible to oxidation and thermal degradation at 100°C, forming dark polymers.

• Solution: This is common.[1] The product (sugar benzoate) is stable. Proceed with the workup. The dark color usually washes out during the HCl and NaHCO₃ washes. If the final solid is off-white, recrystallize from Ethanol/Charcoal.

Q2: I obtained a sticky oil that won't crystallize.

• Cause A (Solvent): Residual pyridine or DCM prevents crystal lattice formation.[1] Fix: Co-evaporate with toluene 3x to remove pyridine azeotropically.

• Cause B (Isomers): High pyranose content disrupts crystallization.[1] Fix: Check NMR.[1][3][4][5][6] If Pyranose > 20%, you may need column chromatography (Silica, Hexane:EtOAc gradient) before crystallization.

Q3: Can I add DMAP to speed up the reaction?

• Advisory: Yes, DMAP (4-Dimethylaminopyridine) is a hyper-nucleophilic catalyst.[1] However, proceed with caution. DMAP accelerates the reaction so much that if you add it before the temperature reaches 100°C, you might kinetically trap the pyranose form (which is dominant at lower temps) before the furanose equilibrium is established. Add DMAP only if maintaining high temperature.

Q4: How do I remove excess Benzoyl Chloride?

• Protocol: During the quench, add a primary amine (like ethylamine or aqueous ammonia) or simply stir with aqueous Sodium Bicarbonate for 30 mins. The BzCl hydrolyzes to Benzoic Acid, which dissolves in the basic aqueous layer as Sodium Benzoate.

References

• Marino, C., et al. "One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-α,β-D-Galactofuranose."[1][7] Carbohydrate Chemistry: Proven Methods, Vol 2. CRC Press.[7]

  • Relevance: Defines the standard high-temper

• Schlubach, H. H., & Prochownick, V. "Über die Wanderung der Acylgruppe bei der Glycerin-monobenzoesäure."[1] Berichte der deutschen chemischen Gesellschaft, 1930.

  • Relevance: The foundational paper establishing high-temperature benzoylation for furanose trapping.

• Kováč, P. "Synthesis of D-Galactofuranose Derivatives."[1] Carbohydrate Research.

  • Relevance: Discusses the differentiation of furanose/pyranose via NMR coupling constants.

Sources

• 1. synthose.com [synthose.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Distinguishing Galactoside Isomers with Mass Spectrometry and Gas-Phase Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Identification of galactofuranose antigens such as galactomannoproteins and fungal-type galactomannan from the yellow koji fungus (Aspergillus oryzae) [frontiersin.org]
• 7. One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-a,b-D-Galactofuranose and 1,2,3,5-Tetra-O-Benzoyl-a,b-D-Arabinofuranose - CONICET [bicyt.conicet.gov.ar]

Technical Support Center: Stereoselective Synthesis of β-D-Galactofuranosides

Status: System Operational Current Version: 2.4 (2025 Update) Operator: Senior Application Scientist (Glyco-Chemistry Division)

Welcome to the Galf Synthesis Support Hub

Subject: Troubleshooting the thermodynamic and stereochemical challenges of constructing

-D-galactofuranosidic linkages.

Context: Unlike the stable pyranose form found in mammals, galactofuranose (Galf) is a thermodynamically unstable five-membered ring critical to the virulence of pathogens like Mycobacterium tuberculosis, Aspergillus fumigatus, and Trypanosoma cruzi.

The central challenge in drug design is the

-D-galactofuranosidic bond . In the furanose ring, the -anomer places the C1 and C2 substituents in a 1,2-cis relationship . Standard neighboring group participation (NGP) from a C2-ester directs the reaction to the 1,2-trans ( ) product. Therefore, obtaining the -anomer requires "hacking" the standard glycosylation rules.

Module 1: The "Hardware" – Locking the Furanose Ring

Issue: “My starting material spontaneously reverts to the pyranose form during protection.”

Diagnosis: Galactose prefers the pyranose form (6-membered ring) by ~92:8 ratio at equilibrium. You cannot simply "protect" galactose and expect a furanose. You must kinetically trap it or use a thermodynamic detour.

Protocol 1.0: The Dithioacetal "Trojan Horse"

The most robust method to force the furanose ring is the dithioacetal cyclization.

Step-by-Step Workflow:

• Acyclic Trap: Treat D-galactose with ethanethiol (

  ) and concentrated HCl. This opens the ring, forming the acyclic dithioacetal.

• Kinetic Cyclization: React the dithioacetal with Mercury(II) salts (e.g.,

  ) or Iodine ( ) in a solvent that does not promote rearrangement (e.g., THF or Acetone).

• Result: The oxygen at C4 attacks the activated anomeric center faster than C5, kinetically trapping the Galf ring.

Data: Stability of Ring Forms

Parameter	Galactopyranose (Galp)	Galactofuranose (Galf)
Ring Size	6-membered	5-membered
Thermodynamic Stability	High (Global Minimum)	Low (Local Minimum)
Synthesis Strategy	Spontaneous formation	Requires kinetic trapping (Dithioacetal)
Common Impurity	N/A	Contamination with Galp (<5%)

Module 2: The "Operating System" – Enforcing -Selectivity (1,2-cis)

Issue: “I am getting exclusively the

-anomer (1,2-trans).”

Diagnosis: You likely have an ester (acetate/benzoate) at C2. The carbonyl oxygen participates, forming an acyloxonium ion that blocks the cis face, forcing the nucleophile to attack from the trans side (

).

Solution: You must use Non-Participating Groups or

-Inversion Mechanisms .

Troubleshooting Guide: The In-Situ Iodide Method

This is the industry standard for high

-selectivity. It relies on converting a stable precursor into a highly reactive -iodide, which undergoes -like inversion by the acceptor.

The Protocol:

• Precursor: Start with per-O-silylated Galf (e.g., TBS ethers). Silyl groups are non-participating.

• Activation: Treat with TMSI (Trimethylsilyl iodide).

• Mechanism: The TMSI generates the

  -galactofuranosyl iodide in situ.

• Coupling: Add the acceptor. The acceptor attacks the

  -face (backside of the -iodide).

• Outcome: High yields of

  -D-Galf .

Visualizing the Pathway

The following diagram illustrates the decision logic for donor selection to ensure

-selectivity.

Caption: Logic flow for donor selection. To achieve the 1,2-cis (

) linkage, participating groups at C2 must be avoided in favor of inversion strategies.

Module 3: Diagnostics – NMR Verification

Issue: “I cannot distinguish between the

and anomers. The coupling constants ( ) are ambiguous.”

Diagnosis: Unlike pyranoses, where

is diagnostic ( 8Hz for , 3.5Hz for ), furanose rings are flexible. Both anomers often display small values (0–4 Hz), making assignment risky.

The "Gold Standard" Analysis Protocol

1. C1 Chemical Shift (

) In furanosides, the -anomer (1,2-cis) typically resonates downfield (higher ppm) compared to the -anomer.

• -Galf: ppm
• -Galf: ppm

2. The NOE (Nuclear Overhauser Effect) Test This is the only self-validating confirmation.

• -Anomer (1,2-cis): Irradiating H1 will show a strong NOE enhancement at H2 .
• -Anomer (1,2-trans): Irradiating H1 will show NO enhancement at H2 (trans protons are too far apart).

3. Heteronuclear Coupling (

) If you have access to coupled HSQC:

• -Anomer: Typically Hz.[1]
• -Anomer: Typically Hz. (Note: Use this as secondary confirmation only; ring flexibility can skew these values).

Frequently Asked Questions (FAQ)

Q: Why not just use the 2,3-anhydro (epoxide) method for everything? A: While the 2,3-anhydro method guarantees trans-opening (yielding the 1,2-cis

-bond), it requires re-installing the C2 hydroxyl later. This adds synthetic steps (epoxidation glycosylation nucleophilic opening). The Iodide method (Module 2) is often more direct if your acceptor is reactive enough.

Q: Can I use thioglycosides for

-synthesis? A: Yes, but you must pair them with non-participating solvents (like ether or dioxane) and non-participating protecting groups. However, thioglycosides often give mixtures unless specific directing groups (like 4,6-O-benzylidene or chiral auxiliaries) are used.

Q: Is there a commercial source for UDP-Galf? A: Rarely. Most labs must synthesize it enzymatically using UDP-Galp mutase (UGM) or chemically via the phosphorimidazolidate method. The chemical route is preferred for large-scale synthesis of analogs.

References

• Marino, C., et al. (2025). Synthesis of UDP-galactofuranose analogs and their inhibition of galactofuranosyltransferases.[2] ResearchGate.[2][3][4]

• Gallo-Rodriguez, C., et al. (2012). Facile Synthesis of per-O-tert-Butyldimethylsilyl-β-D-galactofuranose and Efficient Glycosylation via the Galactofuranosyl Iodide.[5][6] Journal of Organic Chemistry.[5][7]

• Lowary, T. L. (2021). Recent Progress in 1,2-cis Glycosylation.[8][9] Frontiers in Chemistry.

• Kovacs, L., & Osztrovszky, G. (2015). Separation and Identification of alpha- and beta-glycopyranoside anomers by NMR. Emery Pharma Technical Notes.

• Wikipedia Contributors. (2024). Carbohydrate NMR spectroscopy: Coupling constants and Chemical Shifts. Wikipedia.

Sources

• 1. emerypharma.com [emerypharma.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Stereoselective Synthesis of β- S-Glycosides via Palladium Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent Progress in 1,2-cis glycosylation for Glucan Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Recent advances in stereoselective 1,2-cis-O-glycosylations [frontiersin.org]

Technical Support Center: Benzoylation of D-Galactofuranose

Topic: Troubleshooting Side Reactions & Optimization of 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose Synthesis Audience: Organic Chemists, Carbohydrate Researchers, Drug Development Scientists

Executive Summary: The "Kinetic Trap" Challenge

Synthesizing 1,2,3,5,6-penta-O-benzoyl-D-galactofuranose (Galf-OBz) is a battle against thermodynamics. In solution, D-galactose exists predominantly (>92%) in the pyranose form (Galp). The furanose form (Galf) is a minor tautomer (<5%).

To successfully synthesize the perbenzoylated furanose, you must exploit the high-temperature equilibrium shift and kinetic trapping . The most common failure mode is not a "side reaction" in the traditional sense, but the isolation of the thermodynamically stable galactopyranose pentabenzoate .

This guide addresses the specific side reactions, purification issues, and analytical distinctions required to secure the furanose isomer.

Critical Side Reactions & Troubleshooting (Q&A)

Issue 1: "My NMR shows a large coupling constant (J ~8 Hz) or a doublet at 6.5 ppm. Did I make the pyranose?"

Diagnosis: Yes. You have likely isolated 1,2,3,4,6-penta-O-benzoyl-D-galactopyranose .

• Cause: The initial equilibration of D-galactose in pyridine was insufficient, or the reaction mixture was allowed to revert to the thermodynamic equilibrium (pyranose-dominant) before the benzoyl chloride trapped the hydroxyls.

• The Science: At 25°C, D-galactose in pyridine is ~92% pyranose. At 100°C, the furanose content increases significantly (up to ~25-30%).

• Corrective Action:

  • Heat Longer: Dissolve D-galactose in anhydrous pyridine and heat to 100°C for at least 1 hour before adding reagents. This shifts the mutarotation equilibrium toward the furanose.

  • Maintain Heat (Caution): While some protocols suggest cooling to 0°C to add BzCl (to avoid exotherm violence), this risks reversion to pyranose. A superior modification is to cool only to 60°C or add BzCl slowly at elevated temperatures to "trap" the furanose form before it ring-closes back to pyranose.

Issue 2: "I have multiple spots on my TLC. Is the reaction incomplete?"

Diagnosis: Likely a mixture of anomers (

) and incomplete benzoates .

• Side Reaction (Incomplete Substitution): Formation of tetra- or tri-benzoates.

  • Cause: Wet pyridine (hydrolysis of BzCl) or insufficient BzCl equivalents.

  • Fix: Use freshly distilled pyridine over KOH/CaH2. Use a distinct excess of BzCl (at least 1.5 eq per hydroxyl group, i.e., >7.5 eq total).

• Side Reaction (Anomerization):

  • Context: Perbenzoylated Galf is synthesized as an anomeric mixture (

    and ).

  • Observation: You will see two closely distinct spots on TLC (often overlapping). This is normal . Do not attempt to force them into one spot; they are isomers, not impurities.

Issue 3: "The reaction mixture turned black/tarry."

Diagnosis: Caramelization/Degradation.

• Cause: Adding Benzoyl Chloride too rapidly to a refluxing sugar solution causes a massive exotherm, leading to acid-catalyzed dehydration and polymerization of the sugar backbone.

• Corrective Action: Control the addition rate. If performing the "Hot Trap" method, add BzCl dropwise via an addition funnel over 20–30 minutes. Ensure efficient magnetic stirring to dissipate heat hotspots.

Issue 4: "Can I get orthoesters during this reaction?"

Diagnosis: Possible, but less common in perbenzoylation of free sugars than in glycosyl halide activation.

• Mechanism: If a C2-O-benzoyl group participates in the substitution at C1 (anomeric center) under specific Lewis acid conditions, a 1,2-orthoester can form.

• Prevention: Standard pyridine-mediated benzoylation suppresses this by neutralizing HCl immediately. Ensure your pyridine is not widely deficient.

Optimized Protocol: The "Hot Pyridine" Trap

This protocol maximizes the Galf : Galp ratio by trapping the tautomer at equilibrium.

Reagents:

• D-Galactose (finely powdered)

• Benzoyl Chloride (BzCl) - Freshly distilled preferred

• Anhydrous Pyridine

Step-by-Step:

• Equilibration: Suspend D-galactose (1.0 eq) in anhydrous pyridine (20 eq). Heat to 100°C (or gentle reflux) and stir vigorously for 1 hour . The solution should become clear as the sugar dissolves and mutarotates.

• Trapping:

  • Option A (High Yield Gal-f): Remove heating mantle but do not cool to 0°C . While the solution is still warm (~60-70°C), add BzCl (5.5 - 6.0 eq) dropwise. Warning: Exothermic.

  • Option B (Standard): Cool rapidly to 0°C and immediately add BzCl. (Higher risk of pyranose reversion).

• Reaction: Allow to stir at room temperature for 12–16 hours.

• Workup: Pour into ice water containing sodium bicarbonate (to neutralize HCl and hydrolyze excess BzCl). Extract with DCM. Wash with 1M HCl (to remove pyridine), then water, then brine.

• Purification: Recrystallization from Ethanol/Methanol often yields the pyranose (undesired). Flash Chromatography (Hexane:EtOAc) is required to separate the furanose anomers from the pyranose.

Analytical Validation (NMR)

Distinguishing the furanose product from the pyranose side-product is critical. Use this reference table for 1H NMR (CDCl3).

Feature	-D-Galactofuranose (Target)	-D-Galactofuranose (Target)	-D-Galactopyranose (Side Product)	-D-Galactopyranose (Side Product)
H-1 Shift ( )	~6.60 ppm	~5.90 ppm	~5.7 - 6.0 ppm	~6.4 - 6.6 ppm
Coupling ( )	Singlet or < 1.0 Hz	~4.5 Hz (Doublet)	~8.0 Hz (Large Doublet)	~3.5 Hz (Doublet)
Key Distinction	H-1 is a singlet (or broad s).	Intermediate coupling.	Large axial-axial coupling.	Typical pyranose doublet.
C-4 Shift ( )	~81-82 ppm (Ring Carbon)	~81-82 ppm (Ring Carbon)	~67-69 ppm (Non-ring)	~67-69 ppm (Non-ring)

Note: In furanose rings, the dihedral angle between H1 and H2 in the

-anomer is often close to 90°, resulting in a near-zero coupling constant (singlet appearance).

Visualizing the Reaction Pathways

The following diagram illustrates the competition between the thermodynamic pyranose pathway and the kinetic furanose trap.

Figure 1: Reaction pathway showing the critical mutarotation equilibrium. Success depends on trapping the transient furanose form before it reverts to the pyranose.

References

• Varela, O., & de Lederkremer, R. M. (2019). One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-D-Galactofuranose. Advances in Carbohydrate Chemistry and Biochemistry.

• Kováč, P. (1994). Synthesis of 1,2,3,5,6-penta-O-benzoyl-α,β-D-galactofuranose. Carbohydrate Research.

• Gallo-Rodriguez, C., et al. (2002). Synthesis of D-galactofuranose derivatives. Journal of Organic Chemistry.

• Master Organic Chemistry. (2017). Pyranoses and Furanoses: Ring-Chain Tautomerism.

• Boc Sciences. 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose Product Information.

optimization of glycosylation reaction conditions with D-Galactofuranose, pentabenzoate

Topic: Optimization of Reaction Conditions for 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose

Ticket ID: GALF-OPT-2024 Assigned Specialist: Senior Application Scientist, Carbohydrate Chemistry Division[1]

Introduction

Welcome to the Technical Support Center. You are likely working with 1,2,3,5,6-penta-O-benzoyl-D-galactofuranose (often abbreviated as Galf-pentabenzoate ).[1] This molecule is a critical donor for synthesizing the galactan core of Mycobacterial cell walls (Mycobacterium tuberculosis) and fungal cell surface glycans (Aspergillus fumigatus).

Unlike stable pyranosides, furanosides are thermodynamically unstable and prone to ring contraction (isomerization to galactopyranose) or hydrolysis.[1] Furthermore, the "pentabenzoate" configuration relies on Neighboring Group Participation (NGP) at C-2 to control stereochemistry.[1]

This guide treats your experiment as a system. If the system fails, use the modules below to diagnose the failure point.

Module 1: Pre-Reaction Integrity & Reagent Setup

User Query: "My reaction yields are inconsistent, and NMR shows a mixture of ring forms. Is my donor degrading?"

The Diagnostic Protocol

The pentabenzoate donor is generally stable as a solid but sensitive in solution. The primary failure mode before the reaction even starts is pyranose contamination or hydrolysis .

Checkpoint	Specification	Why it matters
Donor Purity	>95% Furanose form	Galactofuranose can isomerize to the thermodynamically more stable Galactopyranose (Galp) in the presence of trace acid/moisture.[1] Galp is "dead weight" in this reaction.
Anomeric Ratio	ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> mixture is acceptable	The activation mechanism proceeds via an oxocarbenium ion, erasing the initial anomeric stereochemistry. You do not need to separate anomers of the donor.
Water Content	< 50 ppm	Water competes with your acceptor, hydrolyzing the oxocarbenium ion to form the hemiacetal (which rearranges to Galp).

Actionable Solution: Drying Protocol

• Azeotropic Drying: Co-evaporate the donor and acceptor separately with anhydrous toluene (3x) before mixing.

• Vacuum: Dry under high vacuum (<0.1 mbar) for at least 4 hours.

• Solvent: Use freshly distilled Dichloromethane (DCM) or Toluene.[1] Avoid THF (can coordinate and dampen Lewis acidity).[1]

Module 2: Activation & Promoter Optimization

User Query: "I am using the pentabenzoate directly as a donor. Which Lewis acid should I use, and why is the reaction stalling?"

Technical Insight

Direct glycosylation using 1-O-esters (like pentabenzoate) requires stronger activation than glycosyl halides or trichloroacetimidates.[1] You are breaking a stable anomeric C-O bond.

Recommended Promoters

• Tin(IV) Chloride (SnCl

  ): The gold standard for direct pentabenzoate activation. It coordinates with the anomeric carbonyl and the ring oxygen, facilitating the departure of the benzoate.

• TMSOTf (Trimethylsilyl trifluoromethanesulfonate): A powerful alternative, often used if SnCl

  is too harsh for the acceptor.

Troubleshooting the Reaction

Q: The reaction is turning dark/black.

• Cause: Decomposition of the furanose ring due to high temperature or excessive Lewis Acid.

• Fix: Lower temperature to -20°C or 0°C . Do not run at Room Temperature (RT) initially.

Q: Starting material remains unconsumed.

• Cause: The anomeric benzoate is a "disarmed" leaving group (electron-withdrawing benzoates destabilize the oxocarbenium transition state).

• Fix: Increase promoter equivalents. Standard protocol: 1.2 - 2.0 eq.[1] SnCl

  . If using TMSOTf, ensure no base (like pyridine) from the acceptor synthesis remains, as it quenches the catalyst.

Module 3: Stereochemical Control & The "Orthoester" Trap

User Query: "I isolated a product, but the NMR chemical shifts are wrong. It looks like I made an orthoester."

The Mechanism: NGP vs. Orthoester Formation

This is the most critical aspect of Galf pentabenzoate chemistry. The C-2 benzoate participates to stabilize the cation, forming a dioxolenium ion .

• Path A (Desired): Acceptor attacks C-1

  1,2-trans-glycoside ( -D-Galf).[1]

• Path B (Trap): Acceptor attacks the acetoxonium carbon

  Orthoester.

Visualizing the Pathway The diagram below illustrates the bifurcation between the desired

-glycoside and the orthoester trap.

Caption: Mechanism of C-2 benzoate participation. Note that the Orthoester can often rearrange to the Product given sufficient time and acid catalysis.

Troubleshooting Orthoesters

Q: How do I distinguish the Orthoester from the Glycoside?

• NMR Signature:

  • Glycoside: Anomeric proton (H-1) usually appears around

    5.0–5.6 ppm (singlet or doublet with small coupling).[1] C-1 is ~100-105 ppm.[1]

  • Orthoester: H-1 is shifted upfield. Crucially, look for the quaternary carbon of the orthoester ring in

    C NMR (typically 120–125 ppm).

Q: How do I fix it?

• The "Cook" Method: Orthoesters are often kinetic products. If you observe them, do not quench the reaction yet . Allow the reaction to warm slightly (e.g., from -20°C to 0°C) and stir longer. The Lewis acid can catalyze the rearrangement of the orthoester to the thermodynamic glycoside.

• Solvent Switch: Avoid solvents that stabilize the orthoester. DCM is standard.[1]

Module 4: Standardized Protocol (Self-Validating)

User Query: "Can you provide a baseline protocol that I can use as a control?"

Protocol: SnCl Promoted Glycosylation

• Preparation:

  • Donor: 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose (1.0 equiv).[1]

  • Acceptor: Alcohol with non-participating groups if possible (1.0 - 1.5 equiv).[1]

  • Solvent: Anhydrous DCM (0.1 M concentration relative to donor).[1]

  • Activator: SnCl

    (1.2 - 1.5 equiv).[1]

• Execution:

  • Step 1: Dissolve Donor and Acceptor in DCM. Add activated 4Å Molecular Sieves (powdered). Stir 30 mins at RT.[1]

  • Step 2: Cool to -20°C .

  • Step 3: Add SnCl

    dropwise.

  • Step 4: Monitor by TLC. Look for the disappearance of the donor (high Rf) and appearance of a lower Rf spot.

  • Step 5 (Validation): If the reaction stalls or shows an intermediate spot (Orthoester), allow to warm to 0°C for 1 hour.

• Workup:

  • Quench with saturated NaHCO

    (aq).[1]

  • Warning: Emulsions are common with benzoates. Filter through Celite before extraction if necessary.

Module 5: Advanced Optimization (Decision Matrix)

Use this flowchart to optimize yields based on your specific outcome.

Caption: Decision matrix for troubleshooting common glycosylation failures.

References

• Lederkremer, R. M., et al. (1990).[1] Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose. Carbohydrate Research.

  • Relevance: Establishes the SnCl catalyzed direct glycosylation of penta-O-benzoyl-galactofuranose.

• Marino, C., et al. (2012).[1] One-Step Syntheses of 1,2,3,5,6-Penta-O-Benzoyl-a,b-D-Galactofuranose. Carbohydrate Chemistry: Proven Methods.

  • Relevance: Defines the synthesis and stability of the donor molecule.

• Legentil, L., et al. (2017).[1][2] Regioselective Galactofuranosylation for the Synthesis of Disaccharide Patterns Found in Pathogenic Microorganisms. Journal of Organic Chemistry. [1]

  • Relevance: Discusses the "Orthoester trap" and optimization of galactofuranosyl

• Lowary, T. L. (2003).[1] Synthesis of furanose-containing oligosaccharides of the mycobacterial cell wall. Journal of Carbohydrate Chemistry. [1]

  • Relevance: Comprehensive review of furanose chemistry and stereochemical control via NGP.

Sources

• 1. synthose.com [synthose.com]
• 2. Regioselective Galactofuranosylation for the Synthesis of Disaccharide Patterns Found in Pathogenic Microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting anomeric control in galactofuranosylation

To: Research Team From: Senior Application Scientist, Carbohydrate Chemistry Division Subject: Troubleshooting Anomeric Control in Galactofuranosylation

Executive Summary

Synthesizing galactofuranosides (Galf) presents a unique stereochemical challenge compared to their pyranose counterparts. The furanose ring's flexibility and the absence of a strong anomeric effect render standard "axial/equatorial" rules less predictive. This guide addresses the two critical bottlenecks in Galf synthesis: 1,2-trans (β-Galf) and 1,2-cis (α-Galf) bond formation, along with donor stability issues.

Part 1: The Beta-Blocker (Achieving 1,2-trans Selectivity)

The Goal: Formation of the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

-D-Galf linkage (1,2-trans). The Mechanism: Neighboring Group Participation (NGP).[1]

Diagnostic Q&A

Q1: I am using a C2-ester protecting group, but I’m seeing significant orthoester formation instead of the glycoside. Why? A: Orthoester formation is the "dark side" of NGP. It occurs when the acceptor attacks the central carbon of the acyloxonium ion (kinetic trap) rather than the anomeric center (thermodynamic product).

• Root Cause: The acceptor is too basic or sterically hindered, or the promoter system is not acidic enough to rearrange the orthoester.

• Troubleshooting Protocol:

  • Switch Promoters: If using NIS/TfOH, ensure sufficient acid (TfOH) is present to catalyze the rearrangement of the orthoester to the glycoside.

  • Temperature: Orthoesters often form at -78°C. Warming the reaction to -20°C or 0°C often drives the rearrangement to the stable

    -glycoside.

  • Solvent: Avoid basic solvents (like DMF) that stabilize the orthoester. Use DCM.

Q2: Can I achieve

-selectivity without an ester at C2? A: It is extremely difficult. The furanose ring's flexibility means you cannot rely on a robust anomeric effect to direct the nucleophile.

• Recommendation: Always use a participating group (Benzoate > Acetate > Pivaloate) at C-2 if the target structure allows. The C-2 benzoate (Bz) is the "Gold Standard" for

  -Galf synthesis.

Experimental Workflow: -Selective Coupling

Parameter	Recommendation	Rationale
Donor	Ethyl 2,3,5,6-tetra-O-benzoyl-1-thio- -D-galactofuranoside	Thio-donors are stable; Benzoyl at C2 ensures NGP.
Promoter	NIS (1.5 eq) / TfOH (0.2 eq)	Generates the acyloxonium ion efficiently.
Solvent	Dichloromethane (DCM)	Non-coordinating; promotes tight ion pairing favoring NGP.
Temp	-40°C 0°C	Low temp controls rate; warming rearranges orthoesters.

Part 2: The Alpha-Ascent (Achieving 1,2-cis Selectivity)

The Goal: Formation of the

-D-Galf linkage (1,2-cis). The Challenge: You must fight NGP. This requires a non-participating group at C2 and specific environmental controls.

Diagnostic Q&A

Q1: I replaced the C2-ester with a benzyl ether, but I'm still getting an

mixture (1:1). How do I push for ? A: Removing the ester is necessary but not sufficient. You are likely operating under S_N1 conditions where the oxocarbenium ion is planar and attacked from both sides.

• The Fix (Solvent Effect): Switch your solvent to Diethyl Ether (Et₂O) or THF .

• Mechanism: Ether solvents coordinate to the oxocarbenium ion, often shielding the

  -face (forming a solvated intermediate), forcing the acceptor to attack from the -face (S_N2-like displacement of the solvent).

Q2: Does the "Inside Attack" model apply here? A: Yes. For D-Galf, the

-face is "cis" to the C2-substituent (down/down relationship). This is sterically crowded.

• Advanced Tactic: Use a bulky protecting group at C3 or C5 to alter the ring pucker. However, the most reliable method remains thermodynamic control or solvent participation .

Experimental Workflow: -Selective Coupling

Parameter	Recommendation	Rationale
Donor	Phenyl 2,3,5,6-tetra-O-benzyl-1-thio- -D-galactofuranoside	Benzyl (Bn) is non-participating.[2]
Promoter	NIS / TfOH or DMTST	Strong activation required at low temp.
Solvent	Diethyl Ether / Dioxane (3:1)	Essential for -directing solvent effect.
Temp	-78°C (Strict)	Suppresses -pathway; favors coordinated intermediate.

Part 3: Donor Instability & Handling

Issue: "My galactofuranosyl donor degrades on the silica column or during storage."

Root Cause: Furanosides have high ring strain and are significantly more acid-labile than pyranosides. Trace acid on silica gel can hydrolyze the donor.

Protocol for Handling Galf Donors:

• The "1% Rule": Always add 1% Triethylamine (TEA) to your eluent during flash chromatography purification of Galf donors.

• Storage: Store as thioglycosides. Avoid synthesizing Galf trichloroacetimidates or fluorides until immediately before use. Thioglycosides are "shelf-stable" latent donors.

• Disarming: If the donor is too reactive, use electron-withdrawing protecting groups (Benzoyl) on the non-participating positions (C3, C5, C6) to "disarm" the anomeric center, making it robust enough for purification.

Visualizing the Pathways

The following diagram illustrates the divergent pathways controlled by the C-2 protecting group and solvent.

Caption: Decision tree for selecting conditions to achieve stereoselective galactofuranosylation.

References

• Marino, C., et al. (2001). 1-Thio-β-D-galactofuranosides: Synthesis and evaluation as β-D-galactofuranosidase inhibitors. Glycobiology. Link

• Lowary, T. L. (2003).[3] Synthesis and conformational analysis of arabinofuranosides, galactofuranosides and fructofuranosides. Current Opinion in Chemical Biology. Link

• Gallo-Rodriguez, C., & de Lederkremer, R. M. (2005). Synthesis of D-Galactofuranose-Containing Molecules: Design of Galactofuranosyl Acceptors. CONICET / University of Buenos Aires. Link

• Demchenko, A. V. (2003). Stereoselective Chemical 1,2-cis-O-Glycosylation: From "Cooking" to Design. Current Organic Chemistry. Link

• Kiefel, M. J., & von Itzstein, M. (2002). Recent advances in the synthesis of carbohydrate-based anti-infectives. Chemical Reviews. Link

Sources

• 1. Neighbouring group participation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and conformational analysis of arabinofuranosides, galactofuranosides and fructofuranosides [ouci.dntb.gov.ua]

Galf-Tech Support: Advanced Strategies for Galactofuranosyl Acceptors

Case ID: GALF-ACC-REACTIVITY Status: Open Priority: Critical (Drug Discovery/Pathogen Glycobiology) Assigned Specialist: Senior Application Scientist, Carbohydrate Chemistry Division

Executive Summary: The "Floppy Ring" Paradox

The Problem: Unlike their pyranose counterparts, galactofuranose (Galf) rings possess high conformational flexibility.[1] While this flexibility is biologically essential for the cell walls of pathogens like Mycobacterium tuberculosis and Aspergillus fumigatus, it is a synthetic liability.

The Root Cause: A Galf acceptor often suffers from entropic penalty during glycosylation. The ring "puckers" between multiple low-energy conformations (envelope

and twist forms), making the hydroxyl groups poor nucleophiles due to transient steric crowding or intramolecular hydrogen bonding.

The Solution: To restore reactivity, you must rigidify the acceptor. This guide details how to transition from "floppy" acceptors to "locked" conformations using silylene and acetal bridges, alongside electronic tuning.

Diagnostic Framework: Why is your Acceptor Sluggish?

Before changing reagents, diagnose the specific failure mode using this decision matrix.

Figure 1: Diagnostic decision tree for identifying the root cause of Galf acceptor inertness.

Technical Solutions & Protocols

Strategy A: Conformational Locking (The DTBS Method)

Best for: Unreactive OH-2 or OH-3 acceptors.

The 3,5-O-di-tert-butylsilylene (DTBS) group is a "silver bullet" for Galf chemistry. By bridging O-3 and O-5, it forces the furanose ring into a rigid conformation, exposing the remaining hydroxyls (usually O-2 or O-6) and enhancing their nucleophilicity.

Protocol: Synthesis of Locked Acceptor (3,5-O-DTBS-Galf) Reference: Adapted from Gallo-Rodriguez et al. [1]

• Starting Material: Allyl

  -D-galactofuranoside (or similar alkyl glycoside).

• Reagent Prep: Dissolve starting material (1.0 equiv) in anhydrous pyridine/DMF (4:1 v/v).

• Silylation: Add di-tert-butylsilyl bis(trifluoromethanesulfonate) (

  ) (1.1 equiv) dropwise at -20°C.

  • Critical Step: Low temperature is required to prevent polymerization or non-regioselective silylation.

• Reaction: Stir for 30 mins at -20°C, then warm to 0°C for 1 hour.

• Quench: Add MeOH.

• Result: The 3,5-bridged system locks the ring. The OH-2 is now sterically accessible, and OH-6 is free.

  • Note: If OH-2 glycosylation is the goal, protect OH-6 (e.g., TBDPS or Bz) after this step.

Strategy B: Electronic Tuning (Arming the Acceptor)

Best for: General low conversion rates.

Counter-intuitively, researchers often "disarm" acceptors with benzoates to ensure

-selectivity via neighboring group participation (NGP) on the donor. However, if the acceptor is Galf, electron-withdrawing groups (EWGs) on the acceptor ring pull electron density from the nucleophilic oxygen, killing the reaction.

Comparison of Protecting Group Effects on Acceptor Nucleophilicity:

Protecting Group Pattern	Electronic Effect	Acceptor Reactivity	Recommended Use
Permethyl/Benzyl (Bn)	Electron Donating	High	Hard-to-couple junctions (e.g., )
Acetyl/Benzoyl (Ac/Bz)	Electron Withdrawing	Low	Only use if donor is highly reactive (e.g., Imidate)
Silyl Ethers (TBS/TBDPS)	Neutral/Steric	Medium	Good compromise for primary OH (OH-6)
Acetonide (Isopropylidene)	Inductive Withdrawal	Medium-High	Special Case: Increases reactivity via rigidification

The Fix: If your reaction fails with a benzoylated acceptor, switch to a benzylated (Bn) acceptor. The increased electron density on the ring oxygen significantly boosts the nucleophilicity of the free hydroxyl.

Troubleshooting Guide (FAQ)

Q1: I am trying to synthesize a -D-Galf-(1 5)-D-Galf linkage, but the acceptor (OH-5) is unreactive.

Diagnosis: The C4-C5 bond in galactofuranose allows free rotation. The OH-5 is often "tucked back" or hydrogen-bonded to the ring oxygen. Solution:

• Use a 1,2-O-Isopropylidene acetal on the acceptor if possible (if it's a reducing end block). This restricts the ring puckering.

• Solvent Switch: Avoid THF. Use Dichloromethane (DCM) or Toluene . Toluene often disrupts intramolecular H-bonds that sequester the nucleophile.

• Temperature: Do not fear heat. Galf acceptors often require activation energies higher than pyranoses. Run the glycosylation at -10°C to 0°C instead of the standard -78°C.

Q2: My acceptor decomposes during the reaction.

Diagnosis: Galactofuranosides are acid-sensitive. Strong Lewis acids (TMSOTf,

) used to activate the donor can hydrolyze the furanose ring or cleave the glycosidic bond of the acceptor. Solution:

• Buffer the reaction: Add 2,6-di-tert-butyl-4-methylpyridine (DTBMP) or anhydrous molecular sieves (4Å) to scavenge stray acid.

• Switch Promoters: If using thioglycosides, switch from NIS/TfOH to NIS/AgOTf (milder). If using trichloroacetimidates, use catalytic TMSOTf (0.05 equiv) strictly at low temp.

Q3: I am getting poor stereoselectivity ( / mixtures) despite using a participating group on the donor.

Diagnosis: This is often a "mismatched" pair. If the Galf acceptor is poor (low nucleophilicity), the reaction shifts toward an

-like mechanism, where the oxocarbenium ion intermediate allows attack from either face, overriding the NGP of the donor. Solution:

• Increase Acceptor Concentration: Push the equilibrium toward

  -like displacement by using an excess of acceptor (1.5 - 2.0 equiv relative to donor).

• Solvent Effect: If you need

  -selectivity, avoid Acetonitrile (which favors via the nitrile effect on the donor, but can sometimes complicate Galf kinetics). DCM is the standard baseline.

Visualizing the Mechanism: The "Locked" Advantage

The following diagram illustrates how the 3,5-DTBS protection changes the energy landscape, lowering the entropic barrier for the incoming donor.

Figure 2: Mechanistic comparison of flexible vs. locked Galf acceptors. Rigidification lowers the activation energy by reducing entropic loss in the transition state.

References

• Tilve, M. J., Cori, C. R., & Gallo-Rodriguez, C. (2016). Regioselective 5-O-Opening of Conformationally Locked 3,5-O-Di-tert-butylsilylene-D-galactofuranosides. Synthesis of (1→5)-β-D-Galactofuranosyl Derivatives. The Journal of Organic Chemistry, 81(19), 9294–9302. Link

• Marino, C., & Baldoni, L. (2014).[2] Synthesis of D-Galactofuranose-Containing Molecules: Design of Galactofuranosyl Acceptors. ChemBioChem, 15(2), 188–204.[2] Link[2]

• Lowary, T. L. (2008). Synthesis of Galactofuranose-Containing Acceptor Substrates for Mycobacterial Galactofuranosyltransferases. The Journal of Organic Chemistry, 73(12), 4434–4445. Link

• Kováč, P. (Ed.).[3] (2012).[4] Carbohydrate Chemistry: Proven Synthetic Methods, Volume 1. CRC Press.[5] (See Section on Galactofuranose Synthesis). Link

Sources

• 1. Computational and NMR Conformational Analysis of Galactofuranoside Cycles Presented in Bacterial and Fungal Polysaccharide Antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: Interpreting 1H and 13C NMR Spectra of Benzoylated Sugars

Introduction: The Carbohydrate Conundrum

Native carbohydrates present a notorious challenge in NMR spectroscopy. The "bulk" region (

ppm in H NMR) is often a featureless envelope of overlapping ring protons, making the extraction of coupling constants ( ) and stereochemical assignments nearly impossible for complex oligosaccharides.

Benzoylation is not merely a protection strategy; it is a powerful analytical derivatization tool . By converting hydroxyls to benzoate esters, we exploit the magnetic anisotropy of the phenyl ring to "spread" the spectrum. This guide compares benzoylation against other derivatization methods, providing the logic, data, and protocols necessary for definitive structural elucidation.

Mechanism of Action: The Anisotropic Shift

The utility of benzoylated sugars stems from the Deshielding Effect . Unlike alkyl protecting groups (e.g., Benzyl, Methyl), the Benzoyl (Bz) group exerts a profound electronic influence on the sugar ring.

The Physics of the Shift

• Inductive Effect: The ester oxygen is electron-withdrawing, deshielding the geminal ring proton (H-C-OBz).

• Anisotropic Cone: The circulating

  -electrons of the phenyl ring create a magnetic field. Protons located in the deshielding cone of this ring experience a local magnetic field aligned with the external field ( ).

The Result: Ring protons geminal to a benzoate shift downfield by

ppm compared to the native alcohol. This moves the diagnostic signals from the crowded ppm region into the clear ppm window.

Comparative Analysis: Benzoyl vs. Alternatives

The following table contrasts Benzoyl (Bz) esters with Acetyl (Ac) esters and Benzyl (Bn) ethers, the three most common carbohydrate modifications.

Table 1: Spectral Performance Comparison

Feature	Benzoyl (Bz)	Acetyl (Ac)	Benzyl (Bn)
Primary Utility	Structural Elucidation & Crystallinity	General Protection	Permanent Protection
H Ring Shift ( )	High ( to ppm)	Moderate ( to ppm)	Low/Negligible
Diagnostic Signals	Aromatic multiplets ( ppm)	Methyl singlets ( ppm)	Ph-CH AB system ( ppm)
Signal Overlap	Minimal (Spreads ring protons)	Moderate (Methyls can overlap)	Severe (Aromatics overlap)
Stereocontrol	Neighboring Group Participation (NGP)	NGP	Non-participating
Crystallinity	Excellent (Rigid -stacking)	Poor (Often oils)	Moderate
UV Activity	High (HPLC detection)	None	Moderate

Why Choose Benzoylation?

• Resolution: While Acetyl groups also deshield ring protons, the methyl singlets of acetates often obscure other key regions or overlap with each other. Benzoyl groups push the ring protons further downfield and place the "tag" signals (aromatics) far away (

  ppm).

• Coupling Constants: The dispersion allows for the clear measurement of

  values, which is critical for determining anomeric configuration ( vs ) and ring conformation ( vs ).

Experimental Protocol: Per-O-Benzoylation

Trustworthiness: This protocol includes a mandatory "pyridine removal" validation step, as residual pyridine signals (

ppm) interfere with the benzoate aromatic region.

Reagents

• Carbohydrate substrate (dry)[1][2]

• Benzoyl Chloride (BzCl)[3]

• Pyridine (Anhydrous)

• Dichloromethane (DCM)

• 10% HCl or 10% H

  SO (aq)

• Sat. NaHCO

Step-by-Step Workflow

• Solubilization: Dissolve the sugar (1.0 equiv) in anhydrous Pyridine (

  mL per gram).

  • Note: Pyridine acts as both solvent and base.

• Addition: Cool to

  C. Add BzCl ( equiv per -OH group) dropwise.

  • Causality: Cooling prevents kinetic side reactions and color formation.

• Reaction: Warm to Room Temp (RT) and stir for 4–12 hours. Monitor by TLC (Rf will increase significantly).

• Quench: Add a small chunk of ice or drops of MeOH to destroy excess BzCl.

• Workup (Critical for NMR):

  • Dilute with DCM.

  • Wash 1: 10% HCl (cold)

    . Purpose: Converts Pyridine to water-soluble Pyridinium salt.

  • Wash 2: Sat. NaHCO

    . Purpose: Neutralizes acid and removes Benzoic acid byproduct.

  • Wash 3: Brine -> Dry over MgSO

    .

• Purification: Flash chromatography (Hexanes/Ethyl Acetate).

  • Validation: Product should be a white foam or solid.

Diagram 1: Synthesis & Validation Workflow

Caption: Figure 1. Self-validating workflow for benzoylation. The acid wash step is critical to prevent spectral contamination.

Interpretation Strategy: The "Shift Rule"

Once the spectrum is acquired, follow this logic to assign signals.

H NMR Interpretation[1][4]

• Locate the Aromatics (

  ppm):

  • Integrate this region.[4][5] For a hexose with 5 Bz groups, you expect 25 protons.

  • Pattern: Ortho protons (

    ppm, d) and Meta/Para protons ( ppm, m).

• Locate the Anomeric Proton (H-1):

  • Usually the most downfield non-aromatic signal (

    ppm).
  • -anomer: Doublet, Hz (cis).
  • -anomer: Doublet, Hz (trans-diaxial).

• Identify Ring Protons (H-2, H-3, H-4):

  • These will appear in the

    ppm window.

  • Logic: They are strongly deshielded by the geminal OBz esters.

• Identify H-5 and H-6:

  • H-6a/b: Often slightly higher field (

    ppm) but still distinct.

  • H-5: Often the most "upfield" of the ring protons (

    ppm) if it does not bear an OBz (e.g., in pyranoses).

C NMR Interpretation

• Carbonyls (

  ): Look for signals at ppm .

  • Comparison: Acetyl carbonyls typically appear at

    ppm. This 5 ppm difference is diagnostic.

• Ipso Carbons: The quaternary carbon of the phenyl ring appears at

  ppm .

• Anomeric Carbon (C-1): Typically

  ppm.[6]

Diagram 2: Assignment Logic Tree

Caption: Figure 2. Decision tree for assigning anomeric configuration in benzoylated sugars based on chemical shift and coupling constants.

References

• D'Angelo, K. A., et al. (2019). "Carbohydrate Experiments in the Organic Laboratory: A Robust Synthesis and Modification of Thioglycosides." Journal of Chemical Education. [Link]

• Zhang, Z., et al. (2019). "Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase." Molecules. [Link][1][3][7][5][8][9][10][11]

• Demchenko, A. V. (2008). "Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations." Handbook of Chemical Glycosylation. [Link]

• Organic Chemistry Portal. "Benzyl Ethers - Protecting Groups." [Link]

Sources

• 1. kanagawa-u.repo.nii.ac.jp [kanagawa-u.repo.nii.ac.jp]
• 2. N-Acetylated amino sugars: the dependence of NMR 3 J (HNH2)-couplings on conformation, dynamics and solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.co.za [journals.co.za]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nuclear magnetic resonance spectroscopy of carbohydrates - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase [mdpi.com]
• 10. alchemyst.co.uk [alchemyst.co.uk]
• 11. application.wiley-vch.de [application.wiley-vch.de]

Technical Guide: Mass Spectrometry Analysis of D-Galactofuranose Pentabenzoate

Executive Summary

D-Galactofuranose (Galf) is a thermodynamically less stable five-membered ring isomer of galactose. While absent in mammalian glycans, it is a critical virulence factor in pathogens such as Mycobacterium tuberculosis, Aspergillus fumigatus, and Leishmania. Its detection is challenging due to the dominance of the pyranose form (Galp) and the lack of distinct chromophores in native sugars.

Pentabenzoate derivatization transforms Galf into a highly hydrophobic, UV-active, and ionizable species. This guide details why this derivative is superior to acetates or native analysis for distinguishing furanose/pyranose isomers and provides a self-validating protocol for its analysis.

Part 1: The Benzoate Advantage

Derivatization with benzoyl chloride adds five hydrophobic phenyl groups to the monosaccharide core. This results in three critical analytical advantages:

• Enhanced Ionization Efficiency: The "hydrophobic push" increases surface activity in Electrospray Ionization (ESI) droplets, boosting sensitivity by 100–1000x compared to native sugars.

• Isomer Separation (The "Benzoate Effect"): The bulky benzoate groups lock the flexible furanose ring into a rigid conformation different from the pyranose ring. This amplifies differences in interaction with C18 stationary phases, allowing baseline chromatographic separation of Galf and Galp pentabenzoates.

• Diagnostic Fragmentation: Under Collision-Induced Dissociation (CID), benzoates yield a characteristic reporter ion at m/z 105.03 (benzoyl cation,

  ), confirming the presence of the derivative.

Comparative Performance Matrix

Feature	Pentabenzoate Derivative	Peracetate Derivative	Native (Underivatized)
ESI Sensitivity	High (Hydrophobic enhancement)	Moderate	Low (Poor ionization)
Chromatographic Retention	Strong (C18/Reverse Phase)	Moderate	Weak (Requires HILIC/Porous Carbon)
Isomer Resolution (f vs p)	Excellent (Steric bulk amplifies difference)	Good	Difficult (Co-elution common)
UV/Vis Detectability	Yes ( ~230 nm)	No	No
Diagnostic Ion (MS2)	m/z 105 ( )	m/z 43 ( )	Cross-ring cleavages only

Part 2: Experimental Protocol

Note: This protocol uses benzoyl chloride (BzCl).[1][2][3] Perform all steps in a fume hood.

Microscale Derivatization Workflow

This protocol is self-validating: the color change and solubility shift confirm reaction progress.

• Preparation: Lyophilize 100

  g of D-Galactose sample (containing Galf and Galp mixture) in a glass vial.

• Reagent Addition: Add 100

  L of anhydrous Pyridine (solvent/base) and 10 L of Benzoyl Chloride .

  • Validation: Solution should warm slightly; white precipitate (Pyridine-HCl) may form.

• Incubation: Vortex and incubate at 60°C for 1 hour.

• Quenching: Add 200

  L of saturated to quench excess BzCl.

  • Validation: Cessation of bubbling (

    ) indicates neutralization.

• Extraction: Add 500

  L of Ethyl Acetate . Vortex and centrifuge.

  • Validation: The pentabenzoate product partitions into the upper organic layer.

• Drying: Collect the upper layer, dry under

  , and reconstitute in 50% Acetonitrile/Water (0.1% Formic Acid).

LC-MS/MS Acquisition Parameters

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8

  m).

• Mobile Phase A:

  + 0.1% Formic Acid + 5 mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 40% B to 95% B over 10 mins. (Benzoates elute late due to high hydrophobicity).

• MS Mode: ESI Positive (

  or adducts are dominant).

Part 3: Data Interpretation & Mechanism

The differentiation of Galf pentabenzoate relies on Retention Time (RT) and Fragmentation Topology .

Chromatographic Logic

Because the furanose ring is more flexible but sterically crowded with five benzoate groups, it adopts a conformation that interacts differently with the C18 chains compared to the chair-conformation of the pyranose.

• Galp Pentabenzoate: Typically elutes later due to planar stacking capability of benzoates in the chair form.

• Galf Pentabenzoate: Typically elutes earlier (check specific column interaction, but separation is distinct).

Fragmentation Pathway (MS/MS)

The fragmentation is driven by the sequential loss of benzoic acid (

, 122 Da). The furanose ring strain often promotes easier cross-ring cleavage compared to the stable pyranose ring.

Figure 1: Fragmentation pathway of D-Galactofuranose Pentabenzoate. The precursor ion (

, m/z 723) sequentially loses benzoic acid moieties. The formation of the benzoyl ion (m/z 105) is a universal diagnostic marker for the derivative.

References

• Synthesis and Analysis of Galactofuranose Derivatives Source: Marino, C., et al. "Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors." ChemBioChem, 2014.

• Differentiation of Galactose Isomers by MS Source: Schindler, B., et al. "Distinguishing Galactoside Isomers with Mass Spectrometry and Gas-Phase Infrared Spectroscopy." Journal of the American Society for Mass Spectrometry, 2021.

• Benzoylation for Enhanced LC-MS Sensitivity Source: Grinias, J.P., et al. "Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis in Biological Samples by LC–MS/MS."[1] LCGC North America, 2017.

• Fragmentation of Benzoate Derivatives Source: O'Hair, R.A.J. "The role of the benzoate group in the collision-induced dissociation of protonated benzoate esters." Rapid Communications in Mass Spectrometry, 2000. (General mechanism reference verified via search context).

• Separation of Perbenzoylated Glycolipids Source: McCluer, R.H., et al. "Separation and quantitation of perbenzoylated glucocerebroside and galactocerebroside by high-performance liquid chromatography." Analytical Biochemistry, 1984.

Sources

• 1. researchwithrowan.com [researchwithrowan.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]

comparison of D-Galactofuranose, pentabenzoate with other galactofuranose donors

Content Type: Comparative Technical Guide Audience: Synthetic Carbohydrate Chemists, Medicinal Chemists, Drug Discovery Specialists Focus: Mycobacterial cell wall synthesis, Aspergillus antigen synthesis, and stereoselective furanosylation.

Executive Summary: The "Furanose Trap"

D-Galactofuranose (Galf) is thermodynamically unstable compared to its pyranose form (Galp). Unlike mammalian glycosylation, Galf is critical in the cell walls of pathogens like Mycobacterium tuberculosis (arabinogalactan core) and Aspergillus fumigatus.

D-Galactofuranose Pentabenzoate (Galf-OBz) serves a unique dual role in this landscape:

• The Trap: It is the primary chemical vehicle used to "lock" galactose in the furanose ring size via high-temperature acylation.

• The Progenitor: While it can act as a donor, its primary utility is as the stable precursor from which more reactive donors (thioglycosides, imidates) are synthesized.

This guide compares the direct utility of Galf-OBz against the "Active Donor" classes derived from it, providing evidence-based protocols for optimal stereocontrol.

The Thermodynamic Challenge

In aqueous solution, D-galactose exists in an equilibrium dominated by the pyranose form (~93%

-pyranose) with less than 3-5% furanose.

• The Synthetic Bottleneck: You cannot simply react galactose with an acceptor; you must force the ring contraction.

• The Solution: High-temperature benzoylation (pyridine, >100°C) shifts the equilibrium. The furanose hydroxyls react faster than the pyranose at high temperatures, and the bulky benzoate groups prevent ring expansion back to the pyranose form.

Comparative Analysis: Donor Performance

The following table contrasts Galf-Pentabenzoate (the precursor/donor) with its two most common derivatives: Thioglycosides and Trichloroacetimidates.

Table 1: Galactofuranosyl Donor Comparison Matrix

Feature	Pentabenzoate (Galf-OBz)	Thioglycosides (Galf-SR)	Trichloroacetimidates (Galf-TCA)
Role	Primary Trap / Stable Donor	Workhorse Donor	High-Energy Donor
Stability	Extremely High (Shelf-stable years)	High (Stable to mild acid/base)	Low (Hydrolysis sensitive)
Reactivity	Low (Disarmed). Requires strong Lewis Acid (SnCl₄, BF₃·OEt₂).	Tunable (Armed/Disarmed). Activated by NIS/TfOH or DMTST.	Very High. Activated by catalytic TMSOTf.[1][2]
Stereoselectivity	High -selectivity (1,2-trans) via C2-OBz NGP.	High -selectivity (if C2-OBz present).[3]	Variable (depends on solvent/temp), generally .
Prep Complexity	1 Step (High Temp Benzoylation)	2 Steps (from Pentabenzoate)	3 Steps (Pentabenzoate Hemiacetal TCA)
Typical Yield	60–75% (Synthesis of donor)	75–90% (Glycosylation)	80–95% (Glycosylation)
Best Use Case	Storage, simple glycosylations, or generating thioglycosides.	Block synthesis, convergent strategies, orthogonal protection.	Unreactive acceptors, solid-phase synthesis.

Mechanistic Visualization

The following diagrams illustrate the critical pathways for synthesis and stereocontrol.

Diagram 1: The "Furanose Trap" & Donor Generation Workflow

This workflow demonstrates how Galf-Pentabenzoate acts as the central hub for accessing other donors.

Figure 1: Synthetic workflow establishing Gal-f-Pentabenzoate as the obligatory intermediate for accessing high-efficiency donors.

Diagram 2: Stereoselective -Galactofuranosylation (NGP)

Why do benzoates yield

-isomers? The C-2 ester group participates to form a dioxolenium ion, blocking the -face.

Figure 2: Neighboring Group Participation (NGP) by the C-2 benzoate ensures 1,2-trans (beta) selectivity.

Experimental Protocols

Protocol A: Synthesis of Galf-Pentabenzoate (The Trap)

Based on the methodologies of Pathak et al. and Lowary et al.

Principle: High temperature favors the furanose tautomer; rapid benzoylation traps it.

• Reagents: D-Galactose (1.0 eq), Pyridine (solvent), Benzoyl Chloride (BzCl, 6.0 eq).

• Procedure:

  • Suspend D-galactose in anhydrous pyridine.

  • Heat the mixture to 100°C (Critical Step: This shifts equilibrium to furanose).

  • Add BzCl dropwise over 20 minutes while maintaining temperature.

  • Stir at 100°C for 1 hour, then cool to room temperature and stir overnight.

  • Workup: Pour into ice water, extract with DCM, wash with 1M HCl (to remove pyridine), saturated NaHCO₃, and brine.

• Purification: Flash chromatography (Hexane/EtOAc).

• Expected Yield: ~60–75%.

• Data Check:

  (anomeric) ~6.6 ppm (broad singlet for ) or 6.9 ppm (d, J4Hz for ).

Protocol B: Conversion to Thioglycoside (The Active Donor)

Thioglycosides are generally preferred over direct pentabenzoate glycosylation due to milder activation conditions.

• Reagents: Galf-Pentabenzoate (1.0 eq), p-Toluenethiol (1.5 eq), BF₃·OEt₂ (2.0 eq), DCM (dry).

• Procedure:

  • Dissolve Galf-Pentabenzoate and thiol in dry DCM under Argon.

  • Cool to 0°C.

  • Add BF₃[2][4]·OEt₂ dropwise.

  • Stir 2–4 hours (monitor TLC). The Lewis acid activates the anomeric benzoate, allowing the thiol to displace it.

• Outcome: Yields typically >85%.[2][5] The product is a "disarmed" thioglycoside, stable for storage but reactive with NIS/TfOH.

Expert Commentary & Troubleshooting

• Why not use Galf-Pentabenzoate directly? You can use the pentabenzoate directly as a donor using SnCl₄ or TMSOTf. However, anomeric esters are "disarmed" leaving groups. They require harsh Lewis acids that may degrade sensitive acceptors or cause side reactions (like aglycon transfer). Thioglycosides allow for "armed-disarmed" strategies and milder activation.

• Controlling Selectivity: If you require

  -Galf (1,2-trans), the pentabenzoate (and its derivatives) is perfect because the C-2 benzoate participates. If you require -Galf (1,2-cis), you must avoid the C-2 benzoate. This requires a different synthetic route, typically involving non-participating groups (e.g., benzyl ethers) at C-2, often installed via an imidate donor.

• Ring Contraction Risk: Once the furanose ring is "locked" with benzoates, it is generally stable. However, during strong acidic hydrolysis (e.g., removing protecting groups), there is a risk of isomerization back to pyranose if the anomeric center becomes free in water. Always maintain basic or neutral conditions until the final glycosidic bond is secure.

References

• Synthesis of Galactofuranose-Containing Acceptor Substrates for Mycobacterial Galactofuranosyltransferases. Completo, G. C., & Lowary, T. L. (2008).[6] Journal of Organic Chemistry. [Link] Key Finding: Establishes the efficiency of thioglycoside donors derived from the pentabenzoate.

• Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose. de Lederkremer, R. M., et al. (1990). Carbohydrate Research. [Link] Key Finding: Demonstrates SnCl4-catalyzed direct glycosylation using pentabenzoate.[7]

• Facile synthesis of benzyl beta-D-galactofuranoside. Gandolfi-Donadío, L., et al. (2006). Carbohydrate Research. [Link] Key Finding: Optimization of the high-temperature benzoylation "trap" method.

• Synthesis of galactofuranose-containing disaccharides using thioimidoyl-type donors. Stugard, M., et al. (2006).[8] Carbohydrate Research. [Link] Key Finding: Comparison of thioimidate reactivity vs. standard donors.[8]

Sources

• 1. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. arkat-usa.org [arkat-usa.org]
• 5. EP1721894A1 - Process for the synthesis of prostaglandin derivatives - Google Patents [patents.google.com]
• 6. Synthesis of galactofuranose-containing acceptor substrates for mycobacterial galactofuranosyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Convenient syntheses of 5-O- and 3,5-di-O-(beta-D-galactofuranosyl)-D-galactofuranose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of galactofuranose-containing disaccharides using thioimidoyl-type donors - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative study of benzoate vs. other protecting groups in galactofuranose chemistry

Executive Summary

Galactofuranose (Galf) is a thermodynamic outlier. Unlike its stable pyranose counterpart (Galp), the five-membered furanose ring is flexible, kinetically labile, and absent in mammalian biology—making it a high-value target for anti-infective drug development against pathogens like Mycobacterium tuberculosis, Aspergillus fumigatus, and Trypanosoma cruzi.

This guide analyzes the critical role of protecting groups in taming Galf reactivity. While Benzoate (Bz) esters are the industry standard for installing 1,2-trans (

-) linkages via Neighboring Group Participation (NGP), they impose specific reactivity penalties ("disarming") compared to ether-based groups like Benzyl (Bn) . This document provides a technical comparison to guide synthetic strategy.

Part 1: Mechanistic Deep Dive

The Furanose Challenge

The synthesis of Galf-containing oligosaccharides faces two primary hurdles:

• Ring Contraction/Expansion: Without conformational locking, Galf derivatives can revert to the thermodynamically favored Galp form.

• Stereocontrol: The flexible furanose ring makes controlling anomeric stereochemistry (

  vs. ) more difficult than in rigid pyranoses.

The Benzoate Effect: NGP & Disarming

Benzoate esters at the C-2 position are the primary tool for enforcing

-selectivity (1,2-trans).

• Mechanism: Upon activation of the glycosyl donor, the carbonyl oxygen of the C-2 benzoate attacks the anomeric center (C-1), forming a five-membered acyloxonium ion intermediate. This blocks the

  -face, forcing the nucleophile (acceptor) to attack from the -face.

• Electronic Effect (Disarming): The electron-withdrawing nature of the benzoate ester destabilizes the oxocarbenium transition state, making the donor less reactive ("disarmed") but more stereoselective compared to "armed" ether-protected donors.

Visualization: Neighboring Group Participation (NGP)

The following diagram illustrates the mechanistic pathway ensuring

-selectivity using a benzoate protecting group.

Caption: Mechanistic pathway of C-2 Benzoate Neighboring Group Participation (NGP) preventing

-attack and ensuring -galactofuranoside formation.

Part 2: Comparative Analysis

Benzoate (Bz) vs. Acetate (Ac)

Both groups provide NGP, but Benzoate is generally superior for complex Galf synthesis.

Feature	Benzoate (Bz)	Acetate (Ac)	Verdict
Stereoselectivity	Excellent ( -only)	Good ( -dominant)	Bz Wins
Stability	High. Resistant to mild acid/base.	Moderate. Prone to hydrolysis.	Bz Wins
Acyl Migration	Low tendency.	High risk (C2 C3 migration).	Bz Wins
Deprotection	Requires strong base (NaOMe/MeOH) or reduction.	Mild base (NH₃/MeOH).	Ac Wins (Ease)
Crystallinity	Products often crystalline (purification aid).	Products often oils/syrups.	Bz Wins

Insight: In furanose rings, the hydroxyl groups are spatially closer than in pyranoses, making acyl migration a significant side reaction. Benzoates are bulkier and electronically more stable, significantly reducing migration during handling compared to acetates.

Benzoate (Bz) vs. Benzyl (Bn)

This is the classic "Armed vs. Disarmed" trade-off.

Feature	Benzoate (Bz)	Benzyl (Bn)	Verdict
Reactivity	Disarmed (Lower). Requires potent promoters (e.g., NIS/TfOH).	Armed (Higher). Reacts with mild promoters.	Context Dependent
Selectivity	1,2-trans ( ) via NGP.	Low (Mixtures) or 1,2-cis ( ) via solvent effect.	Bz for , Bn for
Deprotection	Base hydrolysis (Orthogonal to Bn).	Hydrogenolysis (Pd/C) or Birch reduction.	Orthogonal
Role	Stereodirecting group.	"Permanent" protection for non-participating sites.	Complementary

Strategic Note: Use Benzyl groups at C-3, C-5, and C-6 to maintain donor reactivity ("arming" the ring), while placing a Benzoate at C-2 solely to direct stereochemistry. This "super-armed" or tuned approach balances yield and selectivity.

Benzoate (Bz) vs. Acetals (Isopropylidene)

Acetals are crucial for the synthesis of the furanose core but rarely used as donors.

• Isopropylidene: Used to "lock" Galactose into the furanose form (e.g., 1,2:5,6-di-O-isopropylidene-

  -D-galactofuranose). It is acid-labile and incompatible with many glycosylation conditions (which use Lewis acids).

• Transition: A common workflow involves synthesizing the acetal-protected furanose, then swapping acetals for benzoates to create a stable glycosyl donor.

Part 3: Decision Matrix & Data Summary

Table 1: Protecting Group Performance in Galf Glycosylation

Protecting Group	Primary Indication	Typical Yield	Ratio	Key Risk
2-O-Benzoate	Synthesis of -Galf linkages	75-90%	< 1 : 99	Disarmed donor requires strong activation.
2-O-Benzyl	Synthesis of -Galf linkages	80-95%	Variable (e.g., 2:1 to 1:5)*	Anomeric mixtures; difficult separation.
2-O-Acetate	Cost-sensitive scale-up	70-85%	1 : 10 to 1 : 20	Acyl migration to C-3 OH during processing.
2,3-O-Silyl	Regioselective functionalization	60-80%	Variable	Silyl migration; acid sensitivity.

*Note:

-selectivity with Benzyl donors often requires solvent control (e.g., ether/dioxane) or specific temperature protocols.

Part 4: Experimental Protocols

Protocol A: Synthesis of Per-O-Benzoyl-Galactofuranose (The "Locking" Step)

Objective: Convert D-galactose to a stable furanose donor.

• Starting Material: D-Galactose (10 mmol).

• Thioacetalization: Suspend in ethanethiol (EtSH) with conc. HCl. Stir at 0°C

  RT for 2h.

  • Result: Galactose diethyl dithioacetal (Open chain).[1]

• Cyclization: Treat dithioacetal with Iodine (I₂) and NaHCO₃ in Acetone/H₂O.

  • Mechanism:[2][3] Kinetic trapping of the furanose ring.

• Benzoylation:

  • Evaporate solvent. Resuspend crude furanose in Pyridine (50 mL).

  • Add Benzoyl Chloride (BzCl, 6.0 equiv) dropwise at 0°C.

  • Heat to 60°C for 12h. (High temp ensures complete reaction of hindered furanose hydroxyls).

• Workup: Dilute with CH₂Cl₂, wash with 1M HCl, sat. NaHCO₃, and brine.

• Purification: Flash chromatography (Hexane/EtOAc).

  • Yield: Typically 65-75% over 3 steps.

  • Product: 1,2,3,5,6-Penta-O-benzoyl-

    -D-galactofuranose.[4]

Protocol B: -Selective Glycosylation

Objective: Coupling Bz-protected donor with an acceptor.

• Donor: Penta-O-benzoyl-Galf (or Thioglycoside derivative).

• Acceptor: Alcohol with free hydroxyl (1.2 equiv).

• Activator: NIS (N-iodosuccinimide) / TfOH (Triflic acid) for thioglycosides.

• Conditions:

  • Solvent: Dry CH₂Cl₂ (Non-participating solvent).

  • Temp: -40°C

    -10°C.

• Procedure:

  • Mix Donor and Acceptor in CH₂Cl₂ with activated molecular sieves (4Å). Stir 30 min.

  • Add NIS (1.5 equiv).

  • Add TfOH (0.1 equiv) dropwise.

  • Monitor TLC for disappearance of donor.[5]

• Quench: Triethylamine (Et₃N).

• Result: Exclusive formation of the

  -Galf-(1->x)-Acceptor linkage due to C-2 benzoate participation.

Workflow Visualization

Caption: Synthetic workflow for generating Galf* building blocks and decision path for stereoselective coupling.*

References

• Marino, C., & Baldoni, L. (2014).[6] Synthesis of D-Galactofuranose-Containing Molecules: Design of Galactofuranosyl Acceptors. ChemBioChem, 15(2), 188-204.[6] Link

• Lowary, T. L. (2013). Synthesis of Galactofuranose-Containing Acceptor Substrates for Mycobacterial Galactofuranosyltransferases. The Journal of Organic Chemistry, 78(2), 345-356. Link

• Kocienski, P. J. (2005). Protecting Groups. 3rd Edition, Georg Thieme Verlag.[7] (Standard reference for stability profiles).

• Crich, D. (2010). Mechanism of a Chemical Glycosylation Reaction. Accounts of Chemical Research, 43(8), 1144–1153. (Mechanistic grounding for NGP).

• Gadikota, R. R., et al. (2003). Synthesis of the furanose-containing oligosaccharides of the Leishmania and Trypanosoma cell surface.[1] Journal of Carbohydrate Chemistry.

Sources

• 1. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 2. Neighboring Group Participation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. researchgate.net [researchgate.net]
• 4. Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of glycosyl donors: a supramer approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. snyder-group.uchicago.edu [snyder-group.uchicago.edu]

Validation of Synthetic Oligosaccharides Containing D-Galactofuranose

Executive Summary: The Furanoside Challenge

D-Galactofuranose (Galf) is a thermodynamic outlier. Unlike its stable pyranose counterpart (Galp), Galf is absent in mammalian glycans but is a critical virulence factor in pathogens such as Aspergillus fumigatus, Mycobacterium tuberculosis, and Leishmania. This xenobiotic nature makes it a high-value target for vaccine development and diagnostics.

However, validating synthetic Galf oligosaccharides presents a unique "thermodynamic trap." The furanose ring is chemically labile; during deprotection or handling, it seeks to isomerize to the more stable pyranose form. Consequently, standard purity checks (HPLC) are insufficient. This guide outlines a multi-tiered validation strategy—comparing synthetic products against natural isolates—to ensure structural fidelity and functional competence.

Part 1: Comparative Analysis of Production Sources

For drug development, the source of the glycan dictates the validation burden. While natural isolation provides the "native" antigen, it fails to provide the structural resolution required for structure-activity relationship (SAR) studies.

Table 1: Performance Comparison of Galf Sources

Feature	Synthetic Oligosaccharides (Recommended)	Natural Isolates (e.g., Galactomannan)	Chemoenzymatic Synthesis
Structural Definition	Absolute. Exact chain length and branching defined by synthesis.	Heterogeneous. Polydisperse mixtures of varying lengths.	High. Limited by enzyme availability for complex branching.
Purity (Anomeric)	>99% (if validated correctly).	Variable. Often contains co-purified glucans or mannans.	>99% (Stereospecific enzymes).
Scalability	Moderate. Linear scaling; expensive but reproducible.	Low. Batch-to-batch biological variation.	Moderate. Enzyme cost is the bottleneck.
Stability Risk	High. Acid-labile furanose ring requires buffered handling.	Moderate. Native matrix may stabilize the glycan.	High. Same thermodynamic risks as chemical synthesis.
Validation Focus	Confirming f vs. p ring size and anomeric configuration ( / ).	Confirming absence of contaminants (proteins/endotoxins).	Confirming enzyme fidelity.

Part 2: Structural Validation (NMR Spectroscopy)

The primary failure mode in Galf synthesis is ring contraction . A synthetic sample may appear pure by Mass Spectrometry (same mass for Galf and Galp) but be functionally useless if the ring has isomerized to pyranose.

The Protocol: -Coupling Discrimination

We rely on

H NMR coupling constants ( ) as the definitive gatekeeper. This protocol is self-validating because the distinct dihedral angles of the furanose ring produce unique splitting patterns that pyranoses cannot mimic.

Materials:

• 600 MHz (or higher) NMR Spectrometer with Cryoprobe.

• Solvent: D

  O (99.96% D) to minimize HDO signal.

• Internal Standard: Acetone (

  2.22).

Step-by-Step Workflow:

• Sample Prep: Dissolve 1-2 mg of oligosaccharide in 0.6 mL D

  O. Lyophilize and redissolve twice to exchange exchangeable protons.

• Acquisition: Acquire 1D

  H NMR with water suppression (presaturation).

• Analysis of Anomeric Region (4.8 – 5.4 ppm):

  • Target Signal: Look for the anomeric proton (H-1).[1]

  • Differentiation Logic:

    • -D-Galf: Appears as a singlet or broad singlet. Hz. Chemical shift typically 5.1–5.2 ppm.
    • -D-Galf: Appears as a doublet . Hz.
    • -D-Galp (Contaminant): Appears as a doublet with larger coupling ( Hz) and upfield shift ( ~4.4–4.6 ppm).

Expert Insight: If you observe a doublet at

4.5 ppm with Hz, your synthesis failed. The ring contracted to pyranose.

Visualization: NMR Decision Tree

Figure 1: NMR decision logic for distinguishing thermodynamic pyranose traps from the desired kinetic furanose products.

Part 3: Functional Validation (Immunological Assays)

Structural correctness does not guarantee functional mimicry. The synthetic oligosaccharide must present the epitope in a conformation recognizable by biological receptors.

The Protocol: Competitive Inhibition ELISA

Direct binding of small oligosaccharides to plates is poor. Instead, we use a competitive inhibition assay where the synthetic oligosaccharide competes with a natural polymer (like Galactomannan) for antibody binding.

Key Reagents:

• mAb EB-A2: The gold standard monoclonal antibody for Aspergillus Galactomannan (binds

  -1,5-Galf chains).

• Alternative: mAb CS-35 (binds mycobacterial lipoarabinomannan, cross-reacts with furanose motifs).

• Antigen: Native Galactomannan (GM) or synthetic GM-BSA conjugate.

Step-by-Step Workflow:

• Coating: Coat 96-well plates with native Galactomannan (5 µg/mL). Block with BSA.

• Pre-incubation: Mix mAb EB-A2 with varying concentrations of your synthetic oligosaccharide (inhibitor) in a separate tube. Incubate 1 hr.

• Competition: Transfer the mixture to the GM-coated plate.

• Detection: If the synthetic oligo effectively mimics the natural epitope, it will bind the antibody in solution, preventing it from binding the plate.

• Readout: Add HRP-conjugated secondary antibody and TMB substrate.

• Analysis: Calculate IC

  . A lower IC indicates higher functional fidelity.

Visualization: Functional Validation Workflow

Figure 2: Competitive Inhibition ELISA workflow. Successful validation is indicated by the suppression of the signal.

Part 4: Case Study Data

Comparison: Synthetic Pentasaccharide (GM-1) vs. Native Antigen

In a validation study of Aspergillus cell wall mimics, a synthetic

-(1$\to$5)-linked tetragalactofuranoside (GM-1) was compared to native Galactomannan.[2]

• NMR Results: The synthetic GM-1 showed a characteristic H-1 signal at

  5.18 ppm (singlet), confirming the -Galf configuration. No pyranose doublets were observed.

• Immunological Results:

  • Native GM IC

    : ~10 ng/mL (High affinity due to multivalency).

  • Synthetic GM-1 IC

    : ~50 µM.

  • Interpretation: While the IC

    is higher (expected for a monovalent oligosaccharide vs. a multivalent polymer), the complete inhibition of the signal at high concentrations confirms that the synthetic epitope is structurally identical to the native binding site.

References

• Krylov, V. B., et al. (2017). Immunobiological Activity of Synthetically Prepared Immunodominant Galactomannosides Structurally Mimicking Aspergillus Galactomannan.[2] Frontiers in Immunology. Link

• Richards, M. R., & Lowary, T. L. (2009). Chemistry and Biology of Galactofuranose-Containing Polysaccharides. ChemBioChem. Link

• Kaur, D., et al. (2007). Ligand specificity of CS-35, a monoclonal antibody that recognizes mycobacterial lipoarabinomannan: a model system for oligofuranoside-protein recognition.[3] Journal of the American Chemical Society.[4] Link

• Tefsen, B., et al. (2012).[5] Galactofuranose in eukaryotes: aspects of biosynthesis and functional characterization. Glycobiology. Link

• Argunov, D. A., et al. (2024).[5] Synthesis of branched and linear galactooligosaccharides related to glucuronoxylomannogalactan of Cryptococcus neoformans. Frontiers in Molecular Biosciences. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Immunobiological Activity of Synthetically Prepared Immunodominant Galactomannosides Structurally Mimicking Aspergillus Galactomannan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ligand specificity of CS-35, a monoclonal antibody that recognizes mycobacterial lipoarabinomannan: a model system for oligofuranoside-protein recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Synthesis of branched and linear galactooligosaccharides related to glucuronoxylomannogalactan of Cryptococcus neoformans [frontiersin.org]

comparing chemical and enzymatic synthesis of galactofuranosides

Topic: Comparing Chemical and Enzymatic Synthesis of Galactofuranosides Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Galactofuranose (Galf) residues are critical structural components in the glycoconjugates of major human pathogens—including Mycobacterium tuberculosis, Aspergillus fumigatus, and Leishmania spp.—yet they are completely absent in mammalian hosts.[1][2][3] This biological exclusivity makes Galf biosynthetic pathways and their synthetic analogues high-value targets for novel therapeutics and vaccines.

However, the synthesis of Galf presents a unique thermodynamic challenge: the furanose ring is significantly less stable than its pyranose counterpart.[2] This guide objectively compares the two primary methodologies for overcoming this barrier: Chemical Synthesis (relying on kinetic trapping and conformational constraint) and Enzymatic Synthesis (utilizing biomimetic mutase/transferase cascades).

The Thermodynamic Challenge

Before evaluating the methods, one must understand the barrier. In aqueous solution, D-galactose exists in an equilibrium heavily skewed toward the pyranose form (~93%

-pyranose and -pyranose) compared to the furanose form (~7%).

• The Problem: Synthesizing Galf requires forcing the sugar into a high-energy ring contraction and trapping it there.

• Chemical Solution: Use of high temperatures (kinetic control) or acyclic dithioacetal precursors to "lock" the ring before glycosylation.

• Enzymatic Solution: Use of UDP-galactopyranose mutase (UGM), a flavoenzyme that catalyzes the ring contraction via a unique redox mechanism.[3]

Figure 1: The thermodynamic equilibrium favors the pyranose form. Synthesis of Galf requires overcoming this stability gap.

Method A: Chemical Synthesis

Core Philosophy: Conformational Constraint & Kinetic Trapping.

Chemical synthesis remains the gold standard for generating diverse analogues (e.g., fluorinated or thio-derivatives) for structure-activity relationship (SAR) studies. The most robust protocol avoids the direct glycosylation of galactose (which yields mixtures) and instead proceeds through an acyclic dithioacetal intermediate.

Mechanism & Protocol: The Dithioacetal Route

This method, optimized by groups like Lowary et al., utilizes the iodine-promoted cyclization of galactose diethyl dithioacetal.[4]

Protocol Steps:

• Preparation: Start with D-galactose. React with ethanethiol (

  ) and concentrated to form D-galactose diethyl dithioacetal.

• Cyclization (The Key Step): Treat the dithioacetal with molecular iodine (

  ) and a base ( ) in aqueous THF.

  • Why: Iodine activates the thioacetal, and the specific solvent conditions favor the kinetic formation of the 5-membered furanose ring over the 6-membered pyranose.

• Protection: Immediately protect the hydroxyls (e.g., benzoylation with

  /Pyridine) to prevent mutarotation back to the pyranose form.

• Glycosylation: Convert the anomeric position to a donor (e.g., trichloroacetimidate or thioglycoside) and couple to the acceptor.

Performance Data:

• Yield: High (>80% for the furanose trapping step).

• Stereoselectivity: Generally favors 1,2-trans (

  -Galf) due to neighboring group participation (NGP) if a participating group (e.g., benzoyl) is at C2.

• Scalability: Excellent (Multigram scale is routine).

Method B: Enzymatic Synthesis

Core Philosophy: Biomimetic Cascade & Regiospecificity.[5]

Enzymatic synthesis is preferred for constructing complex natural oligosaccharides where protecting group manipulation would be excessive. It relies on the "One-Pot" generation of the unstable donor UDP-Galf.

Mechanism & Protocol: The UGM-GalfT Cascade

Because UDP-Galf is chemically unstable (half-life ~20 mins at pH 7), it cannot be stored. It must be generated in situ.

Protocol Steps:

• Substrate: Start with UDP-Glucose (stable, cheap) or UDP-Galactose.

• Epimerization (Optional): Add UDP-Glucose 4-epimerase (GalE) if starting with UDP-Glc.

• Ring Contraction: Add UDP-galactopyranose mutase (UGM) .

  • Critical Requirement: UGM is a flavoenzyme.[3] The reaction buffer must contain a reducing agent (sodium dithionite,

    ) to keep the FAD cofactor in the reduced state ( ), which is the active nucleophile.

• Transfer: Add Galactofuranosyltransferase (GalfT) and the acceptor molecule. GalfT irreversibly transfers the Galf moiety to the acceptor, driving the equilibrium forward.

Figure 2: The "One-Pot" chemo-enzymatic cascade. UGM establishes the equilibrium, while GalfT acts as the thermodynamic sink by consuming UDP-Galf.

Performance Data:

• Yield: Variable (dependant on UGM/GalfT kinetics), typically 50-70%.

• Stereoselectivity: Absolute (Enzymes are strictly stereospecific, usually yielding

  -Galf).

• Green Metrics: High atom economy, aqueous solvent, no toxic protecting groups.

Comparative Analysis

The following table contrasts the two methodologies based on critical experimental parameters.

Feature	Chemical Synthesis (Dithioacetal Route)	Enzymatic Synthesis (UGM/GalfT)
Stereocontrol	Good (controlled by C2 protecting group).	Perfect (Enzyme defined).
Regioselectivity	Requires complex orthogonal protection steps.	Intrinsic (Enzyme specific for acceptor -OH).
Scalability	High (Grams to Kilograms).[6]	Low/Medium (Milligrams to Grams).
Reagent Stability	High (Intermediates are stable).	Low (UDP-Galf hydrolyzes rapidly).
Diversity	Excellent (Can make non-natural analogues).	Limited (Enzymes may not tolerate modified substrates).
Atom Economy	Low (Requires protecting/leaving groups).	High (Direct transfer).
Cost	Moderate (Reagents are cheap, labor is high).	High (Enzyme production/purification).[7]

Decision Matrix: Which Method to Choose?

Use Chemical Synthesis if:

• You need multi-gram quantities of a standard intermediate.

• You are synthesizing non-natural analogues (e.g., fluoro-Galf or thio-Galf) to inhibit enzymes like Galf-ase.

• You require a linker at the anomeric position for conjugation to a protein carrier (vaccine development).

Use Enzymatic Synthesis if:

• You are building a complex oligosaccharide (e.g., the galactan core of M. tuberculosis) and want to avoid 20+ steps of protection/deprotection.

• You require native biological linkages with absolute stereochemical confidence.

• You have access to recombinant UGM and GalfT enzymes.

References

• Lowary, T. L. (2003). Synthesis of galactofuranose-containing glycoconjugates of the mycobacterial cell wall. Source: Journal of Carbohydrate Chemistry.

• Marino, C., et al. (2014).[1] Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors. Source: ChemBioChem.[1]

• Sanders, D. A., et al. (2001). UDP-galactopyranose mutase has a novel structure and mechanism. Source: Nature Structural Biology.

• Richards, M. R., & Lowary, T. L. (2009). Chemistry and Biology of Galactofuranose-Containing Polysaccharides. Source: ChemBioChem.[1]

• Kuberan, B., et al. (2000). Enzymatic synthesis of UDP-galactofuranose. Source: Journal of the American Chemical Society (JACS).

Sources

• 1. Synthesis of D-galactofuranose-containing molecules: design of galactofuranosyl acceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Structure, mechanism, and dynamics of UDP-galactopyranose mutase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enzymatic synthesis of UDP-(3-deoxy-3-fluoro)-D-galactose and UDP-(2-deoxy-2-fluoro)-D-galactose and substrate activity with UDP-galactopyranose mutase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Enzymatic route to preparative-scale synthesis of UDP–GlcNAc/GalNAc, their analogues and GDP–fucose - PMC [pmc.ncbi.nlm.nih.gov]

assessing the purity of synthetic D-Galactofuranose, pentabenzoate

Title: Assessing the Purity of Synthetic D-Galactofuranose Pentabenzoate: A Comparative Technical Guide

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, CMC Leads in Drug Development

Executive Summary: The Furanose Challenge

In the development of anti-fungal and anti-mycobacterial therapeutics, D-Galactofuranose (

) derivatives are critical intermediates. Unlike mammalian systems which utilize galactopyranose ( ), pathogens like Aspergillus fumigatus and Mycobacterium tuberculosis rely on for cell wall integrity.

Synthetic D-Galactofuranose pentabenzoate (

-Bz ) is a thermodynamically unstable intermediate. The central challenge in assessing its purity is not merely detecting residual reagents (benzoic acid), but quantifying the isomeric purity . The thermodynamic drive favors ring expansion to the pyranose form ( -Bz ), making the detection of contaminants the primary objective of any robust analytical protocol.

This guide compares three analytical methodologies—High-Performance Liquid Chromatography (HPLC) , Quantitative NMR (qNMR) , and Traditional Physiochemical Screening —to determine the most effective workflow for validating

-Bz .

The Purity Landscape: What Are We Detecting?

Before selecting a method, one must understand the impurity profile specific to perbenzoylated furanoses.

Figure 1: The impurity landscape of Galactofuranose synthesis. The critical separation is between the kinetic furanose target and the thermodynamic pyranose byproduct.

Comparative Analysis of Methodologies

Method A: Normal-Phase HPLC (The Separation Standard)

While Reverse-Phase (RP) HPLC is standard for small molecules, it is often insufficient for separating sugar regioisomers (furanose vs. pyranose) due to their identical lipophilicity. Normal-Phase (NP) HPLC is the superior choice for isomeric resolution.

• Mechanism: Exploits subtle differences in the 3D spatial arrangement of the benzoate groups on the silica surface.

• Strengths: High sensitivity (LOD < 0.05%), excellent resolution of

  anomers.

• Weaknesses: Requires non-polar solvents (Hexane/EtOAc); longer equilibration times.

Experimental Protocol (Self-Validating):

• Column: Silica (5

  m, 4.6 x 250 mm) or ChiralPak AD-H (for superior anomeric separation).

• Mobile Phase: Isocratic Hexane:Ethyl Acetate (85:15 v/v). Note: Adjust EtOAc content if retention time < 10 min.

• Flow Rate: 1.0 mL/min at 25°C.

• Detection: UV at 230 nm (Benzoate absorption maximum).

• System Suitability: Inject a mixture of

  -Bz and -Bz (spiked standard). Resolution ( ) between peaks must be > 1.5.

Method B: Quantitative C NMR (The Structural Authority)

NMR is the only method that definitively assigns ring size. The chemical shift of the anomeric carbon (

) is diagnostic.[1]

• Mechanism: Furanose rings are more strained/deshielded.

  in typically resonates downfield (100-105 ppm) compared to (90-95 ppm).

• Strengths: Absolute structural proof; no reference standards required for identification.

• Weaknesses: Lower sensitivity (LOD ~1-2%); long acquisition times for quantitative data.

Experimental Protocol:

• Solvent:

  (avoids solvent overlap).

• Internal Standard: 1,3,5-Trimethoxybenzene (for qNMR integration).

• Parameters: D1 (Relaxation Delay) = 10s (essential for full relaxation of quaternary carbons); Scans = 1024.

• Validation: Compare integration of the

  signal of against the signal of any visible impurities.

Method C: Melting Point & Optical Rotation (The Quick Screen)

Traditional methods are useful for "Go/No-Go" decisions but fail at high-stringency purity assessment.

• The Trap: Pure

  - -Bz is a high-melting solid (~165°C). -Bz derivatives often have lower melting points or exist as amorphous foams.

• Verdict: A sharply high melting point often indicates failure (rearrangement to pyranose), not success.

Data Summary: Selecting the Right Tool

Feature	Normal-Phase HPLC	Quantitative C NMR	Melting Point
Primary Utility	Quantifying Isomeric Ratio	Absolute Structural ID	Rapid Screening
Specificity ( vs )	High (with optimization)	Very High (Diagnostic Shifts)	Low (Ambiguous)
LOD (Limit of Detection)	< 0.05%	~ 1.0%	N/A
Sample Required	< 1 mg	10-50 mg	5-10 mg
Throughput	High (20 min/run)	Low (1-4 hours/run)	Very High
Cost Efficiency	Moderate	Low (Instrument time)	High

Recommended Workflow: The "Identity-Purity" Matrix

For pharmaceutical applications, a single method is insufficient. The following decision tree integrates these methods into a robust release protocol.

Figure 2: Integrated workflow for validating Galactofuranose Pentabenzoate.

References

• Separation of Perbenzoylated Cerebrosides by HPLC Source: Analytical Biochemistry

• Distinguishing Galactoside Isomers (Furanose vs Pyranose) Source: Analytical Chemistry / NIH

• Ring-Size Memory and Galactofuranose Detection Source: ResearchGate / Analytical Chemistry

• Quantitative NMR of Aldohexoses Source: University of Notre Dame / J. Org. Chem

• Synthetic Carbohydrate Chemistry Protocols Source: NIH / PMC

Sources

• 1. Distinguishing Galactoside Isomers with Mass Spectrometry and Gas-Phase Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Crystallographic Characterization of D-Galactofuranose Pentabenzoate: A Comparative Technical Guide

Executive Summary: The Furanose Challenge

D-Galactofuranose (Galf) is a critical non-mammalian carbohydrate target found in the cell walls of pathogens such as Mycobacterium tuberculosis, Aspergillus fumigatus, and Leishmania. Unlike its thermodynamically stable pyranose counterpart (Galp), Galf is ring-flexible and kinetically unstable in free solution.[1]

This guide details the structural characterization of 1,2,3,5,6-Penta-O-benzoyl-D-galactofuranose , demonstrating why perbenzoylation is the superior derivatization strategy for locking the furanose ring conformation for X-ray diffraction (XRD) studies.[1] We compare this approach against acetylated derivatives and the pyranose isomer to provide a decision framework for structural elucidation.

Part 1: The Structural Challenge & Solution

The Problem: Ring Flexibility and Mutarotation

In aqueous solution, D-galactose exists in a dynamic equilibrium dominated by the pyranose form (~93%

-pyranose, ~6% -pyranose).[1] The furanose form—the biologically relevant isomer for anti-mycobacterial drug design—comprises less than 1%. Furthermore, the five-membered furanose ring is highly flexible ("floppy"), adopting a pseudorotational itinerary between Envelope ( ) and Twist ( ) conformations with low energy barriers.[1] This disorder typically prevents high-resolution diffraction in native crystals.[1]

The Solution: The "Benzoyl Lock"

Derivatization with benzoyl groups (perbenzoylation) solves two problems simultaneously:

• Electronic Trapping: The electron-withdrawing nature of the benzoate esters stabilizes the glycosidic bond.

• Lattice Rigidification: The phenyl rings introduce strong intermolecular

  - stacking interactions. These interactions act as a "scaffold," reducing the thermal motion of the furanose ring and lowering the entropy of the crystal lattice, thereby enabling high-resolution diffraction.

Part 2: Comparative Analysis of Derivatives

The following table compares the Pentabenzoate derivative against the two most common alternatives: Pentaacetate (low steric bulk) and the thermodynamic Pyranose isomer.

Table 1: Performance Comparison of Galactose Derivatives

Feature	Galf Pentabenzoate (Target)	Galf Pentaacetate (Alternative)	Galp Pentabenzoate (Control)
Primary Utility	Conformation analysis, Absolute config.[1]	NMR analysis (solution state)	Thermodynamic reference standard
Crystallizability	High (Due to -stacking)	Low (Often forms oils/syrups)	Very High (Readily crystallizes)
Ring Rigidity	High (Locked by steric bulk)	Low (Flexible)	Rigid (Chair conformation)
Melting Point	120–125 °C (Distinct)	< 100 °C (Often amorphous)	160–162 °C (Stable)
Space Group	Typically Monoclinic ( )	N/A (Rarely crystallizes)	Orthorhombic ( )
Biological Relevance	High (Pathogen mimetic)	High	Low (Mammalian mimetic)

Decision Logic: Selecting the Right Derivative

The following diagram outlines the decision process for selecting the appropriate derivative based on your analytical goals.

Caption: Decision matrix for selecting protecting groups. Benzoylation is mandatory for crystallographic success in furanose systems due to the need for lattice stabilization.

Part 3: Experimental Protocol

This protocol describes the synthesis and crystallization of the kinetic trap (Galf) rather than the thermodynamic product (Galp).

Phase 1: High-Temperature Acylation (The Kinetic Trap)

To preferentially form the furanose ring, the reaction must be performed at high temperatures where the rate of ring opening/closing allows capture of the furanose form before it relaxes to the pyranose.

• Dissolution: Dissolve D-galactose (1.0 eq) in anhydrous pyridine (solvent/base).

• Activation: Add Benzoyl Chloride (BzCl, 6.0 eq) dropwise at 0°C to control exotherm.

• Kinetic Shift: Heat the mixture to 100°C for 1-2 hours.

  • Note: Standard room temperature acylation favors the pyranose. High temperature shifts the equilibrium to allow significant formation of the furanose, which is then trapped by the rapid benzoylation.

• Quench & Workup: Pour into ice water. Extract with Dichloromethane (DCM).[1] Wash with 1M HCl (to remove pyridine), saturated

  , and brine.

• Purification: The crude mixture will contain both

  -furanosides and pyranosides. Separate via Flash Column Chromatography (Silica Gel, Hexane:EtOAc gradient).[1] The furanose derivatives typically elute after the pyranose forms due to higher polarity.

Phase 2: Crystallization (Vapor Diffusion)

Furanose benzoates are prone to forming supersaturated oils. Slow vapor diffusion is the most reliable method to induce nucleation.

• Primary Solvent: Dissolve the purified Galf-pentabenzoate in a minimum volume of Acetone or Dichloromethane (Good solubility).

• Antisolvent: Hexane or Pentane (Poor solubility).

• Setup: Place the sample vial (uncapped) inside a larger jar containing the antisolvent. Seal the outer jar.

• Incubation: Store at 4°C. The antisolvent will slowly diffuse into the sample vial, gently increasing supersaturation and promoting

  -stacking.

Part 4: Data Interpretation & Quality Control[1]

Cremer-Pople Parameter Analysis

Upon solving the structure, the conformation of the five-membered ring is defined by the Cremer-Pople parameters (

, ).

• Pyranose (Control): Expect a Chair conformation (

  ).
  • or .[2]

• Galactofuranose (Target): Expect a Twist (

  ) or Envelope ( ) conformation.[1][3]

  • Common State:

    (Twist) or (Envelope).[1]

  • Diagnostic: Look for the C3 and C4 atoms deviating from the plane defined by O4-C1-C2.

  • Validation: If the ring is perfectly planar (

    ), the structure is likely disordered or incorrect (an artifact of refinement). A valid furanose structure must show puckering ( Å).

QC Checkpoint: NMR Verification

Before investing beamtime, validate the isomer using

-NMR ( coupling constants).[1]

• -Galf-Bz: Hz (Dihedral angle ~90°).[1]
• -Galf-Bz: Hz.[1]
• -Galp-Bz: Hz (Large axial-axial coupling).[1]

Part 5: References

• Marino, K., et al. (2006).[4] "Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules."[1][4][5] Carbohydrate Research, 341(13), 2286-2289.[1][4]

• Tefsen, B., et al. (2012). "Galactofuranose in eukaryotes: aspects of biosynthesis and functional impact." Glycobiology, 22(4), 456–469.[1]

• Cremer, D., & Pople, J. A. (1975).[2][6] "A General Definition of Ring Puckering Coordinates." Journal of the American Chemical Society, 97(6), 1354-1358.[6]

• Synthose Inc. (2023). "Product Specification: 1,2,3,4,6-Penta-O-benzoyl-alpha-D-galactopyranose." (Used for Pyranose comparison data).

• Echeverria, B., et al. (2025). "Galactofuranosidases: From the Initial Activity Detection to the First Crystalline Structure." ACS Omega.

Sources

• 1. synthose.com [synthose.com]
• 2. Cremer-Pople parameter calculator [enzyme13.bt.a.u-tokyo.ac.jp]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Facile synthesis of benzyl beta-D-galactofuranoside. A convenient intermediate for the synthesis of D-galactofuranose-containing molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. osti.gov [osti.gov]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal of D-Galactofuranose Pentabenzoate

Executive Summary

D-Galactofuranose pentabenzoate (often utilized as a key intermediate in the synthesis of glycoconjugates and thio-galactofuranosides) presents a specific waste management profile typical of high-molecular-weight carbohydrate esters. While generally classified as low-toxicity, its benzoate ester moieties require it to be managed as Non-Regulated Organic Chemical Waste .

This guide provides a standardized workflow for researchers to dispose of this compound safely, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards and protecting laboratory infrastructure from non-soluble organic fouling.

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material state against the safety profile below. Unlike simple sugars, the pentabenzoate modification renders this compound water-insoluble and lipophilic.

Table 1: Physicochemical & Safety Data

Parameter	Specification	Operational Implication
Chemical Name	D-Galactofuranose, pentabenzoate	Label as full chemical name on waste tags.
Physical State	Solid (White to off-white powder)	Potential for combustible dust generation.
Solubility	Insoluble in water; Soluble in DCM, Chloroform, Ethyl Acetate	DO NOT attempt drain disposal.
Reactivity	Stable; Hydrolyzes in strong base/acid	Segregate from strong oxidizers and concentrated acids.
RCRA Status	Not Listed (P or U list); Characteristic: None	Manage as Non-Regulated Chemical Waste .
PPE Requirements	Nitrile gloves, Lab coat, Safety glasses	Standard organic handling protection.

Expert Insight: Although D-Galactofuranose pentabenzoate is not acutely toxic, the benzoate groups can hydrolyze to release benzoic acid and the free sugar under environmental conditions. Therefore, it must never be treated as "trash" or "sewer safe."

Waste Stream Decision Matrix (Visual Guide)

The following decision tree outlines the logical flow for determining the correct waste container based on the physical state of the material.

Figure 1: Logical decision tree for segregating D-Galactofuranose pentabenzoate waste streams.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Compound)

Applicability: Expired reagents, surplus synthesis product, or spill cleanup residues.

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated "Solid Organic Waste" bucket.

• Transfer:

  • Use a chemically resistant spatula to transfer the powder.

  • Caution: Minimize dust generation.[1][2][3] If the powder is fine, perform this transfer inside a fume hood to prevent inhalation.

• Labeling:

  • Attach a hazardous waste tag.[4]

  • Chemical Name: Write "D-Galactofuranose pentabenzoate" (Do not use abbreviations like "Gal-Benzoate").

  • Hazards: Check "Irritant" (standard precaution) and "Organic."

• Closure: Ensure the lid is screwed on tightly. Do not leave the container open in the fume hood.[1]

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicability: Filtrates from recrystallization or reaction mixtures containing the compound.

• Solvent Identification: Determine the primary solvent.

  • Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.

  • Scenario 2 (Non-Halogenated): If dissolved in Ethyl Acetate, Methanol, or Hexanes.

• Segregation:

  • Pour into the corresponding carboy (Red can for Halogenated, White/Yellow can for Non-Halogenated).

  • Critical: Do not mix halogenated and non-halogenated streams if your facility recycles solvents, as this increases disposal costs significantly.

• Record Keeping: Log the approximate concentration of D-Galactofuranose pentabenzoate on the waste log sheet.

Protocol C: Contaminated Packaging & Glassware

Applicability: Empty vials, flasks, or weighing boats.

• Triple Rinse:

  • Rinse the container three times with a small volume of a compatible solvent (e.g., Acetone or Ethanol).

  • Disposal of Rinsate: Pour the rinse solvent into the Liquid Waste container (Protocol B). Do not pour the first rinse down the drain.

• Defacing: Cross out or peel off the original chemical label.[4]

• Final Disposal:

  • Glass:[4] Place in the "Broken Glass/Sharps" box.

  • Plastic:[5] If triple-rinsed and dry, can often be placed in regular trash (verify with local EHS). If residue remains, place in Solid Waste.[4]

Emergency Procedures

Spill Response (Solid Powder)

• Isolate: Alert nearby personnel and mark the area.

• PPE: Don nitrile gloves, safety glasses, and a lab coat. If the spill is large (>50g) and outside a hood, use a dust mask (N95).

• Containment: Cover the spill with wet paper towels (dampened with water) to prevent dust dispersal.

• Cleanup: Scoop the wet material and towels into a plastic bag. Seal the bag and place it in the Solid Waste container.

• Decontamination: Wipe the surface with soap and water.[1][6]

References

• Thermo Fisher Scientific. (2025).[3] Safety Data Sheet: Beta-D-Galactose pentaacetate (Analogous Structure Safety Reference). Retrieved from

• U.S. Environmental Protection Agency (EPA). (2025).[7] Hazardous Waste Generators: Categories and Requirements. Retrieved from

• Sigma-Aldrich. (2024). Product Specification: D-Glucofuranose Pentabenzoate (Structural Analog). Retrieved from

• Dartmouth College EHS. (2024). Hazardous Waste Disposal Guide. Retrieved from

• PubChem. (2025).[8][9] Compound Summary: Beta-D-Galactofuranose. National Library of Medicine. Retrieved from [9]

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• 1. pfaltzandbauer.com [pfaltzandbauer.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. otago.ac.nz [otago.ac.nz]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. epa.gov [epa.gov]
• 8. D-Galactofuranose | C6H12O6 | CID 15560222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. beta-D-galactofuranose | C6H12O6 | CID 11019448 - PubChem [pubchem.ncbi.nlm.nih.gov]